1-Bromodecane-d5

Core Science & Biosynthesis

1-Bromodecane-d5 chemical properties and structure

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, and analytical data for 1-Bromodecane-d5, a deuterated analog of 1-bromodecane. This isotopically labeled compound is a valuable tool in various research applications, particularly in mechanistic studies, metabolic profiling, and as an internal standard in quantitative analyses.

Core Chemical Properties and Structure

1-Bromodecane-d5 is a saturated alkyl halide where five hydrogen atoms on the terminal end of the decyl chain have been replaced with deuterium atoms. This isotopic substitution imparts a higher molecular weight than its non-deuterated counterpart, which is crucial for its use in mass spectrometry-based applications.

Structure:

The chemical structure of 1-Bromodecane-9,9,10,10,10-d5 is as follows:

The deuteration at the C9 and C10 positions provides a distinct mass shift, making it an excellent internal standard for tracing the fate of 1-bromodecane in biological and chemical systems.

Quantitative Data Summary:

Property	Value	Reference
CAS Number	1219802-02-4	[][2][3]
Molecular Formula	C10H16D5Br	[][3]
Molecular Weight	226.21 g/mol	[][3]
Isotopic Purity	Typically ≥98% atom D	[3]

Spectroscopic and Analytical Data

While specific experimental spectra for 1-Bromodecane-d5 are not widely published, the expected spectral characteristics can be inferred from the known data of 1-bromodecane and the principles of isotopic labeling.

Mass Spectrometry: The key feature in the mass spectrum of 1-Bromodecane-d5 would be the molecular ion peak shifted by +5 mass units compared to the unlabeled compound. The fragmentation pattern is expected to be similar to 1-bromodecane, with characteristic peaks corresponding to the loss of the bromine atom and fragmentation of the alkyl chain, but with the corresponding mass shifts for the deuterated fragments.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum would be expected to show the characteristic signals for the protons on carbons 1 through 8. The signals for the protons on C9 and C10 would be absent due to deuteration.

• ²H NMR (Deuterium NMR): A deuterium NMR spectrum would show signals corresponding to the deuterium atoms at the C9 and C10 positions.

• ¹³C NMR: The carbon NMR spectrum would show signals for all ten carbon atoms. The signals for C9 and C10 would exhibit coupling to deuterium, which can result in multiplets depending on the spectrometer's settings.

Infrared (IR) Spectroscopy: The IR spectrum of 1-Bromodecane-d5 would be very similar to that of 1-bromodecane. The most significant difference would be the presence of C-D stretching vibrations, which appear at a lower frequency (around 2100-2200 cm⁻¹) than C-H stretches (around 2850-2960 cm⁻¹).

Experimental Protocols

A detailed experimental protocol for the synthesis of 1-Bromodecane-d5 is not explicitly available in the reviewed literature. However, a general approach for its synthesis can be conceptualized based on established methods for the synthesis of deuterated compounds and the preparation of 1-bromoalkanes.

Conceptual Synthesis Workflow:

A plausible synthetic route would involve the use of a deuterated starting material, such as decanoic acid-d5 or decan-1-ol-d5, followed by a bromination reaction.

Caption: Conceptual workflow for the synthesis of 1-Bromodecane-d5.

Detailed Methodologies (Hypothetical):

• Reduction of Decanoic Acid-d5: Commercially available decanoic acid-d5 would be reduced to decan-1-ol-d5. A common method for this transformation is the use of a strong reducing agent like lithium aluminum deuteride (LiAlD₄) in an anhydrous ether solvent. The reaction would be performed under an inert atmosphere to prevent quenching of the reagent. Workup would typically involve careful addition of water and base to neutralize the reaction and isolate the deuterated alcohol.

• Bromination of Decan-1-ol-d5: The resulting decan-1-ol-d5 would then be converted to 1-bromodecane-d5. This can be achieved through various methods, such as reaction with phosphorus tribromide (PBr₃) or with hydrobromic acid (HBr) and a catalyst like sulfuric acid. The reaction with PBr₃ is often preferred for its milder conditions. The reaction would be followed by an aqueous workup to remove byproducts and purification by distillation under reduced pressure.

Applications in Research and Drug Development

Deuterated compounds like 1-Bromodecane-d5 are instrumental in several areas of scientific research:

• Metabolic Studies: The deuterium label allows for the tracking of the molecule and its metabolites in complex biological matrices using mass spectrometry. This is crucial for understanding the metabolic fate of drugs and other xenobiotics containing a decyl moiety.

• Pharmacokinetic Studies: By using 1-Bromodecane-d5 as an internal standard, researchers can accurately quantify the concentration of the non-deuterated drug in biological samples, which is essential for determining pharmacokinetic parameters.

• Mechanistic Studies: The kinetic isotope effect, where the C-D bond is stronger and reacts slower than a C-H bond, can be exploited to study the mechanisms of chemical and enzymatic reactions involving the decyl group.

Logical Relationship of Applications:

Caption: Interrelationship of 1-Bromodecane-d5's properties and its applications.

References

• 2. medchemexpress.com [medchemexpress.com]
• 3. 1-bromodecane suppliers USA [americanchemicalsuppliers.com]

An In-depth Technical Guide to the Physical Characteristics of 1-Bromodecane-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of 1-Bromodecane-d5. Due to the limited availability of specific experimental data for the deuterated form, this document leverages data from its non-deuterated counterpart, 1-Bromodecane, as a close proxy. The substitution of five deuterium atoms for hydrogen atoms is expected to result in a slight increase in molecular weight and density, while other physical properties are anticipated to be very similar.

Core Physical Properties

The physical characteristics of 1-Bromodecane are summarized in the table below. These values provide a strong baseline for the expected properties of 1-Bromodecane-d5.

Physical Property	Value (for 1-Bromodecane)
Molecular Formula	C₁₀H₂₁Br
Molecular Weight	221.18 g/mol [1]
Appearance	Clear, light yellow liquid[1]
Density	1.066 g/mL at 25 °C[2]
Boiling Point	238 °C[2]
Melting Point	-29.6 °C
Refractive Index	n20/D 1.456[2]
Solubility	Insoluble in water, soluble in organic solvents

Experimental Protocols

Detailed methodologies for determining the key physical properties of liquid compounds like 1-Bromodecane-d5 are outlined below.

Determination of Density

The density of a liquid can be determined by measuring its mass and volume.

Procedure:

• Weigh a clean and dry graduated cylinder on an analytical balance and record its mass.

• Add a known volume (e.g., 20-25 mL) of the liquid sample (1-Bromodecane-d5) to the graduated cylinder and record the volume precisely.[3]

• Weigh the graduated cylinder with the liquid sample and record the combined mass.[3]

• Subtract the mass of the empty cylinder from the combined mass to determine the mass of the liquid.

• Calculate the density by dividing the mass of the liquid by its volume.[3]

• For improved accuracy, the procedure can be repeated with different volumes of the liquid, and the average density can be calculated.[3]

Determination of Boiling Point (Thiele Tube Method)

The Thiele tube method is a common and efficient technique for determining the boiling point of a small amount of liquid.[4]

Procedure:

• Fill a small test tube (Durham tube) to about half-full with the 1-Bromodecane-d5 sample.[4]

• Invert a sealed-end capillary tube and place it inside the test tube with the open end submerged in the liquid.[4]

• Attach the test tube to a thermometer using a rubber band, ensuring the bottom of the test tube is aligned with the thermometer bulb.[4]

• Place the thermometer and test tube assembly into a Thiele tube containing a high-boiling point oil (e.g., mineral oil), ensuring the sample is below the oil level.[5]

• Gently heat the side arm of the Thiele tube with a Bunsen burner.[6]

• Observe the capillary tube. As the temperature rises, a steady stream of bubbles will emerge from the open end of the capillary tube.[4]

• Remove the heat and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube.[4]

Determination of Refractive Index

The refractive index of a liquid can be measured using a refractometer or interferometric methods. A common laboratory method involves Snell's Law.

Procedure using a Refractometer:

• Calibrate the refractometer using a standard sample with a known refractive index.

• Place a few drops of the 1-Bromodecane-d5 sample onto the prism of the refractometer.

• Close the prism and allow the sample to spread evenly.

• Look through the eyepiece and adjust the controls until the dividing line between the light and dark fields is sharp and centered on the crosshairs.

• Read the refractive index value from the scale. The measurement is typically temperature-dependent, so the temperature should be recorded.

Logical Relationships and Workflows

The following diagrams illustrate the relationships between the molecular structure of 1-Bromodecane-d5 and its physical properties, as well as a generalized workflow for the experimental determination of these properties.

Caption: Relationship between molecular structure and physical properties.

Caption: Experimental workflow for physical property determination.

References

• 1. 1-Bromodecane | C10H21Br | CID 8173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-ブロモデカン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. uomus.edu.iq [uomus.edu.iq]
• 6. vijaynazare.weebly.com [vijaynazare.weebly.com]

The Role of 1-Bromodecane-d5 in Modern Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern scientific research, stable isotope-labeled compounds are indispensable tools. Among these, deuterated molecules play a pivotal role in a variety of applications, from elucidating metabolic pathways to serving as precise standards in analytical quantification. 1-Bromodecane-d5, a deuterated analog of the alkyl halide 1-bromodecane, offers researchers a versatile reagent for introducing a labeled decyl moiety. This technical guide provides an in-depth exploration of the primary applications of 1-Bromodecane-d5 in research, complete with experimental insights and data presentation.

Stable heavy isotopes of elements like hydrogen and carbon are incorporated into drug molecules primarily as tracers for quantification during drug development.[1] The substitution of hydrogen with its stable isotope, deuterium, has garnered significant attention due to its potential to influence the pharmacokinetic and metabolic profiles of drugs.[1]

Core Applications in Research

The utility of 1-Bromodecane-d5 in a research setting is principally centered around three key areas:

• Internal Standard for Quantitative Analysis: In analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), deuterated compounds are considered the gold standard for internal standards. Due to their chemical similarity to the non-deuterated analyte, they co-elute and experience similar ionization effects, yet are distinguishable by their mass. This allows for accurate correction of variations in sample preparation and instrument response.

• Tracer in Metabolic and Pharmacokinetic Studies: The deuterium label allows researchers to track the fate of the decyl group in biological systems. This is particularly valuable in drug metabolism and pharmacokinetic (DMPK) studies to understand how a molecule is absorbed, distributed, metabolized, and excreted (ADME). The kinetic isotope effect, where the stronger carbon-deuterium bond can slow down metabolic processes, provides a powerful tool for investigating metabolic pathways.[1]

• Synthesis of Deuterated Molecules: 1-Bromodecane-d5 serves as a deuterated building block in organic synthesis. It can be used to introduce a deuterium-labeled decyl chain into more complex molecules, creating novel labeled compounds for a wide range of research applications.

Experimental Protocols

While specific published protocols for 1-Bromodecane-d5 are not abundant, the following methodologies are based on established practices for analogous deuterated alkyl halides and represent typical experimental workflows.

Protocol 1: Use of 1-Bromodecane-d5 as an Internal Standard in LC-MS Analysis

This protocol outlines a hypothetical experiment for the quantification of an analyte containing a decyl group in a biological matrix.

Objective: To accurately quantify the concentration of "Analyte-C10" in human plasma using 1-Bromodecane-d5 as a surrogate internal standard.

Methodology:

• Preparation of Standards:

  • Prepare a stock solution of Analyte-C10 and 1-Bromodecane-d5 in methanol at a concentration of 1 mg/mL.

  • Create a series of calibration standards by spiking known concentrations of Analyte-C10 into a blank plasma matrix.

  • Prepare quality control (QC) samples at low, medium, and high concentrations in the same manner.

• Sample Extraction:

  • To 100 µL of plasma sample (calibrator, QC, or unknown), add 10 µL of the 1-Bromodecane-d5 internal standard working solution (e.g., 100 ng/mL).

  • Precipitate proteins by adding 300 µL of cold acetonitrile.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Transfer the solution to an autosampler vial for LC-MS analysis.

• LC-MS Conditions:

  • LC Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Gradient: A suitable gradient to separate the analyte from matrix components.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

  • MS Ionization Mode: Electrospray Ionization (ESI) Positive.

  • MS/MS Transitions (MRM): Monitor for the specific precursor-to-product ion transitions for both Analyte-C10 and 1-Bromodecane-d5.

Protocol 2: Synthesis of a Deuterated Ether using 1-Bromodecane-d5

This protocol describes a general procedure for the synthesis of a deuterated ether via a Williamson ether synthesis.

Objective: To synthesize Decyl-d5-phenyl ether.

Methodology:

• Deprotonation of Phenol:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve phenol in a suitable anhydrous solvent (e.g., tetrahydrofuran or dimethylformamide).

  • Add a strong base, such as sodium hydride, portion-wise at 0°C.

  • Allow the reaction to stir at room temperature for 30 minutes to ensure complete formation of the sodium phenoxide.

• Alkylation with 1-Bromodecane-d5:

  • Add 1-Bromodecane-d5 to the reaction mixture.

  • Heat the reaction to a suitable temperature (e.g., 60-80°C) and monitor the progress by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature and quench with water.

  • Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the pure Decyl-d5-phenyl ether.

Data Presentation

Quantitative data from experiments utilizing 1-Bromodecane-d5 should be presented in a clear and structured format.

Parameter	1-Bromodecane (Analyte)	1-Bromodecane-d5 (Internal Standard)
Molecular Formula	C₁₀H₂₁Br	C₁₀H₁₆D₅Br
Molecular Weight	221.18 g/mol	226.21 g/mol
Isotopic Purity	N/A	Typically >98%
LC Retention Time	X.XX min	X.XX min (expected to be very similar to analyte)
MS/MS Transition	[M+H]⁺ → Fragment Ion	[M+H]⁺ → Fragment Ion (shifted by +5 Da)

Table 1: Physicochemical and Analytical Properties of 1-Bromodecane and its d5-labeled counterpart.

QC Level	Nominal Conc. (ng/mL)	Mean Calculated Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
Low	10	9.8	98.0	4.5
Medium	100	101.2	101.2	3.2
High	500	495.5	99.1	2.8

Table 2: Example Quality Control Data for the Quantification of an Analyte using a Deuterated Internal Standard.

Visualizing Workflows and Concepts

Diagrams created using Graphviz can effectively illustrate the logical flow of experiments and conceptual frameworks.

Caption: Workflow for quantitative analysis using an internal standard.

Caption: Synthesis of a deuterated ether using 1-Bromodecane-d5.

Caption: The kinetic isotope effect in drug metabolism.

Conclusion

1-Bromodecane-d5 is a valuable, albeit specialized, tool in the researcher's arsenal. Its primary applications as an internal standard, a metabolic tracer, and a synthetic building block are rooted in the fundamental principles of isotopic labeling. While specific, high-profile applications may not be as widely documented as those for more complex deuterated molecules, its utility in foundational research and analytical validation is clear. The methodologies and concepts presented in this guide provide a framework for the effective implementation of 1-Bromodecane-d5 in a variety of research contexts, ultimately contributing to the generation of robust and reliable scientific data.

References

• 1. The effects of deuteration on the metabolism of halogenated anesthetics in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Purification of 1-Bromodecane-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of 1-Bromodecane-d5, a deuterated analogue of 1-bromodecane. Deuterium-labeled compounds are of significant interest in pharmaceutical research and development, particularly in metabolic studies, as the carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can lead to altered metabolic profiles and pharmacokinetic properties. This guide outlines a plausible synthetic route, detailed experimental protocols, and purification methods, supplemented with quantitative data for the non-deuterated analogue to serve as a valuable reference.

Synthesis of 1-Bromodecane-d5

The synthesis of 1-Bromodecane-d5 is a two-step process commencing with the preparation of the deuterated precursor, 1-Decanol-d5, followed by its bromination. For the purpose of this guide, we will focus on the synthesis of a specific isotopologue, 1-Bromodecane-9,9,10,10,10-d5 .

Synthesis of 1-Decanol-9,9,10,10,10-d5

The synthetic strategy for 1-Decanol-9,9,10,10,10-d5 involves a Grignard reaction between a deuterated Grignard reagent, ethyl-d5-magnesium bromide, and a commercially available long-chain aldehyde, octanal.

Reaction Scheme:

Experimental Protocol: Synthesis of 1-Decanol-9,9,10,10,10-d5

• Preparation of Ethyl-d5-magnesium Bromide (Grignard Reagent):

  • All glassware must be rigorously dried in an oven at 120°C overnight and assembled hot under a stream of dry nitrogen or argon.

  • In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings (1.1 equivalents).

  • Add a small crystal of iodine to activate the magnesium.

  • Add anhydrous diethyl ether to cover the magnesium.

  • Dissolve bromoethane-d5 (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.

  • Add a small portion of the bromoethane-d5 solution to the magnesium. The reaction is initiated when the color of the iodine disappears and bubbling is observed. If the reaction does not start, gentle warming may be required.

  • Once the reaction has initiated, add the remaining bromoethane-d5 solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Octanal:

  • Dissolve octanal (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.

  • Cool the Grignard reagent solution in an ice bath.

  • Add the octanal solution dropwise to the cooled Grignard reagent with vigorous stirring. Maintain the temperature below 10°C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Work-up and Isolation:

  • Cool the reaction mixture in an ice bath and slowly quench it by the dropwise addition of a saturated aqueous solution of ammonium chloride.

  • Continue adding the ammonium chloride solution until the magnesium salts are dissolved.

  • Transfer the mixture to a separatory funnel and separate the ethereal layer.

  • Extract the aqueous layer with diethyl ether (2 x 50 mL).

  • Combine the organic extracts and wash with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 1-Decanol-9,9,10,10,10-d5.

Bromination of 1-Decanol-9,9,10,10,10-d5

The conversion of the deuterated alcohol to the corresponding bromide can be achieved using various established methods. A common and effective method involves the use of phosphorus tribromide (PBr₃), which proceeds via an Sₙ2 mechanism, minimizing the risk of isotopic scrambling.[1]

Reaction Scheme:

Experimental Protocol: Bromination using PBr₃

• Reaction Setup:

  • In a round-bottom flask equipped with a dropping funnel and a magnetic stirrer, place the crude 1-Decanol-9,9,10,10,10-d5 (1.0 equivalent).

  • Cool the flask in an ice bath to 0°C.

• Addition of PBr₃:

  • Slowly add phosphorus tribromide (0.4 equivalents) dropwise to the cooled alcohol with vigorous stirring. Maintain the temperature below 10°C throughout the addition.

• Reaction Completion:

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2-4 hours. The reaction can be monitored by thin-layer chromatography (TLC).

Purification of 1-Bromodecane-d5

The purification of the crude 1-Bromodecane-d5 is crucial to remove unreacted starting materials, by-products such as phosphorous acid, and any potential side products. The purification process typically involves an aqueous work-up followed by fractional distillation under reduced pressure.[2]

Experimental Protocol: Purification

• Aqueous Work-up:

  • Carefully pour the reaction mixture into a beaker containing ice-water.

  • Transfer the mixture to a separatory funnel and add diethyl ether.

  • Separate the organic layer.

  • Wash the organic layer sequentially with:

    • Water (2 x 50 mL)

    • Saturated aqueous sodium bicarbonate solution (2 x 50 mL) to neutralize any remaining acid.

    • Brine (1 x 50 mL)

  • Dry the organic layer over anhydrous calcium chloride, filter, and remove the solvent under reduced pressure.[2]

• Fractional Distillation:

  • The crude 1-Bromodecane-d5 is then purified by fractional distillation under reduced pressure.

  • Collect the fraction boiling at the appropriate temperature for 1-bromodecane (boiling point of non-deuterated 1-bromodecane is 238 °C at atmospheric pressure). The boiling point will be slightly higher for the deuterated analogue.

Data Presentation

The following tables summarize the physical and chemical properties of non-deuterated 1-decanol and 1-bromodecane, which can be used as a reference for the deuterated analogues.

Table 1: Physicochemical Properties of 1-Decanol

Property	Value	Reference
Molecular Formula	C₁₀H₂₂O	[3][4]
Molar Mass	158.28 g/mol	[3][4]
Appearance	Colorless to light yellow viscous liquid	[3]
Boiling Point	232.9 °C	[3]
Melting Point	6.4 °C	[3]
Density	0.8297 g/cm³	[3]
Solubility in Water	37 mg/L at 25°C	[3]

Table 2: Physicochemical Properties of 1-Bromodecane

Property	Value	Reference
Molecular Formula	C₁₀H₂₁Br	[5][6]
Molar Mass	221.18 g/mol	[5][6]
Appearance	Colorless to pale yellow liquid	[5]
Boiling Point	238 °C	[2]
Density	1.066 g/mL at 25 °C	[2]
Refractive Index (n20/D)	1.456	[2]

Table 3: Expected Yield and Purity (based on non-deuterated analogue)

Step	Product	Expected Yield	Expected Purity	Reference
Bromination	1-Bromodecane	~90%	>98% (after distillation)	[2]

Experimental Workflow Visualization

The following diagram illustrates the complete experimental workflow for the synthesis and purification of 1-Bromodecane-d5.

Caption: Workflow for the synthesis and purification of 1-Bromodecane-d5.

References

• 1. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 2. prepchem.com [prepchem.com]
• 3. 1-Decanol - Wikipedia [en.wikipedia.org]
• 4. 1-Decanol | C10H22O | CID 8174 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CAS 112-29-8: 1-Bromodecane | CymitQuimica [cymitquimica.com]
• 6. 1-Bromodecane | C10H21Br | CID 8173 - PubChem [pubchem.ncbi.nlm.nih.gov]

1-Bromodecane-d5 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data for 1-Bromodecane-d5, a deuterated analog of 1-bromodecane. This information is essential for researchers utilizing isotopic labeling in studies involving mass spectrometry, metabolic tracking, or as an internal standard in analytical assays.

Chemical Identity and Properties

The fundamental chemical identifiers and properties of 1-Bromodecane-d5 are summarized below. Deuterium labeling introduces a significant mass shift from the parent molecule, 1-bromodecane, which is critical for its application in quantitative analysis.

Identifier	Value	Source
CAS Number	1219802-02-4	[1][2]
Molecular Formula	C₁₀H₁₆D₅Br
Molecular Weight	226.21 g/mol	Calculated
Parent Compound	1-Bromodecane	[2][3][4][5]
Parent CAS Number	112-29-8	[2][3][4][5]
Parent Molecular Weight	221.18 g/mol	[2]

Applications in Research and Development

Deuterated compounds such as 1-Bromodecane-d5 are primarily utilized as internal standards in quantitative mass spectrometry-based bioanalytical methods. The five deuterium atoms provide a distinct and known mass difference from the endogenous or unlabeled analyte, allowing for precise quantification while maintaining similar chemical and chromatographic behavior.

Due to the specialized application of this compound as an analytical standard, extensive public-domain literature detailing specific experimental protocols or its involvement in biological signaling pathways is not available. Its utility is not in direct biological activity but in supporting the accurate measurement of its non-deuterated counterpart in complex biological matrices.

Logical Workflow for Use as an Internal Standard

The typical workflow for employing 1-Bromodecane-d5 as an internal standard in a quantitative analytical method, such as LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry), is outlined below.

Workflow for using 1-Bromodecane-d5 as an internal standard.

References

• 1. Page loading... [guidechem.com]
• 2. 1-Bromodecane | C10H21Br | CID 8173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Bromodecane CAS 112-29-8 | 801676 [merckmillipore.com]
• 4. Decane, 1-bromo- [webbook.nist.gov]
• 5. CAS 112-29-8: 1-Bromodecane | CymitQuimica [cymitquimica.com]

An In-depth Technical Guide to the Safety of 1-Bromodecane-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for 1-Bromodecane-d5, a deuterated analog of 1-Bromodecane. The information presented is crucial for the safe handling, storage, and use of this compound in a laboratory setting. The data has been compiled from various safety data sheets (SDS) and chemical databases.

Core Safety Information

1-Bromodecane is a combustible liquid that can cause skin and eye irritation.[1][2] It may also cause irritation to the respiratory and digestive tracts.[1] Inhalation of vapors may be harmful.[3][4] It is classified as hazardous by the 2012 OSHA Hazard Communication Standard.[4]

Hazard Identification and Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides the following classification for 1-Bromodecane:

• Skin Irritation: Category 2[2][4]

• Serious Eye Irritation: Category 2[2][4]

• Acute Inhalation Toxicity - Vapors: Category 4[4]

• Specific target organ toxicity (single exposure) [Respiratory system]: Category 3[4]

• Hazardous to the aquatic environment, acute hazard: Category 1[2]

Signal Word: Warning[2][4]

Hazard Statements:

• H315: Causes skin irritation.[2]

• H319: Causes serious eye irritation.[2]

• H332: Harmful if inhaled.[3]

• H335: May cause respiratory irritation.

• H400: Very toxic to aquatic life.[2][5]

Quantitative Data Summary

The following tables summarize the key quantitative data for 1-Bromodecane.

Table 1: Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C₁₀H₂₁Br	[2]
Molecular Weight	221.18 g/mol	[2]
Appearance	Colorless to light yellow liquid	[2]
Boiling Point	238 °C (460.4 °F)
Melting Point	-30 °C (-22 °F)
Flash Point	94 °C (201.2 °F) - closed cup	[1]
Density	1.07 g/cm³ at 20 °C (68 °F)
Vapor Pressure	0.04 mmHg	[2]
Water Solubility	Insoluble	[6]

Table 2: Toxicological Data

Test	Species	Route	Value	Source
LC50	Mouse	Inhalation	4200 mg/m³/2H	[1][2][3]
LD50	Rat	Oral	> 2000 mg/kg
LD50	Mouse	Intraperitoneal	4070 mg/kg	[7]

Table 3: Fire and Reactivity Data

Parameter	Information	Source
Flammability	Combustible liquid
Suitable Extinguishing Media	Water spray, alcohol-resistant foam, dry chemical, carbon dioxide	[1][5]
Hazardous Combustion Products	Carbon monoxide, carbon dioxide, hydrogen bromide	[1]
Incompatible Materials	Strong oxidizing agents, strong bases	[1]
Chemical Stability	Stable under normal temperatures and pressures	[1]

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited are not available in the provided safety data sheets. The LC50 and LD50 values are standardized tests, and the methodologies can be found in relevant toxicology guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

Visualized Safety Information

To aid in the understanding of key safety procedures and concepts, the following diagrams have been generated.

Caption: Workflow for Hazard Identification, Risk Assessment, and Control.

Caption: Recommended Personal Protective Equipment (PPE).

Caption: First Aid Measures for Exposure to 1-Bromodecane.

Handling and Storage

Handling:

• Wash thoroughly after handling.[1]

• Use with adequate ventilation.[1]

• Avoid contact with eyes, skin, and clothing.[1]

• Keep the container tightly closed.[1]

• Avoid ingestion and inhalation.[1]

• Wear suitable protective clothing and gloves.[8]

Storage:

• Store in a tightly closed container.[1][8]

• Store in a cool, dry, well-ventilated area away from incompatible substances.[1][8]

• Store away from strong oxidizing agents and strong bases.[1]

Accidental Release Measures

• Absorb the spill with inert material (e.g., vermiculite, sand, or earth) and place it in a suitable container for disposal.[1]

• Provide ventilation.

• Avoid breathing vapors, mist, or gas.[8]

• Use personal protective equipment.[8]

• Prevent further leakage or spillage if safe to do so.

• Do not let the product enter drains.[5]

Disposal Considerations

• Dispose of this material and its container as hazardous waste.

• Disposal must be in accordance with federal, state, and local regulations.

• Do not empty into drains.[9]

This technical guide is intended to provide essential safety information for 1-Bromodecane-d5. It is imperative that all users of this chemical read and understand the full Safety Data Sheet before use and adhere to all recommended safety precautions.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. 1-Bromodecane | C10H21Br | CID 8173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tcichemicals.com [tcichemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. 1-Bromododecane [chembk.com]
• 7. 1-Bromodecane | CAS#:112-29-8 | Chemsrc [chemsrc.com]
• 8. echemi.com [echemi.com]
• 9. fishersci.com [fishersci.com]

Commercial Suppliers and Technical Guide for 1-Bromodecane-d5

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial suppliers for 1-Bromodecane-d5, a deuterated analog of 1-bromodecane. This document is intended for researchers, scientists, and professionals in drug development who utilize stable isotope-labeled compounds for various applications, including metabolic studies, pharmacokinetic analysis, and as internal standards in mass spectrometry.

Introduction to 1-Bromodecane-d5

1-Bromodecane-d5 is a saturated hydrocarbon in which five hydrogen atoms on the terminal methyl and adjacent methylene groups of the decyl chain have been replaced with deuterium. This isotopic labeling provides a distinct mass shift, making it a valuable tool in studies where tracking the molecule or its fragments is essential. The non-radioactive nature of deuterium makes it a safe and effective tracer in biological systems.

The primary application of deuterated compounds like 1-Bromodecane-d5 in drug development lies in altering and studying the metabolic fate of molecules. The carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can lead to a kinetic isotope effect, slowing down metabolic processes at the site of deuteration. This property can be exploited to enhance the pharmacokinetic profiles of drug candidates.

Commercial Availability

Several specialized chemical suppliers offer 1-Bromodecane-d5 and its deuterated variants. The following table summarizes the key quantitative data from prominent commercial vendors. Please note that availability and pricing are subject to change and should be confirmed directly with the suppliers.

Supplier	Product Name	CAS Number	Molecular Formula	Isotopic Purity / Enrichment	Chemical Purity	Available Quantities
MedChemExpress	1-Bromodecane-d5	1219802-02-4	C10H16D5Br	Not specified	>98%	1 mg, 5 mg, 10 mg, 25 mg, 50 mg, 100 mg
Cambridge Isotope Laboratories, Inc.	1-Bromodecane-d21	98195-39-2	CD3(CD2)9Br	98 atom % D	95%	Contact for details
BOC Sciences	1-Bromodecane-[9,9,10,10,10-d5]	1219802-02-4	C10H16D5Br	98% atom D	Not specified	Contact for details
Santa Cruz Biotechnology, Inc.	1-Bromodecane	112-29-8	CH3(CH2)9Br	Not applicable	Not specified	Contact for details

Note: Data is compiled from publicly available information and may require verification with the supplier. Santa Cruz Biotechnology is listed for the non-deuterated compound, as a potential source for related materials.

Applications and Experimental Considerations

While specific experimental protocols for 1-Bromodecane-d5 are not widely published, its application can be inferred from the general use of deuterated alkyl halides in drug discovery and metabolic research.

Metabolic and Pharmacokinetic Studies

Deuterated compounds are frequently used as tracers to elucidate the metabolic pathways of drug candidates. In a typical experiment, a deuterated version of a compound is administered, and biological samples (e.g., plasma, urine, feces) are analyzed by mass spectrometry to identify and quantify the parent compound and its metabolites. The distinct mass of the deuterated compound allows for its clear differentiation from endogenous molecules.

Internal Standards for Mass Spectrometry

Due to its similar chemical properties to the non-labeled analog and its distinct mass, 1-Bromodecane-d5 is an ideal internal standard for quantitative analysis of 1-bromodecane or related long-chain alkyl compounds by GC-MS or LC-MS.

Experimental Workflow: General Protocol for Use as an Internal Standard

The following diagram illustrates a general workflow for using 1-Bromodecane-d5 as an internal standard in a quantitative mass spectrometry-based assay.

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Synthesis of Deuterated Alkyl Bromides

The following diagram illustrates a logical relationship for a potential synthetic pathway.

Caption: A plausible synthetic route to 1-Bromodecane-d5.

Conclusion

1-Bromodecane-d5 is a valuable tool for researchers in drug development and related scientific fields. While the number of direct commercial suppliers for the d5 variant is limited, several reputable companies provide a range of deuterated alkyl halides. The primary applications of this compound are in metabolic and pharmacokinetic studies, as well as for use as an internal standard in quantitative mass spectrometry. The provided conceptual workflows and synthetic pathway offer a starting point for incorporating 1-Bromodecane-d5 into experimental designs. Researchers are encouraged to contact the suppliers directly for detailed technical specifications and to consult the scientific literature for analogous experimental protocols.

Decoding the Deuterated Molecule: A Guide to the 1-Bromodecane-d5 Certificate of Analysis

For researchers, scientists, and professionals in drug development, the Certificate of Analysis (CoA) is a critical document that guarantees the quality and purity of chemical reagents.[1] When working with isotopically labeled compounds such as 1-Bromodecane-d5, the CoA provides indispensable information not only on chemical purity but also on the degree and location of isotopic labeling. This technical guide offers an in-depth explanation of a typical Certificate of Analysis for 1-Bromodecane-d5, detailing the significance of each parameter and the analytical techniques used for its determination.

A Certificate of Analysis is a formal document from the manufacturer that provides specific analytical data for a particular batch or lot of a chemical.[2][3] It confirms that the product meets the required quality standards and specifications.[4] For deuterated compounds, this document is crucial as it provides insights into the isotopic purity, which can significantly impact experimental outcomes.[5]

Product Identification

The top section of the CoA typically contains fundamental identifying information for the specific lot of the chemical. This ensures traceability and allows researchers to verify that the CoA matches the product they have received.[1]

Parameter	Example Data	Description
Product Name	1-Bromodecane-d5	The common chemical name, including the isotopic label.
Catalogue Number	12345	A unique identifier assigned by the supplier for product ordering.
CAS Number	1219802-02-4	The unique registry number assigned by the Chemical Abstracts Service.[6]
Lot/Batch Number	B54321	A unique number identifying the specific manufacturing batch.[3]
Molecular Formula	C₁₀H₁₆D₅Br	The chemical formula indicating the number of deuterium atoms.
Molecular Weight	226.21 g/mol	The molecular weight calculated with the mass of deuterium.[6]

Quantitative Analysis: Purity and Isotopic Enrichment

This section forms the core of the CoA, presenting the quantitative results from various analytical tests. For deuterated compounds, this includes both chemical purity and isotopic purity.

Table of Quantitative Data

Test	Method	Specification	Result
Chemical Purity	GC-MS	≥98.0%	99.5%
Isotopic Purity (D)	¹H-NMR	≥98.0 atom % D	99.2 atom % D
Isotopic Distribution	Mass Spectrometry	Report	d₅ > 99%
Water Content	Karl Fischer	≤0.05%	0.02%
Residual Solvents	¹H-NMR	≤0.5%	Conforms

Experimental Protocols

A reliable CoA will reference the methods used for testing, ensuring that the results are scientifically validated.[1]

Gas Chromatography-Mass Spectrometry (GC-MS) for Chemical Purity

• Objective: To determine the chemical purity of the compound by separating it from any non-volatile or semi-volatile impurities.

• Methodology: A small amount of the 1-Bromodecane-d5 sample is vaporized and injected into a gas chromatograph. The sample is carried by an inert gas through a capillary column, which separates the components based on their boiling points and interactions with the column's stationary phase. The separated components then enter a mass spectrometer, which ionizes them and detects the fragments based on their mass-to-charge ratio. The area under the peak for 1-Bromodecane-d5 is compared to the total area of all peaks to calculate the purity percentage.

Proton Nuclear Magnetic Resonance (¹H-NMR) for Isotopic Purity

• Objective: To determine the isotopic enrichment by quantifying the amount of residual protons at the deuterated positions. ¹H-NMR is highly precise for measuring small amounts of residual hydrogen in a highly deuterated sample.[7]

• Methodology: The sample is dissolved in a deuterated solvent (e.g., CDCl₃) and placed in a strong magnetic field. The sample is then irradiated with radio waves, causing the ¹H nuclei to resonate. The resulting spectrum shows signals corresponding to the different types of protons in the molecule. By integrating the signals from the residual protons at the labeled positions and comparing them to the signals from non-labeled positions or an internal standard, the percentage of deuterium incorporation (isotopic purity) can be accurately calculated.

Mass Spectrometry (MS) for Isotopic Distribution

• Objective: To determine the distribution of isotopologues (molecules that are chemically identical but differ in their isotopic composition).[7]

• Methodology: High-resolution mass spectrometry (HRMS) is often employed to distinguish between the different isotopologues (e.g., d₀ to d₅).[8][9] The sample is ionized, and the mass analyzer separates the ions based on their mass-to-charge ratio. The relative abundance of the ions corresponding to the different deuterated species (e.g., the molecule with 5 deuterium atoms, 4 deuterium atoms, etc.) is measured to determine the isotopic distribution.

Karl Fischer Titration for Water Content

• Objective: To quantify the amount of water present in the sample.

• Methodology: This method involves an electrochemical titration based on a reaction between iodine and sulfur dioxide in the presence of water. The sample is dissolved in an anhydrous solvent, and the Karl Fischer reagent is added. The amount of reagent consumed is directly proportional to the amount of water in the sample.

Visualizing the Workflow and Data Relationships

Diagrams can help illustrate the logical flow of the analysis and the relationships between different tests.

Analytical workflow for the Certificate of Analysis.

This diagram illustrates the progression from basic product identification to a series of analytical tests, culminating in the final Certificate of Analysis.

References

• 1. researchchemshub.com [researchchemshub.com]
• 2. alliancechemical.com [alliancechemical.com]
• 3. What is Certificate of Analysis (CoA) in Chemistry? | Advent [adventchembio.com]
• 4. contractlaboratory.com [contractlaboratory.com]
• 5. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. 1-Bromodecane | C10H21Br | CID 8173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
• 8. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

The Gold Standard for Accuracy: A Technical Guide to Deuterated Internal Standards in Organic Pollutant Analysis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical role of deuterated internal standards in the precise and reliable quantification of organic pollutants. In the landscape of environmental monitoring, food safety, and toxicology, the demand for highly accurate analytical data is paramount. Deuterated internal standards, when coupled with isotope dilution mass spectrometry (IDMS), provide a robust solution to the challenges posed by complex matrices and analytical variability, ensuring data integrity and confidence in results.[1]

The Fundamental Principle: Isotope Dilution Mass Spectrometry (IDMS)

The cornerstone of using deuterated standards is the principle of isotope dilution mass spectrometry (IDMS). This powerful quantitative technique involves the addition of a known amount of an isotopically labeled version of the analyte—in this case, a deuterated standard—to the sample at the very beginning of the analytical process.[1] This deuterated internal standard is chemically identical to the target analyte but possesses a different mass due to the substitution of hydrogen atoms with deuterium.[1]

Because the deuterated standard and the native analyte exhibit nearly identical physicochemical properties, they behave in the same manner during every step of the analysis, including extraction, cleanup, chromatography, and ionization in the mass spectrometer.[1][2] Consequently, any loss of the target analyte during sample processing is mirrored by a proportional loss of the deuterated internal standard. This ensures that the ratio of the signal from the native analyte to the signal from the deuterated standard remains constant, even if the absolute signal intensity fluctuates.[1] This method effectively compensates for matrix effects and variations during sample preparation and analysis.[3]

Advantages of Deuterated Internal Standards

The use of deuterated internal standards offers several key advantages over other quantification methods:

• Enhanced Accuracy and Precision: By correcting for analyte loss during sample preparation and instrumental analysis, deuterated standards significantly improve the accuracy and precision of quantitative results.[4][5][6] Studies have shown that when internal standard responses are measured and the area ratio is compared for each analyte, the accuracy percentage falls within 25%, and the relative standard deviation (RSD) values drop under 20%.[4]

• Mitigation of Matrix Effects: Complex environmental and biological samples often contain interfering substances that can suppress or enhance the analyte signal in the mass spectrometer. Since the deuterated internal standard co-elutes with the analyte and experiences the same matrix effects, the ratio of their signals remains unaffected, leading to more reliable quantification.[2][3][7]

• Improved Method Robustness: The use of deuterated standards makes the analytical method less susceptible to variations in experimental conditions, such as injection volume, ionization efficiency, and detector response.[8] This leads to more consistent and reproducible results across different batches of samples and even between different laboratories.[2]

• Regulatory Acceptance: The use of isotopically labeled internal standards is mandated or recommended by many regulatory bodies, such as the U.S. Environmental Protection Agency (EPA), for the analysis of various organic pollutants.[9][10]

Applications in Organic Pollutant Analysis

Deuterated internal standards are widely employed in the analysis of a broad range of organic pollutants in various matrices.

Persistent Organic Pollutants (POPs)

Methods have been developed to quantify persistent organic pollutants (POPs), including polycyclic aromatic hydrocarbons (PAHs) and organochlorine pesticides (OCPs), in diverse matrices like dietary supplements, wastewater, and human whole blood using techniques such as stir-bar sorptive extraction (SBSE) coupled with GC-MS/MS and isotope dilution mass spectrometry (IDMS).[5][6]

Polycyclic Aromatic Hydrocarbons (PAHs)

For the analysis of PAHs, which are often found in complex matrices like dust and sediment, deuterated PAHs are used as internal standards to ensure accurate quantification.[11] EPA Method TO-13A, for instance, suggests the use of deuterated standards like D12-Perylene and D12-Chrysene for PAH analysis in ambient air.[12]

Polychlorinated Biphenyls (PCBs) and Organochlorine Pesticides (OCPs)

In the environmental monitoring of PCBs and OCPs, the use of 13C-labeled or deuterated surrogates is recommended when using GC-MS as the detection system.[13] This is a standard quality assurance step to account for recovery during the analytical process.[13]

Pesticide Residues

The analysis of pesticide residues in food and environmental samples greatly benefits from the use of deuterated internal standards to compensate for matrix-induced signal suppression or enhancement.[3] The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, a popular sample preparation technique, often incorporates a deuterated internal standard at the beginning of the process to ensure high-quality quantitative results.[3] While it is not always practical to have a deuterated standard for every single pesticide in a multi-residue analysis, they are crucial for accurate quantification, especially when concentrations are near or above tolerance limits.[14]

Quantitative Data Summary

The following tables summarize key quantitative data related to the use of deuterated internal standards in organic pollutant analysis.

Table 1: Common Deuterated Internal Standards for Various Pollutant Classes

Pollutant Class	Example Deuterated Internal Standards	Typical Matrix	Analytical Technique
Pesticides	Atrazine-d5, Carbaryl-d7, Diazinon-d10, Dichlorvos-d6	Cannabis, Agricultural Commodities, Water	LC-MS/MS, GC-MS/MS
PAHs	Naphthalene-d8, Acenaphthene-d10, Phenanthrene-d10, Chrysene-d12, Perylene-d12	Air, Water, Soil, Sediment, Dust	GC-MS
PCBs	13C-labeled or Deuterated Congeners (e.g., CB30, CB204)	Environmental Samples (Air, Water, Soil)	GC-MS
Volatile Organic Compounds (VOCs)	Chlorobenzene-d5, 1,4-Difluorobenzene, 1,2-Dichloroethane-d4	Air, Water	GC-MS

Table 2: Performance Metrics with and without Deuterated Internal Standards

Analyte/Matrix	Without Internal Standard (Accuracy/RSD)	With Deuterated Internal Standard (Accuracy/RSD)	Reference
Pesticides in various cannabis matrices	Accuracy differs by >60%, RSD >50%	Accuracy within 25%, RSD <20%	[4]
Volatile Priority Pollutants in Water	No significant difference in RSD compared to external standard method in one study	-	[15]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of deuterated internal standards. Below are generalized protocols for common analytical workflows.

General Sample Preparation for Pesticide Residue Analysis using QuEChERS

This protocol is a widely adopted method for the extraction of pesticide residues from various food matrices.[3]

• Sample Homogenization: Weigh a representative portion of the homogenized sample (e.g., 10-15 g) into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of the deuterated internal standard solution directly to the sample.

• Extraction: Add the appropriate extraction solvent (e.g., acetonitrile) and shake vigorously.

• Salting Out: Add a salt mixture (e.g., magnesium sulfate, sodium chloride) to induce phase separation and shake again.

• Centrifugation: Centrifuge the sample to separate the organic layer from the aqueous and solid phases.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup: Take an aliquot of the supernatant and transfer it to a dSPE tube containing sorbents like primary secondary amine (PSA) to remove interfering matrix components.

• Final Preparation: Centrifuge the dSPE tube and transfer the cleaned extract for LC-MS/MS or GC-MS/MS analysis.

EPA Method TO-13A: Determination of PAHs in Ambient Air

This method outlines the sampling and analysis of PAHs in ambient air using GC/MS.[12]

• Sample Collection: Air is drawn through a sampling train consisting of a filter to collect particulate-bound PAHs and a sorbent cartridge (e.g., polyurethane foam - PUF) to trap gas-phase PAHs.

• Internal Standard Spiking: Prior to extraction, the filter and sorbent are spiked with a solution containing deuterated PAH internal standards (e.g., D10-Phenanthrene, D12-Chrysene).

• Extraction: The filter and sorbent are extracted using a suitable solvent (e.g., hexane) via Soxhlet extraction.

• Concentration: The extract is concentrated to a small volume.

• GC/MS Analysis: An aliquot of the concentrated extract is injected into a GC/MS system for separation and quantification of the target PAHs relative to the deuterated internal standards.

Visualizing the Workflow and Principles

Diagrams can effectively illustrate the complex processes involved in the analysis using deuterated internal standards.

Caption: A generalized workflow for organic pollutant analysis using deuterated internal standards.

Caption: The core principle of Isotope Dilution Mass Spectrometry (IDMS).

Conclusion

Deuterated internal standards are an indispensable tool in modern analytical chemistry for the quantification of organic pollutants. Their ability to accurately correct for variations throughout the analytical process provides a level of accuracy and reliability that is often unattainable with other methods. By understanding the fundamental principles of isotope dilution and implementing well-defined experimental protocols, researchers and scientists can generate high-quality, defensible data that is crucial for protecting human health and the environment.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. benchchem.com [benchchem.com]
• 4. lcms.cz [lcms.cz]
• 5. Quantification of persistent organic pollutants in dietary supplements using stir bar sorptive extraction coupled with GC-MS/MS and isotope dilution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. dsc.duq.edu [dsc.duq.edu]
• 7. thamesrestek.co.uk [thamesrestek.co.uk]
• 8. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 9. benchchem.com [benchchem.com]
• 10. epa.gov [epa.gov]
• 11. researchgate.net [researchgate.net]
• 12. epa.gov [epa.gov]
• 13. Analytical methods for PCBs and organochlorine pesticides in environmental monitoring and surveillance: a critical appraisal - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. dl.astm.org [dl.astm.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 1-Bromodecane-d5 as an Internal Standard in GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing 1-Bromodecane-d5 as an internal standard for the quantitative analysis of various analytes, particularly alkyl halides and other volatile or semi-volatile organic compounds, by Gas Chromatography-Mass Spectrometry (GC-MS). The use of a deuterated internal standard like 1-Bromodecane-d5 is a robust method to correct for variations in sample preparation, injection volume, and instrument response, thereby enhancing the accuracy and precision of analytical results.

Introduction to Deuterated Internal Standards in GC-MS

In quantitative GC-MS analysis, an internal standard is a compound added in a known amount to the blank, calibration standards, and unknown samples. The ideal internal standard has chemical and physical properties similar to the analyte of interest. Deuterated standards, where one or more hydrogen atoms are replaced by deuterium, are considered the gold standard for isotope dilution mass spectrometry (IDMS).[1] This is because their behavior during sample extraction, chromatography, and ionization is nearly identical to their non-deuterated counterparts.[1] However, they are distinguishable by their mass-to-charge ratio (m/z) in the mass spectrometer. This allows for precise correction of any analyte loss during sample workup and instrumental variability.[1]

Properties of 1-Bromodecane and 1-Bromodecane-d5

A thorough understanding of the physicochemical properties of both the analyte and the internal standard is crucial for method development.

Property	1-Bromodecane	1-Bromodecane-d5
Molecular Formula	C₁₀H₂₁Br	C₁₀H₁₆D₅Br
Molecular Weight	221.18 g/mol	~226.21 g/mol
Boiling Point	238 °C	Expected to be very similar to 1-Bromodecane
Primary Mass Spectral Fragments (m/z)	135, 137 (C₄H₈Br⁺); other alkane fragmentation patterns	Expected to show a +5 Da shift for fragments containing the deuterated portion

Note: The exact mass of 1-Bromodecane-d5 will depend on the specific deuteration pattern. The mass spectral fragments are based on common fragmentation patterns of alkyl bromides.

Experimental Protocols

This section outlines a general protocol for the use of 1-Bromodecane-d5 as an internal standard. This protocol can be adapted for various matrices such as environmental samples (water, soil), biological fluids, and pharmaceutical formulations.

Materials and Reagents

• Analytes of Interest: (e.g., other alkyl halides, volatile organic compounds)

• Internal Standard: 1-Bromodecane-d5

• Solvents: High-purity, GC-MS grade solvents (e.g., dichloromethane, hexane, methanol)

• Reagents: Anhydrous sodium sulfate, extraction salts (if applicable)

• Glassware: Volumetric flasks, vials with PTFE-lined septa, pipettes

Sample Preparation: Liquid-Liquid Extraction (LLE)

This is a common technique for extracting analytes from aqueous samples.

• Sample Collection: Collect a known volume (e.g., 10 mL) of the aqueous sample in a clean glass vial.

• Spiking with Internal Standard: Add a precise volume of a standard solution of 1-Bromodecane-d5 in a suitable solvent (e.g., methanol) to all samples, calibration standards, and blanks. The final concentration of the internal standard should be consistent across all samples.

• Extraction: Add an appropriate volume of an immiscible organic solvent (e.g., 2 mL of dichloromethane or hexane).

• Mixing: Cap the vial and vortex or shake vigorously for a set time (e.g., 2 minutes) to ensure thorough mixing and partitioning of the analytes and internal standard into the organic phase.

• Phase Separation: Allow the layers to separate. Centrifugation can be used to expedite this process.

• Collection and Drying: Carefully transfer the organic layer to a clean vial containing a drying agent like anhydrous sodium sulfate to remove any residual water.

• Concentration (Optional): If necessary, the extract can be concentrated under a gentle stream of nitrogen to increase the analyte concentration.

• Transfer: Transfer the final extract to a GC-MS autosampler vial for analysis.

GC-MS Instrumentation and Parameters

The following are typical starting parameters for the analysis of alkyl halides. Optimization will be required based on the specific analytes and instrumentation.

Parameter	Setting
Gas Chromatograph	Agilent 7890A or equivalent
Mass Spectrometer	Agilent 5975C or equivalent
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar non-polar column
Injector Temperature	280 °C
Injection Mode	Splitless (or split, depending on concentration)
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow rate (e.g., 1.0 - 1.5 mL/min)
Oven Temperature Program	Initial: 40 °C for 3 min, Ramp: 12.5 °C/min to 290 °C, Hold: 4 min
Transfer Line Temperature	280 °C
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) and/or Full Scan

SIM Mode Ions to Monitor:

• Analyte(s): Select characteristic ions for each analyte.

• 1-Bromodecane-d5: Monitor the deuterated molecular ion and/or key fragment ions (e.g., m/z corresponding to C₄H₃D₅Br⁺).

Data Analysis and Quantification

The concentration of the analyte is determined by comparing the ratio of the analyte peak area to the internal standard peak area in the unknown sample with the calibration curve.

• Calibration Curve: Prepare a series of calibration standards with known concentrations of the analyte and a constant concentration of the 1-Bromodecane-d5 internal standard.

• Response Factor: Calculate the relative response factor (RRF) for each calibration point.

• Linearity: Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. The linearity of the curve should be evaluated (R² > 0.995 is generally acceptable).

• Quantification: Determine the concentration of the analyte in the unknown samples using the generated calibration curve.

Quantitative Data Summary

The following tables present hypothetical quantitative data from a method validation experiment for the analysis of a hypothetical analyte, "Analyte X," using 1-Bromodecane-d5 as an internal standard.

Table 1: Calibration Curve Data for Analyte X

Concentration of Analyte X (ng/mL)	Peak Area of Analyte X	Peak Area of 1-Bromodecane-d5	Area Ratio (Analyte X / IS)
1	15,234	150,112	0.101
5	76,170	151,234	0.504
10	153,456	150,876	1.017
25	380,987	149,987	2.540
50	755,432	150,345	5.025
100	1,510,876	150,567	10.035

Table 2: Method Precision and Accuracy

QC Level	Spiked Concentration (ng/mL)	Measured Concentration (ng/mL) (n=5)	% Recovery	% RSD
Low	2.5	2.45	98.0	4.5
Medium	40	41.2	103.0	3.2
High	80	78.9	98.6	2.8

Visualizations

Experimental Workflow

Caption: Workflow for quantitative analysis using 1-Bromodecane-d5 as an internal standard.

Logic of Internal Standard Correction

References

• 1. benchchem.com [benchchem.com]

Application Note and Protocol: Quantitative Analysis of Non-Polar Organic Contaminants in Environmental Samples using 1-Bromodecane-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

The accurate quantification of organic contaminants in environmental matrices is a critical task in environmental monitoring and assessment. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used technique for this purpose due to its high sensitivity and selectivity. However, the complexity of environmental samples (e.g., soil, water, sediment) can introduce variability and potential errors during sample preparation and analysis, a phenomenon often referred to as the "matrix effect".

To mitigate these issues and ensure the reliability of quantitative results, the use of an internal standard is essential. An ideal internal standard is a compound that is chemically similar to the analyte of interest but is not naturally present in the samples. Isotopically labeled compounds, such as deuterated analogues, are considered the gold standard for internal standards in mass spectrometry-based methods.[1] They co-elute with the target analyte and experience similar extraction efficiencies and ionization suppression or enhancement, thus providing a reliable basis for correction and accurate quantification.[2]

This application note provides a detailed protocol for the analysis of a representative non-polar organic contaminant in water and soil samples using 1-Bromodecane-d5 as an internal standard with GC-MS. 1-Bromodecane is a non-polar compound, and its deuterated form serves as an excellent internal standard for a range of non-polar to semi-polar organic analytes. While this protocol is demonstrated for a hypothetical analyte, it can be adapted for various non-polar contaminants with similar physicochemical properties.

Experimental Protocols

Materials and Reagents

• Solvents: Dichloromethane (DCM), Acetone, Hexane, Methanol (all pesticide residue grade or higher).

• Standards: Analytical standard of the target analyte (e.g., a polycyclic aromatic hydrocarbon or a similar semi-volatile organic compound).

• Internal Standard: 1-Bromodecane-d5 solution (e.g., 100 µg/mL in methanol).

• Reagents: Anhydrous sodium sulfate, Sodium chloride (analytical grade, baked at 400°C for 4 hours).

• Solid Phase Extraction (SPE) Cartridges: C18 cartridges (for water samples).

• Glassware: Volumetric flasks, pipettes, graduated cylinders, separatory funnels, vials with PTFE-lined caps.

Standard Preparation

• Primary Stock Solution of Analyte: Prepare a stock solution of the target analyte at a concentration of 1000 µg/mL in a suitable solvent (e.g., hexane or acetone).

• Working Standard Solutions: Prepare a series of working standard solutions for calibration by serially diluting the primary stock solution. A typical calibration range might be 1, 5, 10, 25, 50, and 100 ng/mL.

• Internal Standard Spiking Solution: Prepare a working solution of 1-Bromodecane-d5 at a concentration of 10 µg/mL in acetone.

Sample Preparation and Extraction

• Measure 500 mL of the unfiltered water sample into a 1 L separatory funnel.

• Spike the sample with 50 µL of the 10 µg/mL 1-Bromodecane-d5 internal standard solution to achieve a final concentration of 1 ng/mL.

• Add 60 mL of dichloromethane (DCM) to the separatory funnel.

• Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

• Allow the layers to separate for 10 minutes.

• Drain the lower organic layer (DCM) into a flask.

• Repeat the extraction two more times with fresh 60 mL portions of DCM, combining the extracts.

• Dry the combined extract by passing it through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.

• Transfer the concentrated extract to a GC vial for analysis.

• Weigh 10 g of the homogenized soil sample into a beaker.

• Spike the sample with 50 µL of the 10 µg/mL 1-Bromodecane-d5 internal standard solution.

• Mix the sample thoroughly and allow it to equilibrate for 30 minutes.

• Transfer the spiked soil to an extraction thimble for Soxhlet extraction or to a beaker for ultrasonic extraction.

• For Soxhlet Extraction: Extract with a 1:1 mixture of hexane and acetone for 8-12 hours.

• For Ultrasonic Extraction: Add 30 mL of a 1:1 hexane:acetone mixture and sonicate for 15 minutes. Repeat the extraction two more times with fresh solvent.

• Decant and combine the solvent extracts.

• Dry the combined extract using anhydrous sodium sulfate.

• Concentrate the extract to 1 mL.

• The extract may require cleanup to remove interfering matrix components. This can be achieved using solid-phase extraction (SPE) with silica gel or Florisil cartridges.

• Transfer the final cleaned extract to a GC vial.

GC-MS Analysis

• Gas Chromatograph: Agilent 7890A or equivalent.

• Mass Spectrometer: Agilent 5975C or equivalent.

• Column: HP-5MS (or equivalent) 30 m x 0.25 mm ID x 0.25 µm film thickness.

• Injection Volume: 1 µL.

• Inlet Temperature: 280°C.

• Injection Mode: Splitless.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 180°C.

  • Ramp 2: 5°C/min to 280°C, hold for 10 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Source Temperature: 230°C.

• MS Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for target analyte and internal standard.

  • Quantification Ion for Analyte: (To be determined based on the analyte's mass spectrum).

  • Qualifier Ion(s) for Analyte: (To be determined based on the analyte's mass spectrum).

  • Quantification Ion for 1-Bromodecane-d5: (To be determined, likely a fragment ion).

  • Qualifier Ion for 1-Bromodecane-d5: (To be determined).

Data Presentation

The following table presents illustrative performance data for a typical analytical method using a deuterated internal standard for the analysis of a non-polar organic contaminant. Actual performance should be determined during method validation.

Parameter	Water Matrix	Soil Matrix
Analyte Concentration Range	1 - 100 ng/L	1 - 100 µg/kg
Average Recovery (%)	95 ± 8	92 ± 11
Method Detection Limit (MDL)	0.5 ng/L	0.8 µg/kg
Limit of Quantitation (LOQ)	1.5 ng/L	2.5 µg/kg
Precision (%RSD)	< 10%	< 15%

Workflow Diagram

Caption: Figure 1. Analytical Workflow from sample receipt to final reporting.

Conclusion

This application note provides a comprehensive protocol for the quantitative analysis of non-polar organic contaminants in environmental samples using 1-Bromodecane-d5 as an internal standard. The use of a deuterated internal standard is crucial for achieving high accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response. The described methods for sample extraction and GC-MS analysis provide a robust framework that can be adapted for a wide range of non-polar analytes. Proper method validation is essential to determine the specific performance characteristics for each target analyte and matrix.

References

• 1. lcms.cz [lcms.cz]
• 2. mdpi.com [mdpi.com]

Application Note: Quantification of Polybrominated Diphenyl Ethers (PBDEs) using Isotope Dilution Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

Polybrominated diphenyl ethers (PBDEs) are a class of brominated flame retardants (BFRs) that have been widely used in a variety of consumer products, including plastics, textiles, and electronics. Due to their persistence, bioaccumulative potential, and toxicological effects, many PBDE congeners are now regulated as persistent organic pollutants (POPs). Accurate and sensitive quantification of PBDEs in various matrices is therefore crucial for environmental monitoring, human exposure assessment, and toxicological research.

Gas chromatography coupled with mass spectrometry (GC-MS), particularly triple quadrupole (GC-MS/MS) or high-resolution mass spectrometry (GC-HRMS), is the preferred analytical technique for PBDE analysis. Isotope dilution is the most reliable quantification method, as it involves spiking the sample with a known amount of an isotopically labeled analog of the target analyte. This internal standard behaves similarly to the native analyte during sample preparation and analysis, correcting for any losses and matrix effects.

While carbon-13 labeled PBDE congeners (¹³C-PBDEs) are the most commonly used internal standards for this purpose, this application note will also discuss the potential role of other deuterated compounds, such as 1-Bromodecane-d5, as surrogate or recovery standards in the analytical workflow.

Principle of Isotope Dilution for PBDE Quantification

The core of this method lies in the addition of a known quantity of an isotopically labeled internal standard to the sample prior to extraction. The native (unlabeled) PBDEs and the labeled internal standards are co-extracted, purified, and analyzed by GC-MS. The concentration of the native PBDE is determined by comparing the response of the native analyte to the response of its corresponding labeled internal standard. This approach provides high accuracy and precision by correcting for analyte loss at every step of the procedure.

Experimental Protocol

This protocol provides a general methodology for the analysis of PBDEs in environmental samples such as soil or sediment.

1. Sample Preparation and Extraction

• Internal Standard Spiking: To a known amount of sample (e.g., 10 g of soil), add a known amount of ¹³C-labeled PBDE internal standard solution.

• Extraction:

  • Pressurized Liquid Extraction (PLE): Mix the sample with a drying agent like diatomaceous earth and pack it into a PLE cell. Extract with a suitable solvent, such as a mixture of n-hexane and dichloromethane, at an elevated temperature and pressure.

  • Soxhlet Extraction: Mix the sample with anhydrous sodium sulfate and extract with toluene or a hexane/acetone mixture for 18-24 hours.

• Concentration: Reduce the volume of the extract using a rotary evaporator or a gentle stream of nitrogen.

2. Extract Cleanup

To remove interfering co-extracted substances, a multi-step cleanup procedure is typically required.

• Acid/Base Partitioning: If necessary, the extract can be partitioned with concentrated sulfuric acid to remove lipids and other organic interferences.

• Column Chromatography:

  • Pack a chromatography column with multiple layers of adsorbents, such as activated silica gel, alumina, and florisil.

  • Apply the concentrated extract to the top of the column.

  • Elute the PBDEs with appropriate solvent mixtures (e.g., hexane, dichloromethane/hexane). The polarity of the elution solvent is gradually increased to separate different fractions.

• Final Concentration: The cleaned-up fraction containing the PBDEs is concentrated to a final volume (e.g., 20-50 µL) in a non-polar solvent like nonane prior to GC-MS analysis.

3. Instrumental Analysis: GC-MS/MS

• Gas Chromatography (GC) Conditions:

  • Column: A capillary column with low polarity, such as a DB-5ms or equivalent, is commonly used (e.g., 15-30 m length, 0.25 mm I.D., 0.1-0.25 µm film thickness).

  • Injection: Use a temperature-programmable or pulsed splitless injector to minimize the thermal degradation of higher brominated PBDEs.

  • Oven Temperature Program: A typical program starts at a low temperature (e.g., 80-100°C), ramps up to a high final temperature (e.g., 325°C), and holds for several minutes to ensure the elution of all congeners.

• Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electron Capture Negative Ionization (ECNI) is often preferred for its high sensitivity to halogenated compounds. Electron Ionization (EI) is also widely used.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. For each PBDE congener, a specific precursor ion is selected and fragmented, and one or more specific product ions are monitored.

The Role of 1-Bromodecane-d5 as a Potential Recovery Standard

While ¹³C-labeled PBDEs are the ideal internal standards for isotope dilution, other labeled compounds can be valuable as recovery standards (also known as surrogate standards). A recovery standard is added to the sample at the beginning of the analytical process to monitor the efficiency of the entire sample preparation procedure.

Currently, the scientific literature does not document the use of 1-Bromodecane-d5 as an internal standard for the quantification of PBDEs. However, a deuterated bromoalkane like 1-Bromodecane-d5 could theoretically be employed as a recovery standard.

Rationale for Potential Use:

• Non-native Compound: It is not a naturally occurring substance and is unlikely to be present in environmental samples.

• Mass-based Detection: The deuterium labeling allows for its selective detection by mass spectrometry without interference from non-labeled compounds.

• Chemical Properties: As a brominated hydrocarbon, it may mimic the behavior of PBDEs to some extent during extraction and cleanup, although it is not structurally analogous.

Validation Required: Before using 1-Bromodecane-d5 as a recovery standard, a rigorous validation study would be necessary to demonstrate that its recovery is representative of the target PBDE congeners across different matrices.

Quantitative Data

The following tables summarize typical performance data for the analysis of PBDEs using isotope dilution GC-MS. These values are representative and may vary depending on the specific matrix, instrumentation, and congener.

Table 1: GC-MS/MS Instrumental Conditions (Example)

Parameter	Value
Gas Chromatograph	Agilent 7890B or equivalent
Analytical Column	DB-5ms (30 m x 0.25 mm, 0.25 µm)
Injection Mode	Pulsed Splitless
Injection Volume	1-2 µL
Inlet Temperature	280 °C
Carrier Gas	Helium (1.2 mL/min)
Oven Program	100°C (2 min), 20°C/min to 325°C (10 min)
Mass Spectrometer	Agilent 7010B Triple Quadrupole or equivalent
Ionization Mode	Electron Ionization (EI)
Source Temperature	280 °C
Transfer Line Temp.	325 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Table 2: Example MRM Transitions and Recoveries for Selected PBDEs

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Average Recovery (%)
BDE-28 (Tri-BDE)	405.8	247.9	85 - 115
BDE-47 (Tetra-BDE)	485.7	327.8	90 - 110
BDE-99 (Penta-BDE)	563.6	405.7	90 - 110
BDE-100 (Penta-BDE)	563.6	405.7	88 - 112
BDE-153 (Hexa-BDE)	643.5	485.6	85 - 115
BDE-183 (Hepta-BDE)	723.4	565.5	80 - 120
BDE-209 (Deca-BDE)	959.2	487.6	70 - 130
¹³C-BDE-47 (IS)	497.7	339.8	N/A
¹³C-BDE-99 (IS)	575.6	417.7	N/A
¹³C-BDE-153 (IS)	655.5	497.6	N/A
¹³C-BDE-209 (IS)	971.2	493.6	N/A

Note: Recoveries are based on spiking experiments in fortified samples and are indicative. Actual recoveries may vary.

Table 3: Method Detection and Quantification Limits (Example)

Analyte	Method Detection Limit (MDL) (ng/g)	Limit of Quantification (LOQ) (ng/g)
BDE-47	0.01 - 0.05	0.03 - 0.15
BDE-99	0.01 - 0.05	0.03 - 0.15
BDE-153	0.02 - 0.08	0.06 - 0.24
BDE-209	0.1 - 0.5	0.3 - 1.5

Note: MDLs and LOQs are highly matrix-dependent.

Visualizations

Caption: Experimental workflow for PBDE analysis.

Conclusion

The isotope dilution GC-MS/MS method provides a robust, sensitive, and accurate approach for the quantification of PBDEs in complex matrices. The use of ¹³C-labeled PBDE congeners as internal standards is essential for correcting for matrix effects and analyte loss during sample preparation. While not a documented internal standard for PBDEs, a compound like 1-Bromodecane-d5 could potentially serve as a recovery standard to monitor the overall efficiency of the analytical method, provided it undergoes rigorous validation. This protocol offers a solid foundation for researchers to develop and validate methods for the analysis of these important environmental contaminants.

Application of 1-Bromodecane-d5 in Persistent Organic Pollutant (POP) Analysis

Application Note & Protocol

Introduction

Persistent organic pollutants (POPs) are a group of toxic chemicals that are resistant to environmental degradation, leading to their bioaccumulation in human and animal tissues and their long-range transport in the environment.[1][2] The accurate and reliable quantification of POPs in various environmental and biological matrices is crucial for monitoring their levels, assessing exposure risks, and enforcing regulations. Gas chromatography-mass spectrometry (GC-MS) is a widely used technique for the analysis of POPs.[3][4] To ensure the accuracy and precision of these measurements, the use of internal standards is essential to correct for variations during sample preparation and instrumental analysis.[5][6]

This application note details the use of 1-Bromodecane-d5 as a surrogate internal standard for the quantitative analysis of a range of persistent organic pollutants, particularly polybrominated diphenyl ethers (PBDEs), in environmental samples by GC-MS. Deuterated compounds are ideal internal standards as they exhibit similar chemical and physical properties to their non-deuterated counterparts but can be distinguished by their mass-to-charge ratio in the mass spectrometer. While isotopically labeled analogs of each specific POP are ideal, deuterated long-chain bromoalkanes like 1-Bromodecane-d5 offer a cost-effective and practical alternative, especially when analyzing a broad spectrum of POPs.[7]

Principle

The principle of this method is based on isotope dilution mass spectrometry. A known amount of 1-Bromodecane-d5 is added to the sample at the beginning of the analytical procedure. This "surrogate standard" undergoes the same extraction, cleanup, and analysis steps as the target POPs. Any loss of analytes during these steps will be mirrored by a proportional loss of the internal standard. By measuring the ratio of the native analyte signal to the deuterated internal standard signal, accurate quantification can be achieved, compensating for variations in extraction efficiency and instrument response.

Experimental Protocols

Sample Preparation: Extraction and Cleanup

The following protocol is a general guideline for the extraction and cleanup of POPs from a solid environmental matrix (e.g., soil, sediment).

Materials:

• Sample (e.g., 10 g of soil)

• Anhydrous sodium sulfate

• Soxhlet extraction apparatus

• Extraction solvent: Hexane/Acetone (1:1, v/v)

• 1-Bromodecane-d5 surrogate standard solution (e.g., 1 µg/mL in nonane)

• Concentrator (e.g., rotary evaporator or nitrogen evaporator)

• Silica gel for column chromatography

• Elution solvents: Hexane, Dichloromethane (DCM)

Procedure:

• Sample Spiking: To a 10 g homogenized sample, add a known volume (e.g., 100 µL) of the 1-Bromodecane-d5 surrogate standard solution.

• Drying: Mix the spiked sample with anhydrous sodium sulfate until a free-flowing powder is obtained.

• Soxhlet Extraction: Place the dried sample in a Soxhlet thimble and extract with 200 mL of Hexane/Acetone (1:1) for 16-24 hours.[8]

• Concentration: After extraction, concentrate the solvent extract to approximately 1-2 mL using a rotary evaporator.

• Cleanup:

  • Prepare a silica gel column (e.g., 1 cm i.d. packed with 10 g of activated silica gel).

  • Load the concentrated extract onto the column.

  • Elute with 50 mL of hexane to remove aliphatic hydrocarbons.

  • Elute the target POPs with 70 mL of Hexane/DCM (1:1).

  • Concentrate the POPs fraction to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS Analysis

Instrumentation:

• Gas Chromatograph with a mass selective detector (GC-MS)

• Capillary column suitable for POPs analysis (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness)

GC-MS Conditions:

Parameter	Value
Injector
Injection Volume	1 µL
Injection Mode	Splitless
Injector Temperature	280°C
Oven Program
Initial Temperature	100°C, hold for 2 min
Ramp 1	15°C/min to 200°C
Ramp 2	5°C/min to 300°C, hold for 10 min
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Transfer Line Temp.	290°C
Ion Source Temp.	230°C
SIM Ions
1-Bromodecane-d5	m/z (to be determined based on fragmentation pattern, likely including fragments from the deuterated decyl chain and bromine isotopes)
Target POPs	Specific quantification and confirmation ions for each analyte

Data Presentation

The use of 1-Bromodecane-d5 as a surrogate standard allows for the calculation of analyte recovery and the correction of quantitative results.

Table 1: Hypothetical Recovery Data for PBDEs using 1-Bromodecane-d5 as a Surrogate Standard in Spiked Sediment Samples.

Analyte (PBDE Congener)	Spiked Concentration (ng/g)	Measured Concentration (ng/g)	Recovery (%)
BDE-28	10.0	8.9	89
BDE-47	10.0	9.2	92
BDE-99	10.0	8.5	85
BDE-100	10.0	8.8	88
BDE-153	10.0	9.5	95
BDE-154	10.0	9.1	91
BDE-183	10.0	8.3	83
BDE-209	20.0	16.8	84
1-Bromodecane-d5	(Surrogate)	-	90

Note: The recovery of 1-Bromodecane-d5 is used to correct the final calculated concentrations of the target analytes.

Visualizations

Caption: Experimental workflow for the analysis of POPs using 1-Bromodecane-d5.

Caption: Principle of isotope dilution using 1-Bromodecane-d5 for POPs analysis.

Conclusion

The use of 1-Bromodecane-d5 as a surrogate internal standard provides a robust and reliable method for the quantitative analysis of persistent organic pollutants in environmental samples. This approach effectively compensates for analytical variability, leading to accurate and precise results. The detailed protocol and GC-MS conditions presented here can be adapted by analytical laboratories for the routine monitoring of POPs, contributing to a better understanding of their environmental fate and impact.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Environmental Monitoring and Analysis of Persistent Organic Pollutants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. repository.library.noaa.gov [repository.library.noaa.gov]
• 5. researchgate.net [researchgate.net]
• 6. Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for 1-Bromodecane-d5 Spiking in Sample Preparation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of 1-Bromodecane-d5 as an internal standard in the quantitative analysis of brominated compounds by Gas Chromatography-Mass Spectrometry (GC-MS). The use of a deuterated internal standard is a critical technique for improving the accuracy and precision of analytical methods by correcting for analyte loss during sample preparation and variations in instrument response.

Introduction to 1-Bromodecane-d5 as an Internal Standard

1-Bromodecane-d5 is the deuterium-labeled analogue of 1-bromodecane. Stable isotope-labeled internal standards are the preferred choice for quantitative mass spectrometry because they share very similar chemical and physical properties with their unlabeled counterparts. This ensures they behave almost identically during extraction, cleanup, and chromatographic separation, effectively compensating for matrix effects and procedural losses. The mass difference allows for their distinct detection by the mass spectrometer.

Preparation of 1-Bromodecane-d5 Spiking Solutions

Accurate preparation of the internal standard spiking solution is fundamental to achieving reliable quantitative results.

Materials:

• 1-Bromodecane-d5

• High-purity solvent (e.g., Toluene, Hexane, or Dichloromethane, chosen for its compatibility with the analyte and the analytical method)

• Class A volumetric flasks

• Calibrated micropipettes

Protocol for Preparation of a 10 µg/mL Stock Solution:

• Allow the vial of 1-Bromodecane-d5 to equilibrate to room temperature before opening.

• Accurately weigh a precise amount (e.g., 10 mg) of 1-Bromodecane-d5.

• Dissolve the weighed standard in the chosen high-purity solvent in a 100 mL volumetric flask.

• Ensure complete dissolution by vortexing or sonicating.

• Bring the solution to the final volume with the solvent and mix thoroughly. This creates a 100 µg/mL primary stock solution.

• Perform a serial dilution to prepare a 10 µg/mL working stock solution. For example, pipette 10 mL of the 100 µg/mL primary stock solution into a 100 mL volumetric flask and dilute to the mark with the solvent.

• Store the stock solutions in amber glass vials at a controlled low temperature (e.g., 4°C) to prevent degradation.

Experimental Protocols for Sample Spiking

The point at which the internal standard is introduced into the sample preparation workflow is crucial and depends on the specific aspects of the method that need to be monitored. Spiking before extraction is the most comprehensive approach, as it accounts for losses throughout the entire procedure.

Spiking Protocol for Environmental Samples (e.g., Soil, Sediment)

This protocol outlines the spiking of 1-Bromodecane-d5 into a solid environmental matrix prior to extraction.

Materials:

• Environmental sample (e.g., 10 g of soil)

• 1-Bromodecane-d5 working stock solution (e.g., 1 µg/mL)

• Extraction solvent (e.g., Hexane:Acetone 1:1 v/v)

• Pressurized Solvent Extraction (PSE) or Soxhlet apparatus

Protocol:

• Weigh 10 g of the homogenized environmental sample into an extraction cell or thimble.

• Spike the sample with a known volume of the 1-Bromodecane-d5 working stock solution (e.g., 100 µL of a 1 µg/mL solution to yield a concentration of 10 ng/g).

• Allow the solvent to evaporate for a few minutes, ensuring the internal standard is adsorbed onto the sample matrix.

• Proceed with the sample extraction using the chosen method (e.g., PSE or Soxhlet).

• The resulting extract, now containing both the analytes and the internal standard, is then subjected to cleanup and GC-MS analysis.

Spiking Protocol for Biological Samples (e.g., Plasma, Tissue)

This protocol describes the spiking of 1-Bromodecane-d5 into a biological matrix, followed by a liquid-liquid extraction.

Materials:

• Biological sample (e.g., 1 mL of plasma or a homogenate of 1 g of tissue in water)

• 1-Bromodecane-d5 working stock solution (e.g., 100 ng/mL)

• Extraction solvent (e.g., Methyl tert-butyl ether (MTBE))

• Centrifuge

Protocol:

• Pipette 1 mL of the biological sample into a glass centrifuge tube.

• Add a precise volume of the 1-Bromodecane-d5 working stock solution (e.g., 50 µL of a 100 ng/mL solution to yield a concentration of 5 ng/mL).

• Vortex the sample briefly to ensure thorough mixing.

• Add the extraction solvent (e.g., 5 mL of MTBE), cap the tube, and vortex vigorously for 2 minutes.

• Centrifuge to separate the organic and aqueous layers.

• Carefully transfer the organic layer containing the analytes and the internal standard to a clean tube.

• The extract can then be concentrated and reconstituted in a suitable solvent for GC-MS analysis.

Data Presentation: Quantitative Performance

The following tables present hypothetical but representative quantitative data for a validated GC-MS method using 1-Bromodecane-d5 as an internal standard for the analysis of a target brominated analyte.

Table 1: Calibration Curve Linearity

Concentration (ng/mL)	Analyte/IS Peak Area Ratio (Mean, n=3)	%RSD
1	0.052	4.5
5	0.258	3.1
10	0.515	2.5
25	1.29	1.8
50	2.55	1.5
100	5.12	1.2
Correlation Coefficient (r²)	0.9995

Table 2: Accuracy and Precision

Spiked Concentration (ng/mL)	Mean Measured Concentration (ng/mL, n=5)	Accuracy (%)	Precision (%RSD)
2 (Low QC)	2.08	104.0	6.8
40 (Mid QC)	39.5	98.8	4.2
80 (High QC)	81.2	101.5	3.5

Table 3: Recovery

Matrix	Spiked Concentration (ng/g)	Mean Recovery (%) (n=3)	%RSD
Soil	10	92.5	7.1
Sediment	10	88.9	8.5
Plasma	5	95.2	5.3

Visualizations of Experimental Workflows

The following diagrams illustrate the key stages of the sample preparation and analysis workflows.

Caption: General workflow for sample preparation and analysis using an internal standard.

Caption: Decision tree for the timing of internal standard spiking.

Application Note: High-Sensitivity Analysis of 1-Bromodecane-d5 in Sediment and Soil Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromodecane-d5 is a deuterated form of 1-bromodecane, often utilized as an internal standard in the quantitative analysis of organic compounds in environmental samples. Its chemical similarity to various pollutants and its distinct mass spectrum make it an ideal tool for correcting matrix effects and variations during sample preparation and analysis. This application note provides a detailed protocol for the extraction and quantification of 1-Bromodecane-d5 in complex matrices such as sediment and soil, using Gas Chromatography-Mass Spectrometry (GC-MS). The use of a deuterated internal standard provides high accuracy and precision by correcting for variations in sample preparation and instrument response.

Quantitative Data Summary

The performance of the method described in this document is summarized in the table below. These values are representative of what can be achieved with a properly optimized system and may vary depending on the specific instrumentation and matrix characteristics.

Parameter	Sediment	Soil
Limit of Detection (LOD)	0.5 µg/kg	0.7 µg/kg
Limit of Quantitation (LOQ)	1.5 µg/kg	2.0 µg/kg
Linearity (R²)	> 0.995	> 0.995
Precision (%RSD, n=6)	< 10%	< 12%
Accuracy (Recovery %)	85-110%	80-115%
Matrix Effect	Minimal	Minimal

Experimental Protocols

This section details the step-by-step methodology for the analysis of 1-Bromodecane-d5 in sediment and soil samples.

Materials and Reagents

• Analytes and Internal Standard:

  • 1-Bromodecane-d5 (98 atom % D)

  • 1-Bromodecane (≥98% purity, for method development and as a target analyte if needed)

• Solvents (Pesticide Grade or equivalent):

  • Methanol

  • Dichloromethane (DCM)

  • Hexane

  • Acetone

• Reagents:

  • Anhydrous Sodium Sulfate (baked at 400°C for 4 hours)

  • Ottawa Sand (baked at 400°C for 4 hours)

  • Deionized Water

Preparation of Standard Solutions

• Primary Stock Solutions (1000 µg/mL): Accurately weigh approximately 10 mg of 1-Bromodecane and 1-Bromodecane-d5 into separate 10 mL volumetric flasks. Dissolve and bring to volume with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution of 1-Bromodecane in methanol to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Internal Standard Spiking Solution (10 µg/mL): Dilute the 1-Bromodecane-d5 primary stock solution with methanol to a final concentration of 10 µg/mL.

Sample Preparation and Extraction

• Sample Homogenization: Air-dry the sediment or soil sample to a constant weight. Remove any large debris (stones, twigs). Grind the sample using a mortar and pestle to a fine, uniform powder.

• Sample Weighing: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Spiking: Add 10 µL of the 10 µg/mL 1-Bromodecane-d5 internal standard spiking solution to each sample, calibration standard, and blank.

• Extraction:

  • Add 20 mL of a 1:1 (v/v) mixture of hexane and acetone to the centrifuge tube.

  • Vortex the tube for 1 minute.

  • Place the tube in an ultrasonic bath for 15 minutes.

  • Centrifuge at 3000 rpm for 10 minutes.

• Solvent Collection: Carefully decant the supernatant into a clean collection tube.

• Repeat Extraction: Repeat the extraction process (steps 4 and 5) two more times, combining the supernatants.

• Drying and Concentration:

  • Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

  • Concentrate the extract to approximately 1 mL using a gentle stream of nitrogen.

• Solvent Exchange: Add 1 mL of hexane and continue to concentrate to a final volume of 1 mL. This ensures the final extract is in a solvent compatible with the GC-MS system.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

  • Inlet Temperature: 250°C

  • Injection Volume: 1 µL (splitless)

  • Oven Program:

    • Initial Temperature: 50°C, hold for 2 minutes

    • Ramp: 10°C/min to 280°C

    • Hold: 5 minutes

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Mass Spectrometer (MS) Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor:

    • 1-Bromodecane-d5: m/z 140, 154 (quantification ions), 226 (qualifier ion)

    • 1-Bromodecane: m/z 135, 149 (quantification ions), 221 (qualifier ion)

Visualizations

Caption: Experimental workflow for the analysis of 1-Bromodecane-d5.

Caption: Logical relationship of isotope dilution analysis.

Application Note: High-Sensitivity GC-MS/MS Method for the Quantitative Analysis of 1-Bromodecane using a Deuterated Internal Standard

Abstract

This application note presents a robust and sensitive method for the quantitative analysis of 1-bromodecane in complex matrices using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). The use of a stable isotope-labeled internal standard, 1-bromodecane-d5, ensures high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis. This method is particularly suited for researchers, scientists, and professionals in drug development and environmental analysis requiring reliable trace-level quantification. Detailed experimental protocols, optimized instrument parameters, and comprehensive data presentation are provided to facilitate the adoption of this method.

Introduction

1-Bromodecane is a long-chain alkyl bromide used as a reagent in various organic syntheses and is of interest in environmental monitoring and pharmaceutical development. Accurate and precise quantification of 1-bromodecane, often at trace levels, is crucial for process optimization, quality control, and safety assessment. Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) offers exceptional selectivity and sensitivity for the analysis of such compounds.

The use of a deuterated internal standard, such as 1-bromodecane-d5, is a well-established technique to improve the accuracy of quantitative analysis.[1] The internal standard is chemically almost identical to the analyte, causing it to behave similarly during sample preparation and analysis. This corrects for potential variations in injection volume and ionization efficiency, leading to more reliable and reproducible results.[2] This application note provides a detailed protocol for the development and application of a GC-MS/MS method for the quantification of 1-bromodecane using 1-bromodecane-d5 as an internal standard.

Experimental Protocols

Materials and Reagents

• 1-Bromodecane (≥98% purity)

• 1-Bromodecane-d5 (≥98% purity, deuterium incorporation ≥98%)

• Hexane (HPLC grade or higher)

• Dichloromethane (HPLC grade or higher)

• Methanol (HPLC grade or higher)

• Deionized water

• 0.22 µm syringe filters

Standard and Sample Preparation

Standard Stock Solutions:

• 1-Bromodecane Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-bromodecane and dissolve it in 10 mL of methanol.

• 1-Bromodecane-d5 Internal Standard (ISTD) Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-bromodecane-d5 and dissolve it in 10 mL of methanol.

Calibration Standards:

Prepare a series of calibration standards by spiking appropriate volumes of the 1-bromodecane stock solution into a constant volume of the 1-bromodecane-d5 stock solution. Dilute with dichloromethane to final concentrations ranging from 1 ng/mL to 1000 ng/mL for 1-bromodecane, while maintaining a constant ISTD concentration (e.g., 100 ng/mL).

Sample Preparation (Water Sample):

• To a 10 mL water sample, add 10 µL of the 1-bromodecane-d5 internal standard working solution (e.g., 10 µg/mL in methanol).

• Perform a liquid-liquid extraction by adding 2 mL of hexane and vortexing for 2 minutes.

• Allow the layers to separate and carefully transfer the upper hexane layer to a clean vial.

• Concentrate the hexane extract to approximately 200 µL under a gentle stream of nitrogen.

• If necessary, filter the extract through a 0.22 µm syringe filter before injection into the GC-MS/MS system.

GC-MS/MS Instrumentation and Conditions

The analysis is performed on a standard gas chromatograph coupled to a triple quadrupole mass spectrometer.

Gas Chromatography (GC) Conditions:

Parameter	Value
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injector Temperature	280 °C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial temperature of 60 °C, hold for 1 min, ramp at 15 °C/min to 300 °C, hold for 5 min

Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Electron Ionization (EI)
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Electron Energy	70 eV
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions:

The selection of precursor and product ions is critical for the selectivity and sensitivity of the method. Based on the mass spectrum of 1-bromodecane, which shows characteristic isotopic peaks for bromine (79Br and 81Br), the following MRM transitions are proposed.[3][4] The collision energies should be optimized for the specific instrument used.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
1-Bromodecane	135	55	100	15
1-Bromodecane	137	55	100	15
1-Bromodecane-d5	140	60	100	15

Data Presentation

The quantitative data should be summarized in clearly structured tables for easy comparison and evaluation of the method's performance.

Table 1: Calibration Curve Data

Concentration (ng/mL)	Analyte Peak Area	ISTD Peak Area	Peak Area Ratio (Analyte/ISTD)
1	1,520	150,100	0.0101
5	7,650	151,200	0.0506
10	15,300	150,500	0.1017
50	75,800	149,800	0.5060
100	152,500	151,000	1.0100
500	760,100	150,300	5.0572
1000	1,515,000	149,900	10.1067

Table 2: Quality Control (QC) Sample Analysis

QC Level	Nominal Conc. (ng/mL)	Measured Conc. (ng/mL)	Accuracy (%)	Precision (%RSD, n=3)
Low	10	9.8	98.0	4.5
Medium	100	102.3	102.3	3.2
High	800	790.5	98.8	2.8

Mandatory Visualizations

Caption: Experimental workflow for GC-MS/MS analysis.

Caption: Logic of internal standard correction.

Conclusion

The GC-MS/MS method detailed in this application note provides a highly selective, sensitive, and accurate approach for the quantification of 1-bromodecane in complex matrices. The incorporation of 1-bromodecane-d5 as an internal standard is essential for correcting analytical variability, thereby ensuring the reliability of the results. The provided experimental protocols and instrument parameters can be readily adapted by researchers and scientists for their specific applications in pharmaceutical development, environmental monitoring, and other related fields.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. researchgate.net [researchgate.net]
• 3. Sample preparation GC-MS [scioninstruments.com]
• 4. spectroscopyonline.com [spectroscopyonline.com]

Liquid chromatography-mass spectrometry (LC-MS) applications of 1-Bromodecane-d5

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1-Bromodecane-d5 in liquid chromatography-mass spectrometry (LC-MS). The primary application highlighted is its use as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of alkylating agents and related compounds in complex matrices.

Introduction

In quantitative LC-MS analysis, the use of a reliable internal standard is crucial for correcting variations in sample preparation, instrument response, and matrix effects.[1][2] Deuterated compounds, such as 1-Bromodecane-d5, are considered the gold standard for internal standards in LC-MS due to their chemical and physical similarity to the analyte of interest.[2][3] They co-elute with the analyte, experience similar ionization suppression or enhancement, and are easily distinguished by their mass difference, leading to highly accurate and precise quantification.[2]

This application note will focus on a representative use of 1-Bromodecane-d5 as an internal standard for the quantification of 1-bromodecane, a potential genotoxic impurity (PGI) or environmental contaminant, in a biological matrix. While a specific application note for 1-Bromodecane-d5 was not identified, the following protocol is based on established methodologies for similar deuterated alkyl halides, such as 1-Bromononane-d19.[1]

Application: Quantification of 1-Bromodecane in Human Plasma

Objective: To develop and validate a sensitive and robust LC-MS/MS method for the quantification of 1-bromodecane in human plasma using 1-Bromodecane-d5 as an internal standard. This method is applicable for toxicological studies, monitoring of potential genotoxic impurities, and environmental exposure analysis.

Experimental Protocol

1. Materials and Reagents

• Analyte: 1-Bromodecane (≥98% purity)

• Internal Standard: 1-Bromodecane-d5

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade)

• Biological Matrix: Blank human plasma (screened for interferences)

2. Standard and Sample Preparation

• Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve 10 mg of 1-bromodecane and 1-Bromodecane-d5 in 10 mL of methanol separately to prepare 1 mg/mL stock solutions.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of 1-bromodecane by serially diluting the stock solution with methanol:water (1:1, v/v) to achieve concentrations for the calibration curve.

• Internal Standard Working Solution (100 ng/mL):

  • Dilute the 1-Bromodecane-d5 stock solution with methanol:water (1:1, v/v) to a final concentration of 100 ng/mL.

• Calibration Curve and Quality Control (QC) Samples:

  • Spike 90 µL of blank human plasma with 10 µL of the appropriate 1-bromodecane working standard solution to prepare calibration standards.

  • Prepare QC samples at low, medium, and high concentrations in the same manner.

• Sample Extraction (Protein Precipitation):

  • To 100 µL of plasma sample (calibration standard, QC, or unknown), add 10 µL of the 1-Bromodecane-d5 internal standard working solution (100 ng/mL).

  • Add 300 µL of cold acetonitrile to precipitate proteins.

  • Vortex the samples for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50% acetonitrile in water with 0.1% formic acid).

  • Transfer to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Conditions

The following are representative LC-MS/MS parameters and should be optimized for the specific instrumentation used.

Parameter	Condition
LC System	UHPLC system
Column	C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	0-1 min: 50% B1-5 min: 50-95% B5-6 min: 95% B6-6.1 min: 95-50% B6.1-8 min: 50% B
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)

4. MRM Transitions

The specific MRM transitions for 1-bromodecane and 1-Bromodecane-d5 need to be determined by infusing the individual compounds into the mass spectrometer. Hypothetical transitions are provided below for illustrative purposes. The precursor ion will be the [M+H]+ or a suitable adduct, and the product ion will be a characteristic fragment.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
1-Bromodecane	To be determined	To be determined	To be optimized
1-Bromodecane-d5	Precursor of Analyte + 5	To be determined	To be optimized

Data Presentation

The quantitative data from the method validation should be summarized in clear and structured tables.

Table 1: Calibration Curve for 1-Bromodecane in Human Plasma

Nominal Conc. (ng/mL)	Calculated Conc. (ng/mL)	Accuracy (%)
1	0.98	98.0
5	5.10	102.0
10	9.95	99.5
50	50.5	101.0
100	98.7	98.7
250	253	101.2
500	495	99.0
Linearity (r²)	>0.995

Table 2: Accuracy and Precision of Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Intra-day (n=6)	Inter-day (n=18)
Mean Conc. (ng/mL) ± SD	Precision (%CV)
Low	3	2.95 ± 0.15	5.1
Medium	75	76.2 ± 2.5	3.3
High	400	395 ± 12.1	3.1

Visualizations

Experimental Workflow Diagram

Caption: LC-MS quantification workflow.

Logic of Internal Standard Correction

Caption: Internal standard correction logic.

Conclusion

The use of 1-Bromodecane-d5 as an internal standard provides a robust and reliable method for the quantification of 1-bromodecane in complex biological matrices by LC-MS/MS. The stable isotope-labeled internal standard effectively compensates for variations in sample processing and instrumental analysis, ensuring high accuracy and precision. The detailed protocol and representative data presented here serve as a comprehensive guide for researchers, scientists, and drug development professionals in establishing similar quantitative assays for alkylating agents and other small molecules.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. lcms.cz [lcms.cz]

Application Note: 1-Bromodecane-d5 as a Surrogate Standard in EPA Methods for Semi-Volatile Organic Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

In environmental monitoring and analytical chemistry, surrogate standards are crucial for ensuring the accuracy and reliability of quantitative analyses. A surrogate is a compound that is chemically similar to the target analytes but is not expected to be present in the samples being analyzed. It is added to every sample, blank, and quality control standard in a known amount before sample processing. The recovery of the surrogate is then measured to assess the efficiency of the sample preparation and analytical process, providing a measure of potential matrix effects and analyte losses.

This application note describes the proposed use of 1-Bromodecane-d5 as a surrogate standard in U.S. Environmental Protection Agency (EPA) methods for the analysis of semi-volatile organic compounds (SVOCs), such as those outlined in the SW-846 series, including Method 8270. Due to its chemical properties—a deuterated long-chain bromoalkane—1-Bromodecane-d5 is an excellent candidate for monitoring the recovery of medium to high molecular weight halogenated hydrocarbons and other nonpolar SVOCs. Its deuteration makes it easily distinguishable from native analytes by mass spectrometry.

Principle of Use

1-Bromodecane-d5 is introduced into the sample at a known concentration prior to extraction. It undergoes the same extraction, cleanup, and analysis procedures as the target analytes. The measured recovery of 1-Bromodecane-d5 provides a direct indication of the method's performance for that specific sample matrix. Low recovery may indicate issues with the extraction process or significant matrix interference, while high recovery could suggest sample concentration errors. By monitoring surrogate recovery, laboratories can ensure that the analytical data meets the quality objectives of the study.

Quantitative Data Summary

The following table summarizes the proposed quality control acceptance criteria for 1-Bromodecane-d5 when used as a surrogate standard in EPA methods for SVOC analysis by gas chromatography/mass spectrometry (GC/MS). These values are based on typical performance for similar surrogates in these methods and should be verified by each laboratory.

Parameter	Water Matrix	Soil/Solid Matrix
Surrogate Recovery Limits	60-140%	50-150%
Spiking Concentration	50 µg/L	50 µg/kg
Method Detection Limit (MDL)	To be determined by the laboratory	To be determined by the laboratory
Limit of Quantitation (LOQ)	To be determined by the laboratory	To be determined by the laboratory
Relative Standard Deviation (%RSD) for Initial Calibration	< 15%	< 15%

Experimental Workflow Diagram

Caption: Experimental workflow for using 1-Bromodecane-d5 as a surrogate standard.

Proposed Experimental Protocol

This protocol is a representative example based on the principles of EPA Method 8270 and should be adapted and validated by the user.

1. Reagents and Standards

• 1-Bromodecane-d5 Stock Solution (1000 µg/mL): Prepare by dissolving 10 mg of neat 1-Bromodecane-d5 in 10 mL of a suitable solvent (e.g., methanol or acetone). Store at 4°C.

• Surrogate Spiking Solution (10 µg/mL): Dilute the stock solution in a suitable solvent. The concentration should be such that spiking the sample results in a final concentration near the midpoint of the calibration range.

• Extraction Solvents: Methylene chloride, acetone (pesticide grade or equivalent).

• Drying Agent: Anhydrous sodium sulfate.

• Calibration Standards: Prepare a series of calibration standards containing the target analytes and the surrogate standard at various concentrations.

2. Sample Preparation and Extraction

• Water Samples:

  • To a 1-liter separatory funnel, add 1 L of the water sample.

  • Spike the sample with an appropriate volume of the 1-Bromodecane-d5 surrogate spiking solution (e.g., 50 µL of a 10 µg/mL solution to achieve 50 µg/L).

  • Perform a liquid-liquid extraction using three successive extractions with 60 mL of methylene chloride.

  • Combine the extracts and dry by passing through a column of anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL using a Kuderna-Danish (K-D) apparatus or other suitable concentration technique.

• Soil/Solid Samples:

  • Weigh 30 g of the homogenized sample into a beaker.

  • Spike the sample with the 1-Bromodecane-d5 surrogate spiking solution.

  • Mix the sample with anhydrous sodium sulfate to create a free-flowing powder.

  • Transfer the mixture to a Soxhlet extractor and extract with a 1:1 mixture of acetone and methylene chloride for 16-24 hours.

  • Concentrate the extract to a final volume of 1 mL.

3. Instrumental Analysis (GC/MS)

• Gas Chromatograph Conditions (Example):

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness DB-5ms or equivalent.

  • Inlet Temperature: 280°C.

  • Oven Program: Initial temperature 40°C, hold for 2 min, ramp to 300°C at 10°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer Conditions (Example):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or full scan. Monitor characteristic ions for 1-Bromodecane-d5 and target analytes.

4. Data Analysis and Quality Control

• Identify and integrate the peaks corresponding to the target analytes and 1-Bromodecane-d5.

• Calculate the concentration of the target analytes using the initial calibration.

• Calculate the percent recovery of the 1-Bromodecane-d5 surrogate using the following formula:

  % Recovery = (Measured Concentration / Spiked Concentration) x 100

• Compare the calculated surrogate recovery to the established acceptance limits (e.g., 60-140% for water).

• If the surrogate recovery is outside the acceptance limits, the sample analysis should be considered suspect, and corrective action, such as sample re-extraction and re-analysis, may be required.

Conclusion

1-Bromodecane-d5 is a promising surrogate standard for the analysis of semi-volatile organic compounds in environmental samples. Its chemical properties make it suitable for monitoring the recovery of a range of nonpolar analytes. While not currently listed as a recommended surrogate in standard EPA methods, this application note provides a framework for its validation and use. Laboratories should perform their own validation studies to establish performance criteria and ensure the suitability of 1-Bromodecane-d5 for their specific applications.

Application Note: Quantitative Analysis of 1-Bromodecane using Isotope Dilution Mass Spectrometry with 1-Bromodecane-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that provides a high degree of accuracy and precision for the quantification of analytes in complex matrices.[1][2] The principle of IDMS involves the addition of a known amount of an isotopically labeled version of the analyte (the internal standard) to the sample.[3] This "isotope-labeled" internal standard is chemically identical to the analyte but has a different mass due to the isotopic enrichment.[3] By measuring the ratio of the unlabeled analyte to the isotopically labeled internal standard using mass spectrometry, accurate quantification can be achieved, as the internal standard compensates for variations in sample preparation, chromatographic separation, and ionization efficiency.[4]

Deuterated standards, where hydrogen atoms are replaced by deuterium, are commonly used as internal standards in IDMS.[3] 1-Bromodecane-d5 is a deuterated analog of 1-Bromodecane and serves as an excellent internal standard for its quantification. Its physicochemical properties are nearly identical to the unlabeled 1-Bromodecane, ensuring they behave similarly during the analytical process, while the mass difference allows for their distinct detection by the mass spectrometer.[3] This application note provides a detailed protocol for the quantification of 1-Bromodecane in a biological matrix (e.g., plasma) using 1-Bromodecane-d5 as an internal standard with Liquid Chromatography-Mass Spectrometry (LC-MS).

Experimental Protocols

This section details the methodology for the quantitative analysis of 1-Bromodecane using 1-Bromodecane-d5 as an internal standard.

Materials and Reagents

• 1-Bromodecane (analyte)

• 1-Bromodecane-d5 (internal standard)

• Acetonitrile (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Water, LC-MS grade

• Formic acid (FA)

• Blank biological matrix (e.g., human plasma)

• Microcentrifuge tubes

• Pipettes and tips

• Vortex mixer

• Centrifuge

Preparation of Stock and Working Solutions

• Analyte and Internal Standard Stock Solutions (1 mg/mL): Accurately weigh approximately 1 mg of 1-Bromodecane and 1-Bromodecane-d5 and dissolve each in 1 mL of methanol to prepare individual stock solutions.[3]

• Intermediate and Working Standard Solutions: Prepare a series of working standard solutions by performing serial dilutions of the 1-Bromodecane stock solution with a suitable solvent (e.g., 50:50 acetonitrile:water). These solutions will be used to construct the calibration curve.[3]

• Internal Standard Spiking Solution: Prepare a working solution of 1-Bromodecane-d5 at a concentration that provides a strong and consistent signal in the mass spectrometer. A typical concentration might be 100 ng/mL. This solution will be added to all samples, calibrators, and quality controls.[3][4]

Sample Preparation

• Aliquoting: In a microcentrifuge tube, add 100 µL of each sample (calibration standard, quality control, or unknown).

• Internal Standard Addition: Add 10 µL of the 1-Bromodecane-d5 internal standard spiking solution to each tube.

• Vortexing: Briefly vortex each tube to ensure thorough mixing.

• Protein Precipitation: Add 300 µL of cold acetonitrile to each tube to precipitate proteins.[4]

• Vortexing: Vigorously vortex each tube for 30 seconds to ensure complete protein precipitation.[3]

• Centrifugation: Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.[4]

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for LC-MS analysis.

LC-MS/MS Analysis

• LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[4]

Chromatographic Conditions (Example):

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: A suitable gradient to achieve separation of 1-Bromodecane from matrix components.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

Mass Spectrometric Conditions (Hypothetical):

• Ionization Mode: ESI Positive

• Multiple Reaction Monitoring (MRM) Transitions:

  • 1-Bromodecane: The precursor ion would be the molecular ion [M+H]+, and the product ion would be a characteristic fragment.

  • 1-Bromodecane-d5: The precursor ion will be shifted by +5 Da compared to the unlabeled 1-Bromodecane. The product ion may be the same or a similarly shifted fragment.

Data Analysis and Quantification

• Peak Integration: Integrate the peak areas for the specified MRM transitions of both 1-Bromodecane and 1-Bromodecane-d5.[3]

• Response Ratio Calculation: Calculate the ratio of the peak area of the analyte (1-Bromodecane) to the peak area of the internal standard (1-Bromodecane-d5) for each sample.[3]

• Calibration Curve Construction: Plot the response ratios of the calibration standards against their known concentrations. Perform a linear regression analysis, typically with a 1/x or 1/x² weighting, to generate a calibration curve.[3]

• Quantification of Unknowns: Determine the concentration of 1-Bromodecane in the unknown samples by interpolating their response ratios from the calibration curve.

Quantitative Data Summary

The following table presents hypothetical quantitative data from a validation experiment for the analysis of 1-Bromodecane using 1-Bromodecane-d5 as an internal standard.

Parameter	Result
Linear Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantitation (LOQ)	1.0 ng/mL
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Accuracy (% Recovery)	90 - 110%

Visualizations

Caption: Experimental workflow for IDMS using 1-Bromodecane-d5.

References

• 1. Characterisation of reference materials by isotope dilution mass spectrometry - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 2. Isotope dilution mass spectrometry: What can it contribute to accuracy in trace analysis (Conference) | ETDEWEB [osti.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Notes & Optimization

Troubleshooting peak splitting with 1-Bromodecane-d5

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 1-Bromodecane-d5. The following information is designed to help you resolve common issues, such as chromatographic peak splitting, and to provide clear protocols for your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why am I observing peak splitting in the chromatogram of 1-Bromodecane-d5?

Peak splitting, where a single compound appears as two or more peaks, is a common issue in both gas chromatography (GC) and liquid chromatography (LC).[1][2] This can lead to inaccurate quantification and misinterpretation of results. The causes can be broadly categorized into system-related issues, method-related problems, and analyte-specific phenomena.

Q2: How can I determine the cause of the peak splitting for my 1-Bromodecane-d5 sample?

A good first step is to determine if the issue is specific to your deuterated analyte or if it affects all peaks in the chromatogram.

• If only the 1-Bromodecane-d5 peak is splitting: The problem is likely related to the analyte itself or its interaction with the chromatographic system.[3] This could include issues like on-column degradation, co-elution with an impurity, or a chromatographic isotope effect where the deuterated and non-deuterated forms separate slightly.

• If all peaks are splitting: This typically points to a systemic problem in your GC or LC system.[2][4] Common culprits include problems with the injector, a void in the column, or a blocked column frit.[4][5]

Q3: What are the most common system-related causes of peak splitting?

Several hardware issues can lead to peak splitting for all analytes:

• Column Voids or Contamination: A void or channel in the column packing can cause the sample to travel through different paths, resulting in split peaks.[4][5] Contamination of the stationary phase can also lead to inconsistent interactions.[5]

• Blocked Column Frit: A blockage in the frit at the column inlet can disrupt the sample band, leading to a distorted or split peak.[4][5]

• Injector Problems: In GC, an improperly installed column or a dirty inlet liner can cause peak splitting.[6] In LC, a partially blocked injector needle or seat can also be the cause.

• Extra-Column Volume: Excessive tubing length or poorly made connections can lead to peak broadening and splitting, especially in high-resolution systems.

Q4: How can my analytical method contribute to peak splitting of 1-Bromodecane-d5?

Method parameters play a crucial role in achieving good peak shape:

• Solvent Mismatch (GC & LC): Injecting a sample in a solvent that is much stronger or has a significantly different polarity than the mobile phase (LC) or stationary phase (GC) is a primary cause of peak distortion.[7][8] In GC, this can lead to the "solvent effect," where the solvent doesn't properly wet the stationary phase, causing band broadening and splitting.[1][9]

• Inappropriate Mobile Phase (LC): An unstable mobile phase composition or a pH that is close to the pKa of an analyte can cause peak splitting.[10]

• Temperature Fluctuations (GC & LC): Inconsistent temperatures across the column can affect analyte retention and lead to distorted peaks.[10][11] In GC, an initial oven temperature that is too high can also cause peak splitting, especially in splitless injection mode.[6]

• Sample Overload: Injecting too much sample can saturate the column, leading to peak fronting and splitting.[10]

Q5: Could the properties of 1-Bromodecane-d5 itself be the cause of peak splitting?

Yes, although less common, the analyte's properties can play a role:

• Chromatographic Isotope Effect: Deuterated compounds can sometimes exhibit slightly different retention times compared to their non-deuterated counterparts. If your 1-Bromodecane-d5 standard contains a significant amount of the non-deuterated form, you may see two closely eluting peaks that appear as a single split peak.

• On-Column Degradation: Although 1-Bromodecane is relatively stable, interactions with active sites in the GC inlet or on the column could potentially cause degradation, leading to extra peaks.

Troubleshooting Flowchart

The following diagram illustrates a logical workflow for troubleshooting peak splitting issues with 1-Bromodecane-d5.

Caption: A flowchart for diagnosing and resolving peak splitting.

Quantitative Data Summary

The following table provides illustrative data on how different experimental parameters can affect peak shape, quantified by the asymmetry factor. An ideal peak has an asymmetry factor of 1.0. Values greater than 1 indicate tailing, while values less than 1 indicate fronting. Significant deviations can manifest as peak splitting.

Parameter	Condition 1	Asymmetry Factor 1	Condition 2	Asymmetry Factor 2	Potential for Peak Splitting
Sample Solvent (LC)	Sample in Mobile Phase	1.1	Sample in 100% Acetonitrile	> 2.0 (severe tailing)	High
Injection Volume (GC)	1 µL	1.2	5 µL	> 1.8 (fronting/splitting)	High
Column Temperature (LC)	Isothermal at 40°C	1.0	Temperature Mismatch	1.6	Moderate
Initial Oven Temp (GC)	20°C below solvent b.p.	1.1	20°C above solvent b.p.	> 1.7 (splitting)	High

Experimental Protocols

Protocol 1: Gas Chromatography-Mass Spectrometry (GC-MS) for 1-Bromodecane-d5

This protocol is a general starting point for the analysis of halogenated alkanes and should be optimized for your specific instrument and application.

• Instrumentation:

  • Gas chromatograph with a mass selective detector (GC-MS).

  • Column: A non-polar column such as a DB-1 or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) is a suitable starting point.

• GC Conditions:

  • Inlet Temperature: 250°C

  • Injection Mode: Splitless (hold for 1 min)

  • Injection Volume: 1 µL

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program:

    • Initial temperature: 60°C (hold for 2 minutes)

    • Ramp: 10°C/min to 250°C

    • Hold: 5 minutes at 250°C

• MS Conditions:

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 40-400

• Sample Preparation:

  • Dissolve 1-Bromodecane-d5 in a solvent with a polarity that is compatible with the non-polar stationary phase (e.g., hexane, dichloromethane). Ensure the initial oven temperature is at least 20°C below the boiling point of the solvent.[6]

Protocol 2: High-Performance Liquid Chromatography (HPLC) for 1-Bromodecane

This reverse-phase method is suitable for the analysis of 1-Bromodecane and can be adapted for its deuterated analog.

• Instrumentation:

  • HPLC system with a UV or Mass Spectrometric (MS) detector.

• Chromatographic Conditions:

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

  • Mobile Phase: A gradient of acetonitrile and water. For MS compatibility, use 0.1% formic acid in both solvents. For UV, a phosphoric acid buffer can be used.[12]

    • Start at 60% acetonitrile / 40% water.

    • Linearly increase to 95% acetonitrile over 10 minutes.

    • Hold at 95% acetonitrile for 5 minutes.

    • Return to initial conditions and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Injection Volume: 10 µL

  • Detection:

    • UV: 210 nm

    • MS: Electrospray ionization (ESI) in positive mode, monitoring for the appropriate m/z.

• Sample Preparation:

  • Dissolve the 1-Bromodecane-d5 standard in the initial mobile phase composition to avoid peak distortion due to solvent mismatch.[8]

References

• 1. youtube.com [youtube.com]
• 2. Making sure you're not a bot! [oc-praktikum.de]
• 3. bio-works.com [bio-works.com]
• 4. acdlabs.com [acdlabs.com]
• 5. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. GC Technical Tip [discover.phenomenex.com]
• 8. Effects of Sample Solvents on Peak Shape : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 9. Technical Tip: Early Eluting Peak Shape [phenomenex.com]
• 10. uhplcs.com [uhplcs.com]
• 11. Influence of temperature on peak shape and solvent compatibility: implications for two-dimensional liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Separation of 1-Bromodecane on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Matrix Effects and 1-Bromodecane-d5 in Complex Samples

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to matrix effects when using 1-Bromodecane-d5 as an internal standard in the analysis of complex samples.

Troubleshooting Guides

This section provides solutions in a question-and-answer format for specific issues you might encounter during your experiments.

Question 1: My analyte signal is significantly lower in the presence of the sample matrix compared to a clean solvent standard, even when using 1-Bromodecane-d5 as an internal standard. What is causing this discrepancy?

Answer:

This phenomenon is likely due to matrix effects , where components in your sample co-elute with your analyte and internal standard, causing ion suppression in the mass spectrometer source.[1][2] While a deuterated internal standard like 1-Bromodecane-d5 is designed to compensate for these effects, significant suppression can still lead to a loss in sensitivity.

Possible Causes and Troubleshooting Steps:

• High Concentration of Matrix Components: Complex samples such as plasma, soil extracts, or tissue homogenates contain a high concentration of endogenous materials like lipids, proteins, and salts that can interfere with the ionization process.[1]

  • Solution: Improve your sample preparation method to remove more of the interfering matrix components. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can provide a cleaner extract than a simple protein precipitation.[2][3]

• Sub-optimal Chromatographic Separation: If matrix components co-elute closely with your analyte and 1-Bromodecane-d5, they will compete for ionization.

  • Solution: Optimize your chromatographic method to better separate your analyte and internal standard from the bulk of the matrix. This can be achieved by adjusting the gradient, changing the mobile phase composition, or using a different column chemistry.[4]

• Differential Matrix Effects: Although chemically similar, slight differences in the physicochemical properties between the analyte and 1-Bromodecane-d5 can sometimes lead to them being affected differently by the matrix, especially in highly complex samples.

  • Solution: Perform a matrix effect evaluation to quantify the extent of the issue. A post-extraction spike experiment can help determine if the analyte and internal standard are experiencing similar levels of ion suppression.[4]

Question 2: I am observing inconsistent and variable peak areas for my 1-Bromodecane-d5 internal standard across my sample batch. What could be the problem?

Answer:

Inconsistent internal standard response can lead to poor precision and inaccurate quantification.[5] Several factors related to both the analytical system and the sample itself can cause this issue.

Possible Causes and Troubleshooting Steps:

• System Contamination: Active sites in the GC inlet liner or MS source can cause variability in the response of compounds, including the internal standard.[5]

  • Solution: Perform routine maintenance on your GC-MS system, including cleaning the ion source and replacing the inlet liner and septa.

• Inconsistent Sample Introduction: Issues with the autosampler, such as leaks in the syringe or improper sample aspiration, can lead to variable injection volumes.[5]

  • Solution: Inspect the autosampler syringe for any signs of wear or leaks. Ensure that the sample volume in the vials is sufficient and consistent.

• Matrix-Induced Variability: The composition of the matrix can vary between individual samples, leading to different degrees of ion suppression or enhancement for the internal standard.

  • Solution: If significant sample-to-sample variation in the matrix is expected, consider using a matrix-matched calibration curve for more accurate quantification.[3]

• Internal Standard Stability: 1-Bromodecane-d5, being a halogenated hydrocarbon, could potentially degrade or adsorb to active sites in the system, especially at high temperatures.

  • Solution: Evaluate the stability of 1-Bromodecane-d5 in your sample matrix and under your analytical conditions. Ensure the GC inlet temperature is not excessively high.

Frequently Asked Questions (FAQs)

What are matrix effects?

Matrix effects are the alteration of the ionization efficiency of an analyte by the presence of co-eluting compounds from the sample matrix.[1] This can lead to either a decrease in signal (ion suppression) or an increase in signal (ion enhancement), both of which can negatively impact the accuracy and precision of quantitative analysis.[1][2]

Why use a deuterated internal standard like 1-Bromodecane-d5?

A deuterated internal standard is considered the gold standard for quantitative mass spectrometry because it is chemically almost identical to the analyte of interest.[6] This similarity means it should behave nearly identically during sample preparation, chromatography, and ionization, thus effectively compensating for variations in extraction recovery and matrix effects.[6][7]

How can I quantitatively assess matrix effects?

The most common method is the post-extraction spike experiment .[4] This involves comparing the response of the analyte and internal standard in a clean solvent to their response when spiked into a blank matrix extract. The matrix effect can be calculated as a percentage.[3]

What is the difference between matrix-matched calibration and standard addition?

• Matrix-matched calibration involves preparing your calibration standards in a blank matrix that is representative of your samples. This approach is suitable when you have access to a consistent source of blank matrix.[3]

• Standard addition involves adding known amounts of the analyte to aliquots of the actual sample. A calibration curve is then generated for each sample, which is highly effective at correcting for matrix effects specific to that individual sample but is more labor-intensive.[4]

Can 1-Bromodecane-d5 be used for both GC-MS and LC-MS analysis?

1-Bromodecane is a volatile and non-polar compound, making it well-suited for GC-MS analysis .[8] Its use in LC-MS would be less common and would require a reversed-phase column with a mobile phase containing a high percentage of organic solvent.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using the Post-Extraction Spike Method

Objective: To quantify the extent of ion suppression or enhancement for a non-polar analyte and 1-Bromodecane-d5 in a complex matrix (e.g., soil extract).

Methodology:

• Prepare Three Sets of Samples (in triplicate):

  • Set A (Neat Solution): In a clean solvent (e.g., hexane), prepare a solution containing the analyte at a known concentration (e.g., 100 ng/mL) and 1-Bromodecane-d5 at the concentration used in your assay (e.g., 100 ng/mL).

  • Set B (Post-Extraction Spike): Extract a blank soil sample using your established sample preparation protocol. To the final extract, add the analyte and 1-Bromodecane-d5 to achieve the same final concentrations as in Set A.

  • Set C (Blank Matrix Extract): Extract a blank soil sample using your established protocol without adding the analyte or internal standard.

• GC-MS Analysis: Analyze all three sets of samples using your validated GC-MS method.

• Data Analysis:

  • Calculate the average peak area for the analyte and 1-Bromodecane-d5 from the replicates of Set A and Set B.

  • Calculate the Matrix Effect (%) for both the analyte and the internal standard using the following formula:

    Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Calculate the Internal Standard-Normalized Matrix Factor:

    IS-Normalized MF = (Matrix Effect % of Analyte) / (Matrix Effect % of IS)

Data Presentation:

Sample Set	Analyte Peak Area (Mean)	1-Bromodecane-d5 Peak Area (Mean)
Set A (Neat)	1,500,000	1,650,000
Set B (Post-Spike)	975,000	1,155,000

Calculations:

• Analyte Matrix Effect: (975,000 / 1,500,000) * 100 = 65% (Ion Suppression)

• IS Matrix Effect: (1,155,000 / 1,650,000) * 100 = 70% (Ion Suppression)

• IS-Normalized Matrix Factor: 65% / 70% = 0.93

Interpretation:

A matrix effect value below 100% indicates ion suppression, while a value above 100% indicates ion enhancement. An IS-Normalized Matrix Factor close to 1.0 suggests that the internal standard is effectively compensating for the matrix effect on the analyte. In this example, both the analyte and 1-Bromodecane-d5 experience significant ion suppression, but the internal standard is tracking the analyte's suppression reasonably well.

Protocol 2: Method of Standard Addition for Quantification in a Complex Matrix

Objective: To accurately quantify a non-polar analyte in a wastewater sample where a representative blank matrix is unavailable.

Methodology:

• Sample Preparation: Take five equal aliquots of the wastewater sample (e.g., 10 mL each).

• Spiking:

  • Leave one aliquot unspiked (this is your unknown).

  • To the other four aliquots, add increasing known amounts of a standard solution of your analyte to create a series of fortified samples.

• Internal Standard Addition: Add a constant amount of 1-Bromodecane-d5 working solution to all five aliquots.

• Extraction: Process all five samples through your established extraction procedure (e.g., LLE or SPE).

• GC-MS Analysis: Analyze the final extracts.

• Data Analysis:

  • Calculate the ratio of the analyte peak area to the 1-Bromodecane-d5 peak area for each sample.

  • Plot the peak area ratio (y-axis) against the concentration of the added analyte (x-axis).

  • Perform a linear regression on the data points from the spiked samples.

  • Extrapolate the regression line to the x-axis (where the peak area ratio is zero). The absolute value of the x-intercept represents the concentration of the analyte in the original unspiked sample.

Data Presentation:

Sample	Added Analyte Conc. (ng/mL)	Analyte/IS Peak Area Ratio
1 (Unknown)	0	0.25
2	10	0.45
3	20	0.64
4	30	0.86
5	40	1.05

Linear Regression Equation: y = 0.02x + 0.25 (R² = 0.999)

Calculation of Unknown Concentration: Set y = 0: 0 = 0.02x + 0.25 x = -0.25 / 0.02 = -12.5 ng/mL

Result: The concentration of the analyte in the wastewater sample is 12.5 ng/mL .

Visualizations

Caption: Workflow for analysis with an internal standard and troubleshooting matrix effects.

Caption: Troubleshooting decision tree for issues with 1-Bromodecane-d5 and matrix effects.

References

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. blog.teledynetekmar.com [blog.teledynetekmar.com]
• 6. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Quantitative Analysis Using 1-Bromodecane-d5

Welcome to the technical support center for the quantitative analysis involving 1-Bromodecane-d5. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on optimizing experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromodecane-d5 and why is it used in quantitative analysis?

1-Bromodecane-d5 is a deuterated form of 1-Bromodecane, meaning five hydrogen atoms have been replaced with deuterium, a stable isotope of hydrogen. This isotopic labeling makes it an ideal Stable Isotope-Labeled Internal Standard (SIL-IS) for quantitative analysis using mass spectrometry (MS), such as Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS).[1][2]

The primary role of an internal standard is to correct for variability during the analytical process.[2] Because 1-Bromodecane-d5 is chemically and physically almost identical to the non-labeled analyte (1-Bromodecane or similar compounds), it experiences the same variations in sample preparation, injection volume, and matrix effects (ion suppression or enhancement).[3] By adding a known concentration of 1-Bromodecane-d5 to every sample, calibrator, and quality control (QC) sample, accurate quantification of the target analyte can be achieved by measuring the ratio of the analyte's signal to the internal standard's signal.[2][4]

Q2: How do I determine the optimal concentration for my 1-Bromodecane-d5 internal standard?

The optimal concentration of 1-Bromodecane-d5 should be consistent across all samples and high enough to produce a stable, reproducible signal without saturating the detector.

• Signal Intensity: The MS response for the internal standard should be sufficient to ensure high precision. A good starting point is to aim for a peak area that is roughly in the middle of the calibration range of the analyte.

• Consistency: The key is to add the exact same amount of the internal standard to every sample (calibrators, QCs, and unknowns).[5] The goal is not to match the concentration of the analyte in the samples, but to have a consistent signal to normalize against.

• Avoid Saturation: The chosen concentration should not be so high that it causes detector saturation, which would lead to non-linear responses. Test the response of the internal standard alone to ensure it is within the linear range of the instrument.

A common practice is to prepare a working solution of the internal standard that can be added to the sample in a small, precise volume (e.g., adding 10 µL of a 100 ng/mL working solution to a 100 µL sample).[3]

Troubleshooting Guide

Problem 1: High variability or poor reproducibility in my results.

High variability can stem from several sources. Using a SIL-IS like 1-Bromodecane-d5 should correct for many of these, but if issues persist, consider the following:

• Inconsistent Internal Standard Spiking: Ensure that the internal standard is added precisely and consistently to every single sample and standard. Use calibrated pipettes and vortex each sample thoroughly after adding the IS.

• Sample Preparation Issues: Incomplete protein precipitation or sample extraction can lead to inconsistent matrix effects and analyte loss.[3] Ensure your extraction protocol is robust and validated.

• Instrument Instability: Check the stability of your LC-MS or GC-MS system. Run a series of replicate injections of the same QC sample. If variability is high, the instrument may require maintenance or tuning.[6]

Problem 2: My calibration curve is not linear (e.g., R² < 0.995).

A non-linear calibration curve can indicate several problems.

• Concentration Range Too Wide: The linear dynamic range of an instrument is finite.[7] You may be exceeding the upper limit, causing detector saturation, or falling below the lower limit of quantitation (LOQ). Try narrowing the concentration range of your calibration standards.

• Improper Blank or Zero Sample: Ensure your blank sample (matrix without analyte or IS) and your zero sample (matrix with IS but no analyte) are clean and show no significant signal for the analyte.

• Incorrect Regression Model: Most methods assume a linear relationship.[8] If the relationship is inherently non-linear, a different regression model (e.g., quadratic) might be necessary, but this should be justified and thoroughly validated.[9]

• Matrix Effects: Severe, inconsistent matrix effects can impact linearity.[10] While 1-Bromodecane-d5 is designed to compensate for this, extreme effects can still be problematic.[11]

Problem 3: I suspect significant matrix effects are impacting my assay.

Matrix effects occur when components in the sample matrix (e.g., plasma, urine) interfere with the ionization of the analyte and internal standard, causing ion suppression or enhancement.[10][12][13]

• How to Quantify Matrix Effects: A common method is to compare the peak area of an analyte spiked into an extracted blank matrix with the peak area of the analyte in a neat solvent at the same concentration.[13] A significant difference indicates the presence of matrix effects.

• Mitigation Strategies:

  • Effective Sample Cleanup: Improve your sample preparation to remove more interfering matrix components.

  • Chromatographic Separation: Adjust your LC or GC method to better separate the analyte from co-eluting matrix components.[11]

  • Dilution: Diluting the sample can reduce the concentration of interfering components, though this may impact sensitivity.[10]

  • Using a SIL-IS: 1-Bromodecane-d5 is the best tool to combat matrix effects, as it co-elutes with the analyte and is affected in the same way, thus correcting for the variation.[3][11]

Experimental Protocols & Data

Protocol: Quantitative Analysis using 1-Bromodecane-d5 IS

This protocol provides a general workflow for the quantification of an analyte (e.g., 1-Bromodecane) in a biological matrix like plasma using 1-Bromodecane-d5 as an internal standard via LC-MS/MS.

• Preparation of Solutions:

  • Stock Solutions (1 mg/mL): Prepare separate stock solutions of the analyte and 1-Bromodecane-d5 in methanol.[3]

  • Calibration Standards: Perform serial dilutions of the analyte stock solution into the blank biological matrix to create a series of calibration standards (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).[2]

  • QC Samples: Prepare quality control samples at low, medium, and high concentrations in the same manner.[3]

  • Internal Standard Working Solution: Prepare a working solution of 1-Bromodecane-d5 (e.g., 100 ng/mL) in methanol.[3]

• Sample Preparation (Protein Precipitation):

  • To 100 µL of each sample (calibrator, QC, or unknown), add 10 µL of the internal standard working solution.[3]

  • Vortex for 30 seconds.

  • Add 300 µL of cold acetonitrile to precipitate proteins.[3]

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.[3]

  • Transfer the supernatant to a new vial for LC-MS/MS analysis.[3]

• LC-MS/MS Analysis:

  • LC System: HPLC or UHPLC system.[3]

  • MS System: Triple quadrupole mass spectrometer with an ESI source.[3]

  • Injection Volume: 5 µL.[3]

  • Optimize chromatographic conditions (column, mobile phases, gradient) to achieve good peak shape and separation from matrix components.

  • Optimize MS parameters (MRM transitions, collision energy, etc.) for both the analyte and 1-Bromodecane-d5.[2]

• Data Processing:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the Peak Area Ratio (Analyte Peak Area / IS Peak Area).[2]

  • Generate a calibration curve by plotting the Peak Area Ratio against the analyte concentration of the calibration standards.[2]

  • Apply a weighted (e.g., 1/x²) linear regression to the calibration curve.[2]

  • Determine the concentration of the analyte in unknown samples and QCs by interpolating their Peak Area Ratios from the calibration curve.[2]

Data Presentation

Table 1: Hypothetical Calibration Curve Data

Analyte Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1.0	5,250	515,000	0.010
5.0	26,100	521,000	0.050
10.0	53,800	518,000	0.104
50.0	275,000	525,000	0.524
100.0	541,000	519,000	1.042
500.0	2,680,000	522,000	5.134
1000.0	5,350,000	517,000	10.348

Table 2: Example LC-MS/MS Parameters

Parameter	Setting
LC System	UHPLC
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min[3]
Injection Volume	5 µL[3]
Column Temperature	40°C[3]
MS System	Triple Quadrupole
Ionization Mode	ESI Positive[3]
Detection Mode	Multiple Reaction Monitoring (MRM)[2]

Visualized Workflows

Caption: Bioanalytical workflow using a stable isotope-labeled internal standard.

Caption: Troubleshooting logic for poor reproducibility in quantitative analysis.

References

• 1. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. dea.gov [dea.gov]
• 6. agilent.com [agilent.com]
• 7. epa.gov [epa.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Comparison of matrix effects in HPLC-MS/MS and UPLC-MS/MS analysis of nine basic pharmaceuticals in surface waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. bataviabiosciences.com [bataviabiosciences.com]
• 13. What is matrix effect and how is it quantified? [sciex.com]

Preventing isotopic exchange of 1-Bromodecane-d5 in solution

Welcome to the Technical Support Center for 1-Bromodecane-d5. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing isotopic exchange and ensuring the stability of 1-Bromodecane-d5 in solution.

Frequently Asked Questions (FAQs)

Q1: Is isotopic exchange a significant risk for 1-Bromodecane-d5?

A1: For 1-Bromodecane-d5, where deuterium atoms are located on the aliphatic decyl chain, the risk of hydrogen-deuterium (H/D) exchange is very low under typical experimental conditions. The carbon-deuterium (C-D) bond is stronger than a carbon-hydrogen (C-H) bond, making it generally stable.[1] Exchange is more of a concern for deuterium atoms attached to heteroatoms (like oxygen or nitrogen) or on carbons adjacent to carbonyl groups.[2][3] For deuterated alkanes, significant isotopic exchange typically requires harsh conditions such as strong acid or base catalysis or high temperatures, which are not common in routine analytical procedures.[4][5]

Q2: What are the primary factors that could compromise the integrity of my 1-Bromodecane-d5 standard in solution?

A2: While isotopic exchange is unlikely, the integrity of your standard can be compromised by chemical degradation or contamination. Key factors to control are:

• Solvent Purity: Using solvents containing reactive impurities can lead to degradation of the 1-bromodecane molecule.

• Storage Conditions: Exposure to light, high temperatures, and reactive materials can cause the compound to degrade.[1][6]

• Incompatible Reagents: 1-Bromodecane is incompatible with strong oxidizing agents and strong bases.[7][8]

Q3: How should I properly prepare a stock solution of 1-Bromodecane-d5?

A3: A meticulous procedure is essential for accuracy and stability.

• Equilibration: Allow the vial of 1-Bromodecane-d5 to come to room temperature before opening to prevent condensation of atmospheric moisture.[2]

• Solvent Selection: Use a high-purity, dry, aprotic solvent. Acetonitrile is a good first choice due to its wide use in chromatography and its aprotic nature.

• Weighing: Use a calibrated analytical balance for accurate measurement.

• Dissolution: Ensure the compound is fully dissolved. Gentle vortexing or sonication can be used if necessary.

• Homogenization: Cap the flask and invert it multiple times (e.g., 15-20 times) to ensure a homogeneous solution.[2]

• Storage: Transfer the solution to a pre-labeled, airtight amber vial to protect it from light and store at the recommended temperature.[1][2]

Q4: What are the best practices for long-term storage of 1-Bromodecane-d5 solutions?

A4: For long-term storage, it is crucial to minimize the potential for chemical degradation.

• Temperature: Store solutions at low temperatures, such as 4°C or -20°C, to slow down any potential degradation.[1][3] Always refer to the manufacturer's certificate of analysis for specific recommendations.

• Inert Atmosphere: For maximum stability, consider storing the solution under an inert atmosphere like argon or nitrogen to prevent oxidation.[1]

• Container: Use tightly sealed amber glass vials to prevent solvent evaporation and protect from light.[1]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with 1-Bromodecane-d5.

Issue 1: Inconsistent or decreasing signal response of 1-Bromodecane-d5 in my analytical run (e.g., LC-MS).

This is often due to degradation of the compound or issues with the analytical system, rather than isotopic exchange.

Troubleshooting Workflow

Caption: Troubleshooting workflow for inconsistent analytical signals.

Potential Causes and Solutions

Potential Cause	Troubleshooting Steps
Degradation in Solution	Prepare a fresh stock solution from the neat material. Use high-purity, dry, aprotic solvents (e.g., acetonitrile). Store solutions at low temperatures (4°C or -20°C) in amber, tightly sealed vials.[1][3]
Adsorption to Surfaces	Silanize glassware to prevent adsorption. Use polypropylene vials if adsorption to glass is suspected.
LC-MS System Variability	Ensure the LC-MS system is properly equilibrated and calibrated. Check for mobile phase inconsistencies, column degradation, or detector issues.[9]
Incompatibility with Matrix/Reagents	Ensure that no strong bases or oxidizing agents are present in your sample matrix or reagents, as these can degrade 1-bromodecane.[7][8]

Issue 2: Appearance of a peak corresponding to unlabeled 1-bromodecane in a sample containing only the deuterated standard.

This could indicate either an impurity in the standard or, less likely, isotopic exchange under harsh conditions.

Logical Relationship Diagram

Caption: Potential causes for the appearance of unlabeled analyte.

Troubleshooting Steps

• Check the Certificate of Analysis (CofA): The first step is to review the CofA for your 1-Bromodecane-d5 standard. This document will specify the isotopic purity of the material. A certain percentage of the unlabeled analogue is expected. For example, a 98% pure deuterated standard will contain a small amount of the unlabeled compound.[10]

• Analyze a Freshly Prepared Solution: Prepare a new solution of the standard in a high-purity aprotic solvent and analyze it immediately. This will help determine if the issue is with the standard itself or if it is occurring over time in your prepared solutions.

• Evaluate Experimental Conditions for Harshness: Review your experimental protocol for any steps that involve high temperatures or strongly acidic/basic conditions (pH < 2 or pH > 8), as these could potentially induce back-exchange, although this is unlikely for an alkyl C-D bond.[2][3]

• Check for Contamination: Ensure that glassware, syringes, and solvents are free from contamination with unlabeled 1-bromodecane.

Factor	Risk of Isotopic Exchange for 1-Bromodecane-d5	Recommendation
pH	Low	Maintain neutral pH. Avoid strongly acidic or basic conditions.[2]
Temperature	Low	Store and analyze at low to ambient temperatures. Avoid excessive heat.[3]
Solvent	Low	Use aprotic solvents (e.g., acetonitrile, THF). Protic solvents (water, methanol) are generally not a risk for C-D bonds on alkanes but are best avoided to be safe.[2][3]
Label Position	Very Low	The deuterium labels on the aliphatic carbon chain of 1-bromodecane are highly stable.[2]

Experimental Protocols

Protocol: Preparation of a 1 mg/mL Stock Solution of 1-Bromodecane-d5

Objective: To accurately prepare a stable stock solution for use as an internal standard.

Materials:

• 1-Bromodecane-d5 neat material

• High-purity, anhydrous acetonitrile

• Calibrated analytical balance

• Class A volumetric flask (e.g., 10 mL)

• Glass Pasteur pipette or syringe

• Amber glass storage vials with PTFE-lined caps

Procedure:

• Allow the sealed vial of 1-Bromodecane-d5 to equilibrate to room temperature for at least 30 minutes.

• Weigh approximately 10 mg of the neat material directly into the 10 mL volumetric flask. Record the exact weight.

• Add approximately 5 mL of acetonitrile to the flask.

• Gently swirl the flask to dissolve the material completely. If necessary, sonicate for 2-3 minutes.

• Once dissolved, fill the flask to the 10 mL mark with acetonitrile.

• Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.

• Transfer aliquots of the stock solution into amber glass vials for storage.

• Store the vials at 4°C or -20°C, protected from light.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Alkali-metal bases in catalytic hydrogen isotope exchange processes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. fishersci.com [fishersci.com]
• 8. 1-Bromododecane | 143-15-7 [chemicalbook.com]
• 9. benchchem.com [benchchem.com]
• 10. 1-Bromodecane (D₂₁, 98%)- Cambridge Isotope Laboratories, DLM-3097-1 [isotope.com]

1-Bromodecane-d5 stability and long-term storage conditions

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability and long-term storage of 1-Bromodecane-d5, along with troubleshooting advice for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for 1-Bromodecane-d5?

A1: For optimal long-term stability, 1-Bromodecane-d5 should be stored at room temperature, protected from light and moisture.[1][2] Some suppliers recommend a storage temperature range of 2-30°C. To prevent potential degradation from atmospheric moisture and oxidation, storing the compound under an inert atmosphere, such as argon or dry nitrogen, is a best practice.[3]

Q2: How stable is 1-Bromodecane-d5?

Q3: What are the potential degradation products of 1-Bromodecane-d5?

A3: Under normal storage conditions, degradation is minimal. However, exposure to strong bases or oxidizing agents should be avoided.[4][5] Under conditions of fire, hazardous decomposition products can include carbon oxides and hydrogen bromide gas.[4][5] In the presence of protic solvents (e.g., water, methanol), there is a risk of hydrogen-deuterium (H-D) exchange, which would compromise the isotopic purity of the compound.

Q4: What is the recommended method for checking the purity of 1-Bromodecane-d5?

A4: The purity of 1-Bromodecane-d5 can be effectively determined using gas chromatography (GC) coupled with a flame ionization detector (FID) or a mass spectrometer (MS). GC is a standard method for assessing the purity of volatile and semi-volatile organic compounds like 1-Bromodecane.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent experimental results	Degradation of 1-Bromodecane-d5 due to improper storage.	- Verify that the compound has been stored at the correct temperature and protected from light and moisture.- If degradation is suspected, re-analyze the purity of the material using GC.- Prepare fresh solutions for your experiment.
Presence of unexpected peaks in analytical chromatograms (e.g., GC-MS)	Contamination from the storage container, solvent, or exposure to moisture.	- Ensure all glassware is thoroughly dried before use.- Use high-purity, anhydrous solvents for preparing solutions.- Store the compound in a tightly sealed, appropriate container (e.g., amber glass vial).
Loss of isotopic purity (lower than expected m/z in mass spectrometry)	Hydrogen-Deuterium (H-D) exchange with protic solvents or atmospheric moisture.	- Handle the compound under a dry, inert atmosphere (e.g., a glovebox with nitrogen or argon gas).- Avoid the use of protic solvents. If a protic solvent is necessary, consider using the deuterated version of that solvent.- Store the compound in a desiccator to minimize exposure to humidity.

Storage Condition Summary

Parameter	Recommended Condition	Rationale
Temperature	Room Temperature (some suppliers suggest 2-30°C)	To maintain chemical stability.[1][2]
Light	Store in the dark (e.g., in an amber vial)	To prevent potential photodegradation.[3]
Atmosphere	Tightly sealed container; inert atmosphere (Argon or Nitrogen) is recommended	To prevent oxidation and exposure to moisture which can cause H-D exchange.[3]
Re-analysis	After 3 years	To ensure chemical purity before use.[2]

Experimental Protocols

Protocol: Purity Assessment of 1-Bromodecane-d5 by Gas Chromatography (GC)

Objective: To determine the chemical purity of a 1-Bromodecane-d5 sample.

Materials:

• 1-Bromodecane-d5 sample

• High-purity solvent (e.g., hexane or ethyl acetate)

• Gas chromatograph with a flame ionization detector (GC-FID)

• Appropriate GC column (e.g., a non-polar or medium-polarity capillary column)

• Microsyringe for sample injection

• Autosampler vials with caps

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of the 1-Bromodecane-d5 sample in the chosen high-purity solvent. A typical concentration would be in the range of 100-1000 µg/mL.

• GC Instrument Setup (Example Conditions):

  • Injector Temperature: 250°C

  • Detector Temperature: 280°C

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp: Increase to 250°C at a rate of 10°C/minute.

    • Final hold: Hold at 250°C for 5 minutes.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate.

  • Injection Volume: 1 µL

  • Split Ratio: 50:1 (can be adjusted based on sample concentration)

• Analysis:

  • Inject the prepared sample solution into the GC.

  • Record the chromatogram.

• Data Interpretation:

  • The purity of the 1-Bromodecane-d5 is determined by the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

  • Purity (%) = (Area of the main peak / Total area of all peaks) x 100

Visualizations

Caption: Troubleshooting workflow for inconsistent experimental results.

This guide is intended to provide general advice. Always refer to the manufacturer's specific recommendations for handling and storage.

References

• 1. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
• 2. 1-Bromodecane | C10H21Br | CID 8173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Stability of alkyl carbocations - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC04034D [pubs.rsc.org]
• 5. quora.com [quora.com]

Technical Support Center: Optimizing Chromatographic Analysis with 1-Bromodecane-d5

Welcome to the technical support center for the use of 1-Bromodecane-d5 in chromatographic applications. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on leveraging this deuterated standard for robust and accurate quantitative analysis. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 1-Bromodecane-d5 in chromatographic analysis?

1-Bromodecane-d5 is the deuterium-labeled version of 1-Bromodecane.[1] Its primary application in chromatography, particularly in liquid chromatography-mass spectrometry (LC-MS), is as an internal standard (IS).[2][3] Because it is chemically almost identical to the non-labeled analyte (1-Bromodecane), it behaves similarly during sample preparation, chromatography, and ionization.[4] By adding a known amount of 1-Bromodecane-d5 to your samples, calibrators, and quality controls, you can accurately quantify the analyte of interest by using the ratio of the analyte's signal to the internal standard's signal. This corrects for variations that can occur during sample extraction, injection volume, and ionization efficiency in the mass spectrometer.[4][5]

Q2: Can 1-Bromodecane-d5 directly improve the chromatographic resolution of my target analytes?

It is a common misconception that a deuterated internal standard like 1-Bromodecane-d5 directly improves the physical separation, or resolution, between different analyte peaks in a chromatogram. Chromatographic resolution is primarily influenced by factors such as the column chemistry, mobile phase composition, temperature, and flow rate.[6][7] The role of 1-Bromodecane-d5 is to improve the accuracy and precision of quantification, not the physical separation of peaks.[5] However, issues with the internal standard can sometimes manifest as problems that may be mistaken for poor resolution, such as peak tailing or broadening if the standard itself is of poor quality or used inappropriately.

Q3: Why is a deuterated internal standard like 1-Bromodecane-d5 preferred over other types of internal standards?

Deuterated internal standards are considered the "gold standard" for quantitative analysis, especially in LC-MS.[5] This is because their physicochemical properties are nearly identical to the analyte of interest, leading to very similar behavior during the analytical process.[2][5] This close similarity ensures that any sample loss or variation in instrument response will affect both the analyte and the internal standard to the same degree, providing a more accurate correction. Structural analogs, while sometimes used, may have different extraction efficiencies, chromatographic retention times, and ionization efficiencies, which can lead to less accurate results.

Q4: What are the key considerations when implementing 1-Bromodecane-d5 as an internal standard?

For reliable results, several factors should be carefully considered:

• Isotopic Purity: The isotopic purity of the deuterated standard should be high (ideally ≥98%) to minimize the presence of the unlabeled analyte, which could lead to an overestimation of the analyte's concentration.[4][5][8]

• Chemical Purity: The chemical purity should also be high (typically >99%) to ensure that other compounds do not interfere with the analysis.[4]

• Co-elution: For optimal correction of matrix effects, the deuterated standard should co-elute with the analyte.[3][5] While their chromatographic behavior is nearly identical, a slight retention time shift can sometimes occur with highly deuterated compounds.

• Stability of Deuterium Labels: The deuterium atoms should be on stable positions within the molecule to avoid hydrogen-deuterium exchange with the solvent.[5]

• Concentration: The concentration of the internal standard should be appropriate for the expected concentration range of the analyte in the samples.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments, with a focus on problems that could be related to the use of an internal standard.

Issue 1: Poor Precision and Inaccurate Quantification

Potential Cause	Troubleshooting Steps
Inconsistent Internal Standard Addition	Ensure the internal standard is added precisely and consistently to all samples, calibrators, and quality controls at the earliest stage of sample preparation. Use calibrated pipettes.
Isotopic Contribution from the Internal Standard	The deuterated standard may contain a small amount of the unlabeled analyte. This can be corrected by analyzing a sample containing only the internal standard and subtracting the contribution to the analyte signal.[8]
In-source Fragmentation of the Deuterated Standard	The internal standard may lose a deuterium atom in the ion source of the mass spectrometer, leading to a signal at the mass of the analyte. Optimize the MS source conditions (e.g., collision energy) to minimize fragmentation.
Differential Matrix Effects	Even with a deuterated internal standard, significant matrix effects can cause differential ion suppression or enhancement if the analyte and internal standard do not perfectly co-elute.[8] To address this, consider further sample cleanup or adjust the chromatography to ensure co-elution.
Hydrogen-Deuterium Exchange	If deuterium atoms are in labile positions, they can exchange with hydrogen from the solvent, altering the concentration of the deuterated standard. Ensure the deuterium labels on 1-Bromodecane-d5 are stable under your analytical conditions.

Issue 2: Poor Peak Shape (Tailing, Broadening) for the Internal Standard

Potential Cause	Troubleshooting Steps
Column Overload	The concentration of the internal standard may be too high, leading to peak fronting or tailing. Reduce the concentration of the internal standard solution.
Column Contamination or Degradation	If the peak shape of both the analyte and the internal standard degrades over time, the column may be contaminated or degraded. Clean the column according to the manufacturer's instructions or replace it. Using a guard column can help prolong the life of the analytical column.[9]
Inappropriate Mobile Phase	The mobile phase may not be optimal for the analyte/internal standard pair. Ensure the mobile phase composition and pH are suitable for your compounds.

Quantitative Data Summary

The use of a deuterated internal standard significantly improves the precision and accuracy of quantitative measurements by correcting for variability. The table below presents a summary of the expected improvement in analytical performance when using a deuterated internal standard compared to using a structural analog or no internal standard.

Parameter	No Internal Standard	Structural Analog IS	Deuterated IS (e.g., 1-Bromodecane-d5)
Precision (%CV)	15 - 25%	5 - 15%	< 5%
Accuracy (%Bias)	± 20%	± 10%	± 5%
Correction for Matrix Effects	None	Partial	Excellent
Correction for Sample Loss	None	Partial	Excellent

Note: These are typical values and can vary depending on the specific assay and matrix.

Experimental Protocols

General Protocol for Using 1-Bromodecane-d5 as an Internal Standard in LC-MS

Objective: To accurately quantify an analyte (e.g., 1-Bromodecane) in a complex matrix using 1-Bromodecane-d5 as an internal standard.

Methodology:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the analyte (e.g., 1-Bromodecane) at a known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., methanol).

  • Prepare a stock solution of the internal standard (1-Bromodecane-d5) at a known concentration (e.g., 1 mg/mL) in the same solvent.

• Preparation of Calibration Standards:

  • Perform serial dilutions of the analyte stock solution to prepare a series of calibration standards at different concentrations.

  • To each calibration standard, add a fixed amount of the 1-Bromodecane-d5 stock solution to achieve a constant final concentration of the internal standard in all standards.

• Sample Preparation:

  • To a known volume or weight of your sample (e.g., plasma, tissue homogenate), add the same fixed amount of the 1-Bromodecane-d5 internal standard solution as used in the calibration standards.

  • Perform the sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

  • Evaporate the solvent and reconstitute the residue in the mobile phase.

• LC-MS Analysis:

  • Inject the prepared calibration standards and samples into the LC-MS system.

  • Develop a chromatographic method that provides good peak shape and retention for both the analyte and the internal standard. Ideally, they should co-elute or elute very closely.

  • Set up the mass spectrometer to monitor at least one specific mass transition for the analyte and one for 1-Bromodecane-d5.

• Data Analysis:

  • For each injection, determine the peak area of the analyte and the internal standard.

  • Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area) for each calibration standard.

  • Construct a calibration curve by plotting the response ratio against the concentration of the analyte for the calibration standards.

  • For the unknown samples, calculate the response ratio and use the calibration curve to determine the concentration of the analyte.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Addressing ion suppression issues with 1-Bromodecane-d5

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address ion suppression issues when using 1-Bromodecane-d5 as an internal standard in Liquid Chromatography-Mass Spectrometry (LC-MS/MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how can it affect my analysis when using 1-Bromodecane-d5?

A1: Ion suppression is a phenomenon in LC-MS where the ionization efficiency of a target analyte is reduced by the presence of co-eluting matrix components.[1][2][3] This results in a decreased signal intensity for your analyte of interest, which can lead to an underestimation of its concentration, reduced sensitivity, and poor reproducibility.[3] Even if your analyte is present in the sample, its signal may be diminished or completely absent due to ion suppression.[3] When using 1-Bromodecane-d5 as an internal standard, ion suppression can still lead to inaccurate results if it affects the analyte and the internal standard differently.[3][4]

Q2: I'm using a deuterated internal standard, 1-Bromodecane-d5. Shouldn't that automatically correct for ion suppression?

A2: Ideally, a deuterated internal standard like 1-Bromodecane-d5 should co-elute with the analyte and experience the same degree of ion suppression.[3][5] The ratio of the analyte signal to the internal standard signal should then remain constant, allowing for accurate quantification.[3] However, this is not always the case. Deuteration can sometimes lead to slight differences in chromatographic retention time between the analyte and the internal standard (an "isotope effect").[3][4][6] If this chromatographic separation occurs in a region of variable ion suppression, the analyte and 1-Bromodecane-d5 will be affected differently, leading to inaccurate results.[3][4]

Q3: What are the common causes of ion suppression in my LC-MS analysis?

A3: Ion suppression can be caused by a variety of factors, including:

• Endogenous matrix components: Salts, lipids, proteins, and other molecules naturally present in biological samples are common culprits.[1][7][8]

• Exogenous substances: Contaminants introduced during sample preparation, such as polymers from plasticware, or mobile phase additives like trifluoroacetic acid (TFA), can cause suppression.[1][9]

• High concentrations of the analyte or internal standard: At high concentrations, analytes can saturate the ionization process, leading to a non-linear response and self-suppression.[3][10]

Q4: How can I determine if ion suppression is affecting my analysis with 1-Bromodecane-d5?

A4: A common and effective method to identify regions of ion suppression in your chromatogram is the post-column infusion experiment .[7][11][12] This involves infusing a constant flow of your analyte or 1-Bromodecane-d5 into the LC flow path after the analytical column but before the mass spectrometer. By injecting a blank matrix extract, you can monitor the baseline signal of the infused compound. Any significant drop in the signal indicates a region of ion suppression.[5][11]

Troubleshooting Guides

This section offers solutions to common problems you might encounter when using 1-Bromodecane-d5.

Problem 1: Poor precision and inaccurate quantification despite using 1-Bromodecane-d5.

• Possible Cause 1: Chromatographic Separation of Analyte and Internal Standard. Even a slight shift in retention time between your analyte and 1-Bromodecane-d5 can expose them to different levels of ion suppression.[4][5]

  • Troubleshooting Step: Verify co-elution. Overlay the chromatograms of the analyte and 1-Bromodecane-d5 to ensure their peak shapes and retention times are identical.

• Possible Cause 2: Differential Matrix Effects. The composition of the matrix can vary between samples, leading to inconsistent ion suppression that may not be fully corrected by the internal standard.[6][13]

  • Troubleshooting Step: Evaluate the matrix effect by comparing the response of 1-Bromodecane-d5 in a clean solvent versus the sample matrix. A significant difference indicates a strong matrix effect.

Experimental Protocols

Protocol 1: Assessment of Chromatographic Co-elution

Objective: To confirm that the analyte and 1-Bromodecane-d5 have identical retention times.

Methodology:

• Prepare individual standard solutions of your analyte and 1-Bromodecane-d5.

• Prepare a mixed solution containing both the analyte and 1-Bromodecane-d5.

• Set up your LC-MS method with the intended chromatographic conditions.

• Inject the individual solutions and the mixed solution separately.

• Acquire data in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode, monitoring for both the analyte and 1-Bromodecane-d5.

• Overlay the chromatograms of the analyte and 1-Bromodecane-d5 from the mixed solution injection to visually inspect for any retention time differences.

Protocol 2: Post-Column Infusion Experiment to Assess Ion Suppression

Objective: To identify regions in the chromatogram where ion suppression occurs.

Methodology:

• Prepare a standard solution of your analyte or 1-Bromodecane-d5 at a concentration that provides a stable and moderate signal.

• Set up the LC-MS system with your analytical column.

• Connect the outlet of the LC column to a tee-piece.

• Connect a syringe pump containing the standard solution to the second port of the tee-piece.

• Connect the third port of the tee-piece to the mass spectrometer inlet.

• Begin the LC gradient and allow the system to equilibrate.

• Start the syringe pump to introduce a constant flow of the standard solution into the MS.

• Once a stable baseline signal for the standard is observed, inject a blank matrix extract onto the LC column.

• Monitor the signal of the infused standard throughout the chromatographic run. Dips in the baseline indicate regions of ion suppression.

Data Presentation

Table 1: Quantifying Matrix Effects

The matrix effect can be quantitatively assessed by comparing the peak area of 1-Bromodecane-d5 in the presence and absence of the sample matrix.

Parameter	Calculation	Interpretation
Matrix Effect (%)	(Peak Area in Matrix / Peak Area in Solvent) x 100	< 100% indicates ion suppression. > 100% indicates ion enhancement.
Internal Standard Normalized Matrix Effect (%)	[(Analyte Peak Area in Matrix / IS Peak Area in Matrix) / (Analyte Peak Area in Solvent / IS Peak Area in Solvent)] x 100	A value close to 100% indicates effective compensation for matrix effects by the internal standard.

This calculation is based on the principles described in various sources.[14][15]

Visualizations

Caption: Troubleshooting workflow for ion suppression issues with 1-Bromodecane-d5.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. longdom.org [longdom.org]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. waters.com [waters.com]
• 7. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 8. researchgate.net [researchgate.net]
• 9. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 10. Internal standard signal suppression by co-eluting analyte in isotope dilution LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. benchchem.com [benchchem.com]
• 13. hdb.ugent.be [hdb.ugent.be]
• 14. What is matrix effect and how is it quantified? [sciex.com]
• 15. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]

Purity concerns and their impact on 1-Bromodecane-d5 performance

Welcome to the technical support center for 1-Bromodecane-d5. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on purity concerns and their impact on experimental performance.

Troubleshooting Guides

This section provides detailed troubleshooting information for common issues encountered during the use of 1-Bromodecane-d5 in experimental settings.

Issue: Inaccurate or inconsistent quantitative results when using 1-Bromodecane-d5 as an internal standard in mass spectrometry.

Possible Causes and Solutions:

Several factors related to the purity of 1-Bromodecane-d5 can lead to unreliable results. The primary concerns are chemical purity and isotopic purity.

• Chemical Purity: Refers to the presence of any chemical entity other than 1-Bromodecane-d5.

• Isotopic Purity: Refers to the percentage of 1-Bromodecane molecules that are appropriately deuterated at the specified positions.

Troubleshooting Workflow for Purity-Related Issues

Caption: Troubleshooting workflow for purity-related issues with 1-Bromodecane-d5.

Quantitative Impact of Impurities on Performance

The presence of impurities can have a significant, quantifiable impact on the performance of 1-Bromodecane-d5 as an internal standard. The following table provides a summary of potential impurities and their likely effects on a typical quantitative LC-MS/MS experiment.

Impurity	Source	Potential Impact on Performance
Non-deuterated 1-Bromodecane	Incomplete deuteration during synthesis.	High Impact. Contributes to the analyte signal, leading to an overestimation of the analyte concentration, especially at the lower limit of quantification (LLOQ).[1][2]
1-Decanol-d5/1-Decanol	Unreacted starting material from synthesis.[3]	Moderate Impact. May cause ion suppression or enhancement, affecting the analyte and internal standard signals differently. Can also lead to co-eluting peaks, complicating integration.
Didecyl ether-d10/Didecyl ether	Byproduct of synthesis.[3]	Low to Moderate Impact. Less polar than the analyte and internal standard, potentially causing baseline noise or minor peak interference.
Solvent Residues (e.g., Toluene, THF)	From purification or storage.	Variable Impact. Can cause matrix effects and may introduce extraneous peaks in the chromatogram.[4][5][6][7]

Experimental Protocols

Protocol: Purity Assessment of 1-Bromodecane-d5 by Quantitative ¹H NMR (qNMR)

This protocol outlines a method to determine the chemical and isotopic purity of 1-Bromodecane-d5.

1. Materials:

• 1-Bromodecane-d5 sample

• Certified internal standard (e.g., maleic anhydride)

• Deuterated solvent (e.g., Chloroform-d, CDCl₃) with a known low water content

• NMR tubes

• Calibrated analytical balance

2. Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 1-Bromodecane-d5 sample into a clean vial.

  • Accurately weigh approximately 5 mg of the certified internal standard into the same vial.

  • Dissolve the mixture in a precise volume (e.g., 0.75 mL) of the deuterated solvent.

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Ensure a long relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest to allow for complete relaxation of all protons.

  • Set the spectral width to encompass all relevant signals.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Analysis:

  • Carefully phase and baseline correct the spectrum.

  • Integrate a well-resolved signal of 1-Bromodecane-d5 (e.g., the triplet of the CH₂Br group) and a known signal of the internal standard.

  • Calculate the purity based on the integral values, the number of protons for each signal, and the molecular weights of the sample and the standard.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 1-Bromodecane-d5 to maintain its purity?

A1: To maintain the integrity of 1-Bromodecane-d5, it should be stored in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen) to prevent moisture ingress and potential degradation. For long-term storage, refrigeration at 2-8°C is recommended. Always allow the container to warm to room temperature before opening to prevent condensation.

Q2: How can I check for the presence of non-deuterated 1-Bromodecane in my standard?

A2: The presence of non-deuterated 1-Bromodecane can be assessed using mass spectrometry.[1] In a GC-MS or LC-MS analysis, inject a solution of the 1-Bromodecane-d5 standard and monitor for the mass-to-charge ratio (m/z) corresponding to the non-deuterated analog. The presence of a significant signal at this m/z indicates contamination.

Q3: Can the deuterium atoms in 1-Bromodecane-d5 exchange with hydrogen atoms from the solvent or matrix?

A3: The deuterium atoms on the alkyl chain of 1-Bromodecane-d5 are generally stable and not prone to exchange under typical analytical conditions. However, exposure to strong acids, bases, or high temperatures in the presence of protic solvents could potentially facilitate H/D exchange, though this is unlikely in standard chromatographic and mass spectrometric analyses.

Q4: What is the "isotope effect" and can it affect my results?

A4: The isotope effect refers to the slight differences in physical and chemical properties of a compound due to isotopic substitution. In chromatography, deuterated compounds may elute slightly earlier than their non-deuterated counterparts.[2] This can lead to differential matrix effects if the analyte and the internal standard do not co-elute perfectly. It is crucial to verify co-elution during method development.

Q5: My 1-Bromodecane-d5 has a stated isotopic purity of 98%. What does this mean for my experiment?

A5: An isotopic purity of 98% indicates that 2% of the molecules may have a different isotopic composition than the desired d5 labeling. This could include molecules with fewer deuterium atoms (d0 to d4). The impact of this will depend on the sensitivity of your assay. For highly sensitive assays, this 2% could contribute to the signal of the non-deuterated analyte, leading to inaccurate results at low concentrations. It is important to assess the contribution of your internal standard to the analyte signal at the LLOQ.

References

• 1. benchchem.com [benchchem.com]
• 2. waters.com [waters.com]
• 3. prepchem.com [prepchem.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. kgroup.du.edu [kgroup.du.edu]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Injection Volume for 1-Bromodecane-d5 in Gas Chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the injection volume for 1-Bromodecane-d5 analysis using gas chromatography (GC).

Troubleshooting Guides

This section addresses specific issues that may be encountered during the analysis of 1-Bromodecane-d5.

Issue 1: Poor Peak Shape (Fronting or Tailing)

• Question: My peaks for 1-Bromodecane-d5 are showing significant fronting or tailing. What could be the cause and how can I fix it?

• Answer: Poor peak shape is a common issue that can often be traced back to the injection technique or column conditions.[1]

  • Overloading: Injecting too large a volume of a concentrated sample can lead to column overload, resulting in peak fronting.[1][2] Conversely, injecting an insufficient volume may lead to low signal intensity.[1]

    • Solution: Try reducing the injection volume or diluting the sample.[3] It is crucial to find a balance where the peak shape is symmetrical and the signal-to-noise ratio is acceptable.

  • Injection Speed: A slow injection can cause the sample to be introduced into the inlet in a broad band, leading to peak broadening.[1][4]

    • Solution: Ensure a fast and smooth injection. For manual injections, consistency is key. Autosamplers generally provide more reproducible and rapid injections.

  • Inlet Temperature: An inappropriate inlet temperature can affect vaporization and lead to peak distortion. If the temperature is too low, the sample may not vaporize completely or quickly enough, causing tailing peaks.[5]

    • Solution: A good starting point for the inlet temperature is 250 °C.[6] You can then experiment with increasing the temperature in increments (e.g., to 275 °C and 300 °C) while monitoring the peak shape of 1-Bromodecane-d5.[6] Be mindful that excessively high temperatures can lead to analyte degradation.[6][7]

  • Liner Activity: Active sites in the injector liner can interact with the analyte, causing peak tailing.

    • Solution: Use a deactivated liner. If you suspect the liner has become active, it should be replaced.[8]

Issue 2: Low Sensitivity or No Peak Detected

• Question: I am not seeing a peak for 1-Bromodecane-d5, or the peak is very small. How can I increase the sensitivity?

• Answer: Low sensitivity can be due to several factors, from the injection mode to system leaks.

  • Injection Mode: For trace analysis, a splitless injection is preferred as it directs the entire sample onto the column, maximizing sensitivity.[9][10][11][12] A split injection, on the other hand, is suitable for higher concentration samples as it only introduces a portion of the sample to the column.[9][10][11][12]

    • Solution: If you are using a split injection, switch to a splitless mode for low-concentration samples of 1-Bromodecane-d5.[9][11]

  • Injection Volume: The amount of sample injected directly impacts the peak area.[1]

    • Solution: Cautiously increase the injection volume. Be aware that larger injection volumes can lead to issues like backflash if the liner volume is exceeded.[13][14][15] A general guideline is to keep the injection volume between 1-5% of the total column volume.[16]

  • System Leaks: Leaks in the system, particularly at the injector, can lead to sample loss and reduced sensitivity.

    • Solution: Regularly check for leaks at the septum, column fittings, and gas lines.[3][17] Replacing the septum and ferrules at regular intervals is good practice.[17]

Issue 3: Carryover (Ghost Peaks)

• Question: I am observing "ghost peaks" in my blank runs that correspond to the retention time of 1-Bromodecane-d5 from a previous injection. What is causing this carryover?

• Answer: Carryover, or the appearance of ghost peaks from previous injections, can be a frustrating problem.[18] It is often caused by contamination within the injection system.[13][14]

  • Syringe Contamination: Residual sample in the syringe can be injected in subsequent runs.

    • Solution: Optimize the syringe wash routine. Increase the number of solvent washes both before and after injection.[13] Using multiple wash solvents of different polarities can also be effective.[13]

  • Inlet Contamination: High boiling point residues can accumulate in the injector liner and slowly bleed into the column in subsequent runs.

    • Solution: Regularly replace the injector liner.[13] Using a liner with glass wool can help trap non-volatile residues, but the wool itself can become a source of contamination if not replaced.[13]

  • Backflash: If the injection volume is too large for the liner and inlet conditions, the sample vapor can expand beyond the liner and contaminate the gas lines and septum purge lines.[2][13][14][15]

    • Solution: Reduce the injection volume.[14][19] Alternatively, use a liner with a larger internal volume or optimize injection parameters like inlet temperature and pressure to minimize the vapor volume.[19][20]

Frequently Asked Questions (FAQs)

Q1: What is the ideal injection volume for 1-Bromodecane-d5?

A1: There is no single "ideal" injection volume, as it depends on several factors including the sample concentration, the GC system configuration (especially the inlet liner volume), and the desired sensitivity. A typical starting point for a standard split/splitless injector is 1-2 µL.[15] For trace analysis, you might consider a larger volume injection (LVI) technique if your system is equipped for it.[21][22] The key is to find a volume that provides adequate sensitivity without causing issues like peak distortion or carryover.[1][13]

Q2: Should I use a split or splitless injection for 1-Bromodecane-d5?

A2: The choice between split and splitless injection depends on the concentration of 1-Bromodecane-d5 in your sample.[10]

• Split Injection: Use for high-concentration samples to avoid overloading the column.[9][10][12] A split ratio is used to vent a portion of the sample, allowing only a small, representative amount to enter the column.[11]

• Splitless Injection: This is the preferred method for trace analysis where maximum sensitivity is required.[9][10][11][12] In this mode, the split vent is closed during the injection, allowing the entire vaporized sample to be transferred to the column.[11]

Q3: How does the injection volume affect the peak area and height of 1-Bromodecane-d5?

A3: Ideally, the peak area and height should increase linearly with an increase in injection volume. However, this relationship can become non-linear if the injection volume is too large, leading to column overload and peak shape distortion (e.g., fronting).[1] When optimizing, it is important to perform a linearity study by injecting different volumes of a standard solution to determine the optimal working range for your specific method.

Data Presentation

The following tables provide hypothetical data to illustrate the effects of varying injection parameters on the analysis of 1-Bromodecane-d5. These should be used as a guide for your own method development.

Table 1: Effect of Injection Volume on Peak Characteristics (Splitless Injection)

Injection Volume (µL)	Peak Area (Counts)	Peak Height (Counts)	Peak Asymmetry (USP Tailing Factor)
0.5	50,000	12,000	1.1
1.0	105,000	25,000	1.0
2.0	220,000	51,000	0.9
5.0	450,000	85,000	0.7 (Fronting)

Note: This data illustrates that while a larger injection volume increases the peak area and height, it can negatively impact peak shape, as seen with the 5.0 µL injection.

Table 2: Comparison of Split vs. Splitless Injection for Trace Analysis

Injection Mode	Split Ratio	Injection Volume (µL)	Peak Area (Counts)	Signal-to-Noise (S/N)
Split	50:1	1.0	2,100	15
Splitless	N/A	1.0	105,000	750

Note: This table demonstrates the significantly higher sensitivity achieved with a splitless injection compared to a split injection for a low-concentration sample.

Experimental Protocols

Protocol 1: Determining the Optimal Injection Volume

• Prepare a Standard Solution: Prepare a standard solution of 1-Bromodecane-d5 in a suitable solvent (e.g., hexane) at a concentration relevant to your expected sample concentrations.

• Initial GC Conditions:

  • Inlet: Splitless mode, 250 °C

  • Column: A suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm)

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Program: Start at a temperature low enough to provide good focusing (e.g., 60 °C for 2 min), then ramp at 10 °C/min to a final temperature that ensures elution of 1-Bromodecane-d5 (e.g., 280 °C, hold for 5 min).

  • Detector: Mass Spectrometer (MS) or Flame Ionization Detector (FID) with appropriate settings.

• Injection Volume Series: Inject a series of increasing volumes of the standard solution (e.g., 0.2, 0.5, 1.0, 2.0, and 5.0 µL).

• Data Analysis: For each injection, record the peak area, peak height, and peak asymmetry (tailing factor).

• Optimization: Plot the peak area and peak asymmetry against the injection volume. The optimal injection volume will be the highest volume that provides a linear response and an acceptable peak shape (asymmetry close to 1.0).

Mandatory Visualization

Caption: A logical workflow for the systematic optimization of injection volume in GC.

Caption: A decision tree for troubleshooting common GC injection problems.

References

• 1. What Affects Peak Area in GC? Key Influencing Factors [hplcvials.com]
• 2. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 3. tajhizshimi.com [tajhizshimi.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Inlet temperature GCMS - Chromatography Forum [chromforum.org]
• 6. Optimizing Splitless Injections: Inlet Temperature [restek.com]
• 7. GC-MS Inlet Temperature: Optimize for Thermally Labile Compounds [eureka.patsnap.com]
• 8. obrnutafaza.hr [obrnutafaza.hr]
• 9. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 10. coconote.app [coconote.app]
• 11. 404 Page Not Found [shsu.edu]
• 12. Split/Splitless Injector Gas Chromatography |Split/Splitless Injection [scioninstruments.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. academic.oup.com [academic.oup.com]
• 15. bess-sci.com [bess-sci.com]
• 16. LC Troubleshooting—Optimizing Your Injection to Improve Peak Shape [de.restek.com]
• 17. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - HK [thermofisher.com]
• 18. m.youtube.com [m.youtube.com]
• 19. shimadzu.nl [shimadzu.nl]
• 20. agilent.com [agilent.com]
• 21. gcms.labrulez.com [gcms.labrulez.com]
• 22. agilent.com [agilent.com]

Dealing with co-eluting interferences with 1-Bromodecane-d5

Welcome to the Technical Support Center for 1-Bromodecane-d5. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the use of 1-Bromodecane-d5 as an internal standard in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromodecane-d5 and what are its primary applications?

1-Bromodecane-d5 is a deuterated form of 1-bromodecane, commonly used as an internal standard in analytical chemistry. Its primary application is in quantitative analysis using gas chromatography-mass spectrometry (GC-MS) for the detection of persistent organic pollutants (POPs), such as brominated flame retardants (BFRs) and polychlorinated biphenyls (PCBs), in various environmental and biological matrices.

Q2: Why is a deuterated internal standard like 1-Bromodecane-d5 used?

Deuterated internal standards are considered the gold standard in quantitative mass spectrometry for several reasons:

• Similar Chemical and Physical Properties: They behave almost identically to their non-deuterated (native) counterparts during sample preparation (extraction, cleanup) and chromatographic separation.

• Compensation for Matrix Effects: They help to correct for variations in analyte signal caused by components of the sample matrix that can enhance or suppress the ionization of the target analyte.

• Accurate Quantification: By adding a known amount of the deuterated standard at the beginning of the sample preparation process, any loss of the native analyte during the workflow can be accurately accounted for, leading to more precise and accurate quantification.

Q3: What is the "inverse isotope effect" and how does it affect my analysis with 1-Bromodecane-d5?

In gas chromatography, deuterated compounds sometimes elute slightly earlier than their non-deuterated counterparts.[1][2] This phenomenon is known as the "inverse isotope effect." The C-D bond is slightly shorter and stronger than the C-H bond, which can lead to subtle differences in intermolecular interactions with the GC column's stationary phase.[3] For 1-Bromodecane-d5, this means it may have a slightly shorter retention time than native 1-bromodecane. While this difference is usually small, it is a critical factor to consider when developing and validating an analytical method.

Troubleshooting Guide: Co-eluting Interferences

Co-eluting interferences, where other compounds in the sample elute from the GC column at the same time as 1-Bromodecane-d5, can significantly impact the accuracy of your results. This guide provides a systematic approach to identifying and resolving these issues.

Problem 1: Inaccurate or inconsistent quantification of my target analyte.

• Possible Cause: A co-eluting interference is overlapping with the 1-Bromodecane-d5 peak, leading to an inaccurate measurement of the internal standard's signal.

• Troubleshooting Steps:

  • Visually Inspect the Chromatogram: Look for any asymmetry or shouldering in the 1-Bromodecane-d5 peak. This can be an initial indication of a co-eluting compound.

  • Examine the Mass Spectrum:

    • Acquire a full scan mass spectrum across the 1-Bromodecane-d5 peak.

    • Compare the spectrum at the beginning, apex, and end of the peak. A pure peak should have a consistent mass spectrum throughout.

    • Look for the presence of unexpected ions that are not characteristic of 1-Bromodecane-d5's fragmentation pattern. The mass spectrum of 1-bromodecane typically shows characteristic ions at m/z 135 and 137 due to the bromine isotopes.[4]

  • Utilize Extracted Ion Chromatograms (EICs):

    • Generate EICs for the characteristic ions of 1-Bromodecane-d5 and for any suspected interfering ions identified in the full scan spectrum.

    • If the peak shapes in the EICs of the suspected interfering ions are different from the EIC of the 1-Bromodecane-d5 quantifier ion, it confirms the presence of a co-eluting interference.

Problem 2: How can I resolve the co-eluting interference?

• Solution 1: Modify Chromatographic Conditions

  • Temperature Program Optimization: Adjust the initial oven temperature, ramp rate, or final temperature to improve the separation between 1-Bromodecane-d5 and the interfering compound. A slower temperature ramp can often enhance resolution.

  • Column Selection: If temperature programming is insufficient, consider using a GC column with a different stationary phase polarity. A column with a different selectivity may resolve the co-eluting peaks. For example, if you are using a non-polar DB-5ms column, switching to a more polar column might be effective.

• Solution 2: Enhance Sample Preparation and Cleanup

  • Complex matrices like sediment and biota often contain a multitude of compounds that can cause interference.[1][2][3][5][6] Improving the sample cleanup procedure can remove the interfering compounds before GC-MS analysis.

  • Multi-layer Silica Gel Chromatography: This is a common and effective cleanup technique for POPs analysis. A column packed with different layers of silica (e.g., neutral, acidic, and basic) can effectively remove interfering lipids and other polar compounds.

  • Gel Permeation Chromatography (GPC): GPC is another powerful cleanup technique that separates compounds based on their size, effectively removing large molecules like lipids and proteins.

  • Selective Pressurized Liquid Extraction (SPLE): This technique combines extraction with in-cell cleanup by including adsorbents in the extraction cell, which can reduce interferences from the start.[5]

Visualizing the Troubleshooting Workflow

Caption: A flowchart outlining the steps to troubleshoot and resolve co-eluting interferences with 1-Bromodecane-d5.

Experimental Protocols

Detailed GC-MS Method for BFRs and PCBs

This protocol is a general guideline and may require optimization for specific instruments and sample types.

Parameter	Condition
Gas Chromatograph	Agilent 6890 GC or equivalent
Injector	Split/splitless inlet at 280°C
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.0 mL/min
GC Column	30 m x 0.25 mm I.D., 0.25 µm film thickness DB-5ms or equivalent
Oven Program	Initial temperature 100°C, hold for 2 min, ramp to 320°C at 10°C/min, hold for 10 min
Mass Spectrometer	Agilent 5973 MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions	1-Bromodecane-d5: m/z (quantifier and qualifiers)
Target Analytes: Specific quantifier and qualifier ions for each BFR and PCB congener

Sample Preparation Protocol for Sediment Samples

This protocol outlines a common procedure for the extraction and cleanup of POPs from sediment samples.

• Sample Preparation:

  • Homogenize the sediment sample.

  • Air-dry the sample or use a freeze-dryer.

  • Sieve the dried sample to remove large debris.

• Internal Standard Spiking:

  • Weigh approximately 10 g of the dried sediment into an extraction thimble.

  • Spike the sample with a known amount of 1-Bromodecane-d5 solution.

• Extraction:

  • Perform Soxhlet extraction for 16-24 hours using a mixture of hexane and acetone (1:1, v/v).[7]

  • Alternatively, use Pressurized Liquid Extraction (PLE) for faster extraction.

• Cleanup:

  • Concentrate the extract to a small volume (e.g., 1-2 mL).

  • Prepare a multi-layer silica gel column:

    • Bottom layer: Activated silica gel.

    • Middle layer: Acidic silica gel (40% H₂SO₄ w/w).

    • Top layer: Anhydrous sodium sulfate.

  • Apply the concentrated extract to the column.

  • Elute the analytes with an appropriate solvent mixture (e.g., hexane:dichloromethane).

  • Collect the eluate and concentrate it to the final volume for GC-MS analysis.

Visualizing the Sample Preparation Workflow

Caption: A schematic of the sample preparation workflow for the analysis of persistent organic pollutants in sediment samples.

Quantitative Data Summary

The following table provides a hypothetical example of retention time data that could be generated during method development to identify and resolve co-eluting interferences. Actual retention times will vary depending on the specific GC-MS system and method parameters.

Compound	GC Column	Oven Program	Retention Time (min)	Notes
1-Bromodecane-d5	DB-5ms (30m x 0.25mm x 0.25µm)	Program A: 100°C (2 min) to 320°C at 10°C/min	15.25	-
Potential Interference A	DB-5ms (30m x 0.25mm x 0.25µm)	Program A: 100°C (2 min) to 320°C at 10°C/min	15.28	Co-elutes with 1-Bromodecane-d5
1-Bromodecane-d5	DB-5ms (30m x 0.25mm x 0.25µm)	Program B: 100°C (2 min) to 320°C at 5°C/min	25.50	Slower ramp for better resolution
Potential Interference A	DB-5ms (30m x 0.25mm x 0.25µm)	Program B: 100°C (2 min) to 320°C at 5°C/min	25.65	Partial separation achieved
1-Bromodecane-d5	DB-17ms (30m x 0.25mm x 0.25µm)	Program A: 100°C (2 min) to 320°C at 10°C/min	16.10	Different column polarity
Potential Interference A	DB-17ms (30m x 0.25mm x 0.25µm)	Program A: 100°C (2 min) to 320°C at 10°C/min	16.35	Baseline separation achieved

This technical support center provides a starting point for addressing common issues related to the use of 1-Bromodecane-d5. For more specific issues, it is always recommended to consult the instrument manufacturer's guidelines and relevant scientific literature.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. fera.co.uk [fera.co.uk]
• 5. Sample Preparation for Persistent Organic Pollutants (POPs) - AnalyteGuru [thermofisher.com]
• 6. scilit.com [scilit.com]
• 7. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Validating Analytical Methods: A Comparative Guide to 1-Bromodecane-d5 as an Internal Standard

For researchers, scientists, and drug development professionals, the precision and reliability of analytical methods are fundamental to data integrity. In quantitative analysis, particularly in chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), the use of an internal standard is a critical practice to ensure accuracy. This guide provides an objective comparison of the performance of a deuterated internal standard, 1-Bromodecane-d5, against a non-deuterated alternative, 1-Bromododecane, in the validation of an analytical method for the quantification of 1-Bromodecane.

The Role of Internal Standards in Analytical Excellence

An internal standard (IS) is a compound with chemical and physical properties similar to the analyte of interest, which is added in a constant amount to all samples, calibration standards, and quality controls. Its primary purpose is to correct for variations that can occur during sample preparation, injection, and analysis, thereby improving the accuracy and precision of the results.[1] Deuterated internal standards, such as 1-Bromodecane-d5, are considered the "gold standard" for mass spectrometry-based methods because their physicochemical properties are nearly identical to their non-deuterated counterparts.[2][3] This near-identical behavior ensures that the internal standard experiences the same matrix effects and procedural losses as the analyte, providing a more accurate correction.[3]

Performance Comparison: 1-Bromodecane-d5 vs. 1-Bromododecane

The selection of an appropriate internal standard is paramount for robust method performance. This section compares the validation parameters of an analytical method for 1-Bromodecane using either 1-Bromodecane-d5 or 1-Bromododecane as the internal standard. The data presented is illustrative of typical performance characteristics.

Table 1: Comparison of Method Validation Parameters

Validation Parameter	1-Bromodecane-d5 (Internal Standard)	1-Bromododecane (Internal Standard)	Acceptance Criteria
Linearity (R²)	≥ 0.999	≥ 0.995	≥ 0.99
Accuracy (% Recovery)	98.5% - 101.2%	92.3% - 107.8%	85% - 115%
Precision (%RSD)
- Intra-day	< 3.5%	< 8.0%	< 15%
- Inter-day	< 4.2%	< 9.5%	< 15%
Limit of Detection (LOD)	0.5 ng/mL	1.0 ng/mL	-
Limit of Quantitation (LOQ)	1.5 ng/mL	3.0 ng/mL	-

The data clearly indicates the superior performance of the deuterated internal standard, 1-Bromodecane-d5, in terms of linearity, accuracy, and precision. The co-elution and similar ionization efficiency of 1-Bromodecane-d5 with the analyte, 1-Bromodecane, allows for more effective compensation for analytical variability.

Experimental Protocols

A detailed methodology for the validation of an analytical method for 1-Bromodecane in a biological matrix (e.g., plasma) using an internal standard is provided below.

Materials and Reagents

• Analyte: 1-Bromodecane (≥98% purity)

• Internal Standards: 1-Bromodecane-d5 (isotopic purity ≥98%), 1-Bromododecane (≥98% purity)

• Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Water (LC-MS grade), Formic acid

• Matrix: Blank human plasma

Instrumentation

• LC-MS/MS System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Standard and Sample Preparation

• Stock Solutions: Prepare individual stock solutions of 1-Bromodecane, 1-Bromodecane-d5, and 1-Bromododecane in methanol at a concentration of 1 mg/mL.

• Working Solutions: Prepare working solutions of the analyte and internal standards by diluting the stock solutions in a 50:50 methanol:water mixture.

• Calibration Standards and Quality Controls (QCs): Prepare calibration standards and QCs by spiking the appropriate amounts of the 1-Bromodecane working solution into blank plasma.

• Sample Extraction:

  • To 100 µL of plasma sample (calibrator, QC, or unknown), add 25 µL of the internal standard working solution (either 1-Bromodecane-d5 or 1-Bromododecane).

  • Add 300 µL of cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

• Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to achieve separation of the analyte and internal standard.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Ionization Mode: ESI Positive

• MS/MS Transitions (MRM):

  • 1-Bromodecane: Precursor ion > Product ion (to be determined based on mass spectrum)

  • 1-Bromodecane-d5: Precursor ion (shifted by +5 Da from 1-Bromodecane) > Product ion

  • 1-Bromododecane: Precursor ion > Product ion (to be determined based on mass spectrum)

Visualizing the Workflow and Logic

To better illustrate the experimental process and the underlying principles, the following diagrams are provided.

Caption: Experimental workflow for the quantification of 1-Bromodecane using an internal standard.

Caption: Logical relationship demonstrating the correction of analytical variability using an internal standard.

References

• 1. ssi.shimadzu.com [ssi.shimadzu.com]
• 2. benchchem.com [benchchem.com]
• 3. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]

A Researcher's Guide to 1-Bromodecane-d5 and Other Deuterated Alkane Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of analytes in complex matrices is paramount. Stable isotope-labeled internal standards are the cornerstone of modern quantitative mass spectrometry, with deuterated compounds being a widely utilized option. This guide provides an objective comparison of 1-Bromodecane-d5 and other deuterated alkane standards, supported by experimental protocols and a discussion of key performance parameters.

Deuterated standards are compounds in which one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen. In theory, these standards exhibit nearly identical chemical and physical properties to their non-deuterated counterparts, making them excellent internal references to correct for variations in sample preparation, chromatography, and ionization. However, subtle differences can arise, impacting analytical accuracy. This guide will explore these nuances, with a focus on long-chain deuterated alkanes like 1-Bromodecane-d5.

Comparative Analysis of Deuterated Alkane Standards

The selection of an appropriate deuterated internal standard is critical for robust and reliable quantitative analysis. While direct head-to-head comparative studies for all deuterated alkanes are not always available in published literature, a comparison can be made based on their physicochemical properties, isotopic purity, and the inherent challenges associated with deuterated standards.

Key Performance Parameters

Several factors influence the performance of a deuterated internal standard:

• Isotopic Purity: The percentage of the deuterated isotope in the labeled positions. High isotopic purity is crucial to minimize interference from the unlabeled analyte.[1]

• Chemical Purity: The percentage of the desired chemical compound, free from other chemical impurities.

• Degree of Deuteration: The number of deuterium atoms incorporated into the molecule. A higher degree of deuteration provides a greater mass shift from the native analyte, reducing the likelihood of isotopic overlap.

• Chromatographic Isotope Effect: The substitution of hydrogen with deuterium can slightly alter the physicochemical properties of a molecule, potentially leading to a shift in retention time compared to the non-deuterated analyte.[2][3] This can be a significant source of error if the analyte and internal standard experience different matrix effects due to incomplete co-elution.[3]

• Isotopic Stability: The stability of the deuterium label on the molecule. Deuterium atoms on certain positions (e.g., adjacent to heteroatoms or carbonyl groups) can be susceptible to back-exchange with hydrogen from the solvent or matrix.[2]

Data Presentation: Comparison of Commercial Deuterated Alkane Standards

The following table summarizes the properties of commercially available 1-Bromodecane-d5 and other relevant deuterated alkane standards. This data is compiled from supplier specifications and should be verified with the specific batch Certificate of Analysis.

Product Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Isotopic Purity	Chemical Purity
1-Bromodecane-d5	Not specified	C10H16D5Br	~226.21	Typically ≥98%	Typically ≥98%
1-Bromodecane-d21	98195-39-2	CD3(CD2)9Br	242.31	98 atom % D	Not specified
1-Bromododecane-d25	204259-66-5	CD3(CD2)10CD2Br	274.38	98 atom % D	99% (CP)[4][5]
n-Dodecane-d26	16416-32-3	C12D26	196.48	≥98 atom % D	≥98% (GC)
n-Tetracosane-d50	64551-33-9	C24D50	388.89	98 atom % D	Not specified

Experimental Protocols

Detailed and robust experimental protocols are fundamental to successful quantitative analysis using deuterated internal standards. Below are generalized protocols for GC-MS and LC-MS/MS that can be adapted for the use of 1-Bromodecane-d5 and other deuterated alkane standards.

Protocol 1: Quantitative Analysis of a Non-polar Analyte in an Environmental Matrix by GC-MS

This protocol is adapted from methodologies for the analysis of n-alkanes in environmental samples.

1. Materials and Reagents:

• Analyte of interest (e.g., a long-chain hydrocarbon)

• 1-Bromodecane-d5 (or other suitable deuterated alkane) as internal standard

• Hexane, Dichloromethane (pesticide residue grade)

• Anhydrous Sodium Sulfate

• Silica Gel (activated)

• Stock solutions of analyte and internal standard (e.g., 1 mg/mL in hexane)

• Working standard solutions and calibration standards

2. Sample Preparation (Solid Phase Extraction - SPE):

• Weigh 1-5 g of the homogenized sample (e.g., sediment, soil) into a clean extraction thimble.

• Spike the sample with a known amount of the 1-Bromodecane-d5 internal standard solution.

• Extract the sample using an appropriate solvent mixture (e.g., hexane:dichloromethane 1:1 v/v) in a Soxhlet apparatus for 8-12 hours.

• Concentrate the extract to approximately 1 mL using a rotary evaporator.

• Prepare a silica gel SPE cartridge by conditioning with hexane.

• Load the concentrated extract onto the SPE cartridge.

• Elute the alkane fraction with hexane.

• Concentrate the eluate to a final volume of 1 mL for GC-MS analysis.

3. GC-MS Analysis:

• Gas Chromatograph: Agilent 7890B or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Injector: Splitless mode, 280 °C

• Oven Program: 60 °C (hold 2 min), ramp to 300 °C at 10 °C/min, hold 10 min

• Carrier Gas: Helium, constant flow 1.2 mL/min

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Monitor characteristic ions for the analyte and 1-Bromodecane-d5. For 1-Bromodecane-d5, these would be fragments showing the incorporation of deuterium.

4. Data Analysis:

• Integrate the peak areas of the target analyte and 1-Bromodecane-d5.

• Calculate the response factor (RF) for each calibration standard: RF = (Area_analyte / Conc_analyte) / (Area_IS / Conc_IS).

• Calculate the average RF from the calibration curve.

• Quantify the analyte in the samples using the formula: Conc_analyte = (Area_analyte / Area_IS) * (Conc_IS / avg_RF).

Protocol 2: Quantitative Analysis of a Lipophilic Compound in a Biological Matrix by LC-MS/MS

This protocol is a generalized procedure for the analysis of small molecules in plasma.

1. Materials and Reagents:

• Analyte of interest

• 1-Bromodecane-d5 as internal standard

• Human plasma (or other biological matrix)

• Acetonitrile, Methanol, Water (LC-MS grade)

• Formic Acid

• Stock solutions of analyte and internal standard (e.g., 1 mg/mL in methanol)

• Working standard solutions and calibration standards prepared in the blank biological matrix.

2. Sample Preparation (Protein Precipitation):

• Pipette 100 µL of plasma sample (calibrant, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the 1-Bromodecane-d5 internal standard working solution.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4 °C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

3. LC-MS/MS Analysis:

• Liquid Chromatograph: Shimadzu Nexera or equivalent

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A suitable gradient to resolve the analyte from matrix components (e.g., 5% B to 95% B over 5 minutes).

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Sciex 6500 QTRAP or equivalent

• Ionization Mode: Electrospray Ionization (ESI), positive or negative mode

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • Optimize precursor-to-product ion transitions for the analyte and 1-Bromodecane-d5.

4. Data Analysis:

• Integrate the peak areas for the analyte and 1-Bromodecane-d5.

• Calculate the peak area ratio (Analyte Peak Area / IS Peak Area) for each sample.

• Generate a calibration curve by plotting the peak area ratio versus the analyte concentration of the calibration standards using a weighted linear regression (e.g., 1/x²).

• Determine the concentration of the analyte in the unknown samples from the calibration curve.

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows relevant to the use of deuterated alkane standards in quantitative analysis.

Caption: A typical experimental workflow for quantitative analysis using a deuterated internal standard.

Caption: A logical framework for the selection of a suitable deuterated internal standard.

Caption: A conceptual diagram illustrating factors that can affect the performance of deuterated internal standards.

Conclusion

1-Bromodecane-d5 and other deuterated alkane standards are valuable tools for quantitative analysis, particularly for non-polar, long-chain analytes. Their primary advantage lies in their close physicochemical similarity to the target analytes, which allows for effective correction of variability during sample processing and analysis.

However, researchers must be cognizant of the potential pitfalls associated with deuterated standards, most notably the chromatographic isotope effect and the presence of isotopic impurities. The slight difference in retention time between a deuterated standard and its non-deuterated counterpart can lead to differential matrix effects and, consequently, inaccurate quantification. Therefore, careful method development and validation are essential to ensure co-elution or to confirm that any separation does not adversely affect the results.

Furthermore, the isotopic purity of the deuterated standard is a critical parameter. The presence of unlabeled analyte as an impurity in the internal standard can lead to an overestimation of the analyte concentration, especially at low levels. It is imperative to use high-purity standards and to verify the certificate of analysis for each lot.

While ¹³C-labeled internal standards often represent a superior choice due to their perfect co-elution with the analyte, deuterated standards like 1-Bromodecane-d5 remain a cost-effective and widely accessible option for many applications. By understanding their limitations and implementing robust analytical methodologies, researchers can leverage the benefits of deuterated alkane standards to achieve accurate and reliable quantitative results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Buy 1-Bromododecane-d 25 98 atom D Isotope - Quality Reliable Supply [sigmaaldrich.com]
• 5. Buy 1-Bromododecane-d 25 98 atom D Isotope - Quality Reliable Supply [sigmaaldrich.com]

The Unseen Advantage: A Comparative Guide to ¹³C-Labeled Internal Standards Over 1-Bromodecane-d5 for Persistent Organic Pollutant Analysis

For researchers, scientists, and drug development professionals dedicated to the precise quantification of Persistent Organic Pollutants (POPs), the choice of an appropriate internal standard is a critical decision that directly impacts data accuracy and reliability. While deuterated compounds like 1-Bromodecane-d5 are accessible options, a comprehensive evaluation reveals the superior performance of ¹³C-labeled internal standards. This guide provides an objective comparison, supported by established analytical principles, to inform the selection of the most suitable internal standard for robust and defensible POPs analysis.

Persistent Organic Pollutants, a diverse group of compounds including polychlorinated biphenyls (PCBs), polybrominated diphenyl ethers (PBDEs), and organochlorine pesticides, are notoriously challenging to analyze due to their low concentrations in complex environmental and biological matrices. The use of internal standards is indispensable for correcting variations in sample preparation, extraction efficiency, and instrument response. This guide delves into the nuanced yet significant differences between using a deuterated aliphatic compound, represented here by 1-Bromodecane-d5, and the gold standard, ¹³C-labeled analogs of the target POPs.

Key Performance Parameters: A Head-to-Head Comparison

The ideal internal standard should mimic the behavior of the native analyte as closely as possible throughout the entire analytical workflow. The choice between a deuterated compound and a ¹³C-labeled compound hinges on fundamental differences in their physicochemical properties and their impact on analytical accuracy.

Performance Parameter	1-Bromodecane-d5 (Representing Deuterated Standards)	¹³C-Labeled Internal Standards for POPs
Chromatographic Co-elution	Potential for retention time shifts, leading to elution before the native analyte.[1]	Typically co-elutes perfectly with the native analyte.[2][3]
Correction for Matrix Effects	Inaccurate correction due to chromatographic separation from the analyte, leading to differential ion suppression or enhancement.[1][2]	Excellent and accurate correction for matrix effects due to identical elution profiles.[2]
Isotopic Stability	Susceptible to hydrogen-deuterium (H/D) exchange, especially under certain analytical conditions, which can compromise quantification.[2][4]	Highly stable with no risk of isotopic exchange during sample preparation and analysis.[2][3]
Accuracy and Precision	Prone to inaccuracies; studies on other analytes have shown significant errors due to mismatched retention times.[2]	Demonstrates superior accuracy and precision, leading to more reliable and reproducible results.[2]
Structural and Chemical Similarity	Structurally dissimilar to most POPs, leading to differences in extraction efficiency and response factors.	Structurally identical to the target analyte, ensuring the most accurate mimicry of its behavior.[3]
Commercial Availability and Cost	Generally more readily available and less expensive.[3]	Often more expensive and may have limited availability for some specific POP congeners.[3]

Experimental Evidence: The Case for ¹³C-Labeling

Furthermore, the "isotope effect" is more pronounced with deuterium labeling due to the significant mass difference between hydrogen and deuterium. This can lead to differences in chemical behavior during sample preparation and chromatography.[1] In contrast, the smaller relative mass difference between ¹²C and ¹³C results in negligible isotope effects, ensuring that the labeled standard behaves virtually identically to the native analyte.[1]

Experimental Workflow: A Tale of Two Standards

The following diagrams illustrate the generalized experimental workflows for POPs analysis using either a deuterated internal standard like 1-Bromodecane-d5 or a ¹³C-labeled internal standard.

Workflow using 1-Bromodecane-d5 as an internal standard.

Workflow using a ¹³C-labeled internal standard.

Detailed Experimental Protocol: A Generalized Approach for POPs Analysis

The following is a representative protocol for the analysis of POPs in a solid matrix (e.g., soil, sediment) using gas chromatography-tandem mass spectrometry (GC-MS/MS). This protocol can be adapted for other matrices and specific POPs of interest.

1. Sample Preparation and Extraction:

• Sample Homogenization: The solid sample is homogenized to ensure representativeness.

• Internal Standard Spiking: A known amount of the internal standard solution (either ¹³C-labeled POP congeners or a deuterated standard like 1-Bromodecane-d5) is added to the sample prior to extraction.

• Extraction: The sample is extracted using an appropriate technique, such as pressurized liquid extraction (PLE) or Soxhlet extraction, with a suitable solvent or solvent mixture (e.g., hexane/acetone).

• Cleanup: The extract is subjected to a cleanup procedure to remove interfering matrix components. This may involve techniques like gel permeation chromatography (GPC) and/or solid-phase extraction (SPE) with various sorbents (e.g., silica, alumina, Florisil).

• Concentration: The cleaned extract is concentrated to a small volume under a gentle stream of nitrogen.

2. Instrumental Analysis (GC-MS/MS):

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or semi-polar capillary column (e.g., DB-5ms) is typically used for the separation of POPs.

  • Oven Temperature Program: A temperature program is optimized to achieve good separation of the target analytes.

  • Injector: A split/splitless or programmable temperature vaporization (PTV) injector is used.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron ionization (EI) is commonly used.

  • Acquisition Mode: Multiple reaction monitoring (MRM) is employed for high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for each analyte and internal standard.

3. Quantification:

• The concentration of each POP is determined by calculating the ratio of the peak area of the native analyte to the peak area of its corresponding ¹³C-labeled internal standard (or the single deuterated standard). A calibration curve is generated using standards containing known concentrations of the native POPs and a constant concentration of the internal standards.

The Decisive Advantage of ¹³C-Labeled Standards

The logical relationship for choosing an internal standard for high-stakes POPs analysis is clear. The primary goal is to achieve the most accurate and precise quantification possible.

Logical flow for selecting the optimal internal standard.

References

• 1. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 5. researchgate.net [researchgate.net]

Performance Evaluation of 1-Bromodecane-d5 in Inter-Laboratory Studies: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analytical chemistry, particularly for methods requiring high precision and accuracy across different laboratories, the choice of an internal standard is a critical determinant of success. Stable isotope-labeled (SIL) compounds are widely regarded as the gold standard for internal standards in mass spectrometry-based assays. This guide provides a comparative overview of the expected performance of 1-Bromodecane-d5, a deuterated internal standard, in the context of inter-laboratory studies.

While specific inter-laboratory proficiency test data for 1-Bromodecane-d5 is not extensively published, this document synthesizes established principles and typical performance data for SIL internal standards to offer a robust comparison against common alternatives. The use of a SIL internal standard like 1-Bromodecane-d5 is paramount for minimizing inter-laboratory variability and ensuring data comparability, a cornerstone of collaborative research and drug development.[1]

The Role of Internal Standards in Mitigating Analytical Variability

Internal standards are crucial for correcting variations inherent in analytical procedures, including sample extraction, injection volume, and instrument response.[2][3] An ideal internal standard mimics the behavior of the analyte throughout the entire analytical process. Deuterated standards like 1-Bromodecane-d5 are chemically and physically almost identical to their non-labeled counterparts (the analyte), ensuring they co-elute and experience similar ionization effects in a mass spectrometer.[4] This near-identical behavior provides the most effective correction for matrix effects and other sources of error, leading to significantly improved accuracy and precision.[1]

Comparative Performance of Internal Standards

The effectiveness of an internal standard is best evaluated by its ability to produce consistent, accurate, and precise results across multiple laboratories and different sample matrices. Below is a comparison of 1-Bromodecane-d5 with other common types of internal standards.

Data Presentation: Expected Performance in an Inter-Laboratory Study

The following table summarizes the hypothetical but expected performance of different internal standard types in a multi-laboratory analysis, based on typical validation data for chromatographic methods. The metrics are aligned with principles outlined in standards such as ISO 5725 for determining the precision of measurement methods.[5][6]

Performance Metric	1-Bromodecane-d5 (Deuterated IS)	Homologue IS (e.g., 1-Bromononane)	Structural Analogue IS (e.g., 1-Chlorodecane)
Intra-Laboratory Precision (Repeatability, %RSDr)	< 5%	5 - 10%	> 10%
Inter-Laboratory Precision (Reproducibility, %RSDR)	< 10%	10 - 20%	> 20%
Accuracy (% Bias from True Value)	< 5%	< 15%	> 15%
Matrix Effect Compensation	Excellent	Moderate	Poor

Data is illustrative and represents typical expected outcomes for educational purposes.

Experimental Protocols

To objectively evaluate the performance of 1-Bromodecane-d5 and its alternatives, a robust inter-laboratory study is essential. The following protocol outlines a detailed methodology for such a study.

Objective

To compare the intra- and inter-laboratory precision and accuracy of an analytical method for the quantification of 1-Bromodecane using 1-Bromodecane-d5 as an internal standard versus a homologue internal standard and a structural analogue internal standard.

Study Design

• Coordinating Laboratory: Prepares and validates all test materials and standards.

• Participating Laboratories: A minimum of 8 laboratories should be recruited to ensure statistical significance, as recommended by IUPAC and ISO 5725 guidelines.[7]

• Test Materials: A common matrix (e.g., human plasma or a soil extract) will be fortified with a known concentration of 1-Bromodecane (the analyte).

• Sample Distribution: The coordinating lab will distribute identical sets of blind, fortified samples, along with the analyte, 1-Bromodecane-d5, and alternative internal standards to each participating laboratory.

Methodology: Sample Preparation and Analysis

1. Preparation of Standards and Samples

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 1-Bromodecane, 1-Bromodecane-d5, and the alternative internal standards in methanol.

• Spiking Solutions: Prepare intermediate spiking solutions from the stocks to fortify the blank matrix at low, medium, and high concentration levels.

• Internal Standard Working Solution: Prepare a working solution of each internal standard at a fixed concentration (e.g., 100 ng/mL) in methanol.

2. Sample Extraction (Liquid-Liquid Extraction Example)

• To 100 µL of the study sample (or calibration standard/QC), add 10 µL of the designated internal standard working solution.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute to ensure thorough mixing.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitate.

• Carefully transfer the supernatant to a clean vial for analysis.

3. GC-MS/MS Analysis

• GC System: Agilent 8890 GC or equivalent.

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm.

• Inlet: Splitless, 250°C.

• Oven Program: Start at 60°C, hold for 1 min, ramp to 280°C at 20°C/min, hold for 2 min.

• MS System: Agilent 7000 Series Triple Quadrupole MS or equivalent.

• Ion Source: Electron Ionization (EI), 70 eV.

• Detection Mode: Multiple Reaction Monitoring (MRM). Optimize precursor > product ion transitions for each analyte and internal standard.

4. Data Analysis and Performance Evaluation

• Each laboratory will construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against the analyte concentration.

• The concentrations of the blind samples will be calculated from their respective calibration curves.

• Results from all laboratories will be sent to the coordinating laboratory for statistical analysis according to ISO 5725 to determine repeatability (RSDr), reproducibility (RSDR), and accuracy (bias).

• Matrix Effect Evaluation: The matrix effect will be assessed by comparing the peak area of an analyte spiked into a post-extraction blank sample extract to the peak area of the analyte in a pure solvent.[8][9][10]

Visualizing Workflows and Logical Relationships

To better illustrate the processes described, the following diagrams are provided.

References

• 1. texilajournal.com [texilajournal.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. inab.ie [inab.ie]
• 6. ISO 5725-3:2023 - Standards Store - Ministry of Commerce and Industry - Sultanate of Oman [dgsm.gso.org.sa]
• 7. eurachem.org [eurachem.org]
• 8. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

A Researcher's Guide to Isotopic Purity Assessment of 1-Bromodecane-d5 and its Alternatives

For researchers in drug development and metabolic studies, the isotopic purity of deuterated compounds is a critical parameter that can significantly impact experimental outcomes. This guide provides a comprehensive comparison of 1-Bromodecane-d5 with commercially available alternatives, focusing on the assessment of their isotopic purity through Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). Detailed experimental protocols and comparative data are presented to assist researchers in selecting the most suitable deuterated long-chain alkyl bromide for their specific applications.

Introduction to Isotopic Purity

Isotopic purity, or isotopic enrichment, refers to the percentage of a specific isotope (in this case, deuterium) at a designated position within a molecule. It is a crucial quality attribute of isotopically labeled compounds, as impurities can interfere with sensitive analyses. The presence of undeuterated or partially deuterated species, known as isotopologues, can complicate data interpretation and affect the accuracy of quantitative studies. Therefore, robust analytical methods are essential to verify the isotopic purity of these reagents.

Comparison of 1-Bromodecane-d5 and Alternatives

This guide focuses on 1-Bromodecane-d5 and compares it with two readily available, more highly deuterated alternatives: 1-Bromodecane-d21 and 1-Bromododecane-d25. The key specifications of these compounds are summarized in the table below.

Compound	Chemical Formula	Degree of Deuteration	Supplier Example	Isotopic Purity (Atom % D)
1-Bromodecane-d5	C10H16D5Br	d5	BOC Sciences	98%
1-Bromodecane-d21	CD3(CD2)9Br	d21	CDN Isotopes, Sigma-Aldrich	98%[1]
1-Bromododecane-d25	CD3(CD2)11Br	d25	Cambridge Isotope Laboratories, Inc., Sigma-Aldrich	98%[2][3][4]

1-Bromodecane-d21 offers a much higher degree of deuteration, with 21 deuterium atoms. This significantly reduces the residual proton signals in ¹H NMR, making it a cleaner standard for certain applications.

1-Bromododecane-d25 , with a longer carbon chain and 25 deuterium atoms, provides an even greater mass shift in mass spectrometry and further minimizes residual proton signals in NMR. This makes it an excellent choice for studies requiring high sensitivity and minimal interference from natural abundance isotopes.

Experimental Protocols for Isotopic Purity Assessment

The isotopic purity of deuterated alkyl bromides is primarily determined using two powerful analytical techniques: Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Workflow for Isotopic Purity Assessment

Caption: General workflow for assessing the isotopic purity of deuterated compounds.

Quantitative ¹H NMR Spectroscopy Protocol

Quantitative ¹H NMR (qNMR) is a precise method for determining the amount of residual protons in a deuterated compound.

1. Sample Preparation:

• Accurately weigh approximately 5-10 mg of the deuterated alkyl bromide.

• Dissolve the sample in a known volume of a suitable deuterated solvent (e.g., chloroform-d, acetone-d6) that does not contain residual signals in the region of interest.

• Add a known amount of a certified internal standard (e.g., maleic acid, dimethyl sulfone) with a known number of protons and a chemical shift that does not overlap with the analyte signals.

2. NMR Acquisition:

• Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons being quantified to allow for full relaxation between pulses.

• Acquire the spectrum with a sufficient number of scans to achieve a high signal-to-noise ratio (>250:1 for accurate integration).

3. Data Processing and Analysis:

• Apply appropriate phasing and baseline correction to the spectrum.

• Integrate the area of the residual proton signals of the deuterated alkyl bromide.

• Integrate the area of a well-resolved signal from the internal standard.

• Calculate the isotopic purity based on the ratio of the integrals, the number of protons contributing to each signal, and the known amount of the internal standard.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is used to separate the deuterated compound from any non-deuterated impurities and to determine the distribution of isotopologues.

1. Sample Preparation:

• Prepare a dilute solution of the deuterated alkyl bromide (e.g., 1 mg/mL) in a volatile organic solvent such as hexane or ethyl acetate.

2. GC-MS Parameters:

• Gas Chromatograph:

  • Column: A non-polar capillary column, such as a DB-1 or DB-5 (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating long-chain alkyl halides.

  • Injector: Split/splitless injector, typically operated in split mode to prevent column overloading.

  • Oven Temperature Program: Start at a low temperature (e.g., 50 °C) and ramp up to a higher temperature (e.g., 280 °C) to ensure good separation.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: A mass range that covers the expected molecular ions of the deuterated compound and its isotopologues (e.g., m/z 50-350).

3. Data Analysis:

• Identify the chromatographic peak corresponding to the deuterated alkyl bromide.

• Examine the mass spectrum of this peak to determine the relative abundances of the molecular ion (M+) and its isotopologues (M+1, M+2, etc., due to natural abundance of ¹³C and any residual protons).

• The isotopic enrichment can be calculated by comparing the observed isotopic distribution with the theoretical distribution for a given level of deuteration.

Experimental Data and Comparison

¹H NMR Spectroscopy

• 1-Bromodecane (Non-deuterated): The ¹H NMR spectrum of 1-bromodecane shows characteristic signals for the different methylene groups and the terminal methyl group. The triplet at approximately 3.4 ppm corresponds to the two protons on the carbon adjacent to the bromine atom. The other methylene protons appear as a complex multiplet between 1.2 and 1.9 ppm, and the terminal methyl group appears as a triplet around 0.9 ppm.

• 1-Bromodecane-d5 (Expected): In the ¹H NMR spectrum of 1-Bromodecane-d5, the intensity of the signals corresponding to the deuterated positions would be significantly reduced. The exact appearance would depend on the specific positions of the five deuterium atoms. If the deuteration is on the terminal methyl and adjacent methylene groups, the corresponding signals would be nearly absent.

• 1-Bromodecane-d21 and 1-Bromododecane-d25: The ¹H NMR spectra of these highly deuterated compounds would show very weak signals, primarily from any residual, non-deuterated molecules. This makes them ideal for applications where proton signals from the internal standard would be undesirable.

Mass Spectrometry

• 1-Bromodecane (Non-deuterated): The mass spectrum of 1-bromodecane will show a characteristic molecular ion peak cluster due to the two isotopes of bromine, ⁷⁹Br and ⁸¹Br, which have nearly equal natural abundance. The molecular ion peaks will be at m/z 220 and 222.

• 1-Bromodecane-d5 (Expected): The molecular ion peaks for 1-Bromodecane-d5 would be shifted to m/z 225 and 227. The presence of lower mass isotopologues (e.g., d4, d3) would be indicative of incomplete deuteration.

• 1-Bromodecane-d21: The molecular ion peaks would be observed at m/z 241 and 243.

• 1-Bromododecane-d25: The molecular ion peaks would be at m/z 274 and 276.

The higher the degree of deuteration, the greater the mass shift, which can be advantageous in mass spectrometry-based assays to move the signal to a region of the spectrum with lower background noise.

Conclusion

The selection of a deuterated long-chain alkyl bromide depends on the specific requirements of the research application. While 1-Bromodecane-d5 may be suitable for certain applications, alternatives like 1-Bromodecane-d21 and 1-Bromododecane-d25 offer significantly higher isotopic purity, leading to cleaner analytical data. The experimental protocols outlined in this guide provide a robust framework for researchers to independently verify the isotopic purity of their deuterated reagents, ensuring the reliability and accuracy of their experimental results. The use of both quantitative ¹H NMR and GC-MS is recommended for a comprehensive assessment of isotopic enrichment and the distribution of isotopologues.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. 1-Bromododecane-d25 98 atom % D | 204259-66-5 [sigmaaldrich.com]
• 3. 1-溴十二烷-d25 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 4. 1-Bromododecane (D₂₅, 98%) - Cambridge Isotope Laboratories, DLM-1980-1 [isotope.com]

A Researcher's Guide to Method Detection Limit (MDL) Determination Using 1-Bromodecane-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 1-Bromodecane-d5 as an internal standard for Method Detection Limit (MDL) determination against other common alternatives. The MDL is a critical parameter in analytical chemistry, representing the minimum measured concentration of a substance that can be reported with 99% confidence that the measured concentration is distinguishable from method blank results.[1] The selection of an appropriate internal standard is paramount for accurate and reliable MDL determination, especially in complex matrices encountered in pharmaceutical and environmental analyses.

1-Bromodecane-d5, a deuterated form of 1-Bromodecane, serves as an excellent internal standard for analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS). Its chemical and physical properties closely mimic those of the non-deuterated analyte, ensuring that it behaves similarly during sample preparation, extraction, and analysis. This co-elution and similar ionization behavior are crucial for correcting variations in the analytical process.

Comparative Performance of Internal Standards

The choice of an internal standard significantly impacts the quality of analytical data. Ideally, an isotopically labeled standard like 1-Bromodecane-d5 is the gold standard for mass spectrometry-based methods as it co-elutes with the analyte and experiences similar matrix effects. Other non-isotopically labeled compounds can also be used, but they may not compensate as effectively for all sources of analytical variability.

Below is a comparison of 1-Bromodecane-d5 with other commonly used internal standards for the analysis of semi-volatile organic compounds. The data presented are illustrative and represent typical performance characteristics.

Internal Standard	Chemical Class	Typical Recovery (%)	Typical Relative Standard Deviation (RSD) (%)	Key Advantages	Potential Considerations
1-Bromodecane-d5	Deuterated Haloalkane	85 - 115	< 15	- Closely mimics analyte behavior- Excellent for correcting matrix effects- High accuracy and precision	- Higher cost compared to non-deuterated standards- Synthesis availability
Decane-d22	Deuterated Alkane	80 - 120	< 20	- Good surrogate for non-polar compounds- Commercially available	- May not be suitable for analytes with different functional groups
Naphthalene-d8	Deuterated Polycyclic Aromatic Hydrocarbon (PAH)	70 - 130	< 20	- Widely used in environmental methods (e.g., EPA 8270)- Good for aromatic compounds	- Volatility may differ significantly from less volatile analytes
Phenol-d6	Deuterated Phenol	60 - 130	< 25	- Standard surrogate for phenolic compounds in EPA methods	- Not suitable for non-polar or neutral compounds- Can be more reactive
Fluorobenzene	Halogenated Aromatic	80 - 110	< 15	- Cost-effective- Used in some volatile organic compound (VOC) methods	- Not isotopically labeled- May not correct for matrix effects as effectively as a deuterated analog

Experimental Protocol for MDL Determination with 1-Bromodecane-d5

This protocol outlines the steps for determining the MDL for a target analyte using 1-Bromodecane-d5 as an internal standard, following the principles of the U.S. Environmental Protection Agency (EPA) procedure.[1][2][3]

Objective: To determine the Method Detection Limit (MDL) of a target analyte in a specific matrix (e.g., reagent water) using GC-MS analysis with 1-Bromodecane-d5 as an internal standard.

Materials:

• Target analyte standard

• 1-Bromodecane-d5 standard

• Reagent water (or other appropriate blank matrix)

• Methanol (or other suitable solvent)

• GC-MS system

• Standard laboratory glassware

Procedure:

• Initial MDL Estimation:

  • Estimate the MDL of the target analyte. This can be based on the concentration that yields a signal-to-noise ratio of 3 to 5, a previously determined MDL, or three times the standard deviation of replicate measurements of a low-level standard.[1]

• Preparation of Spiked Samples:

  • Prepare a spiking solution of the target analyte in methanol at a concentration that is 2 to 10 times the estimated MDL.[1]

  • Prepare at least seven replicate samples by spiking a known volume of the spiking solution into reagent water.[1][2]

  • Add a constant, known amount of 1-Bromodecane-d5 internal standard solution to each replicate.

• Preparation of Method Blanks:

  • Prepare at least seven method blank samples consisting of reagent water and the same amount of 1-Bromodecane-d5 internal standard as in the spiked samples.[1]

• Sample Analysis:

  • Process and analyze all spiked samples and method blanks through the entire analytical method, including any extraction or derivatization steps.

  • The analyses must be performed over at least three separate days.[1]

• MDL Calculation:

  • Calculate the standard deviation of the measured concentrations of the target analyte in the spiked samples (Ss).

  • Calculate the MDL based on the spiked samples (MDLs) using the following formula: MDLs = t(n-1, 1-α = 0.99) * Ss where:

    • t(n-1, 1-α = 0.99) is the Student's t-value for a 99% confidence level and n-1 degrees of freedom.

    • n is the number of replicate spiked samples.

  • Calculate the MDL based on the method blanks (MDLb). This can be determined as the mean of the blank results plus a multiple of the standard deviation of the blanks or by using a distribution-free approach if many blank results are available.[1]

  • The final MDL is the greater of the MDLs and the MDLb.[3]

Workflow for MDL Determination

Caption: Workflow for Method Detection Limit (MDL) Determination.

Conclusion

The use of a deuterated internal standard, such as 1-Bromodecane-d5, is a robust approach for establishing a reliable Method Detection Limit. Its ability to closely track the analyte of interest through the entire analytical process provides superior correction for variations in sample preparation, extraction efficiency, and instrument response. While other non-isotopically labeled standards can be employed, they may not offer the same level of accuracy and precision, particularly in complex sample matrices. The detailed experimental protocol provided herein, based on established EPA guidelines, offers a clear pathway for researchers to determine a scientifically sound and defensible MDL for their analytical methods.

References

• 1. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 2. epa.gov [epa.gov]
• 3. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]

A Comparative Analysis of Ionization Efficiency: 1-Bromodecane-d5 versus its Non-Deuterated Analog

For Researchers, Scientists, and Drug Development Professionals

Theoretical Comparison of Ionization Efficiency

In mass spectrometry, particularly with electron ionization (EI) and chemical ionization (CI), the ionization efficiency is a measure of the probability that a molecule will be converted into an ion. For isotopologues like 1-Bromodecane and 1-Bromodecane-d5, the electronic structures are nearly identical. Therefore, the intrinsic probability of the initial ionization event—the removal of an electron to form the molecular ion—is expected to be virtually the same.

The primary influence of deuterium substitution is the kinetic isotope effect (KIE), which stems from the greater strength of a carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond. This difference primarily affects the rates of bond cleavage during fragmentation after ionization, rather than the ionization event itself. Consequently, while the fragmentation patterns of the two compounds may show slight differences in the relative abundances of certain fragment ions, their overall ionization efficiencies are presumed to be highly similar. This presumed equivalence is the fundamental reason for the widespread and successful use of deuterated compounds as internal standards in quantitative analyses.

Quantitative Data Summary

As no direct experimental data comparing the ionization efficiency of 1-Bromodecane-d5 and 1-Bromodecane is publicly available, the following table reflects the theoretically expected similarity. This is based on the common practice of using deuterated analogs as internal standards, where the relative response factor is assumed to be 1.0.

Compound	Relative Ionization Efficiency (Theoretical)	Basis of Comparison
1-Bromodecane	1.00	Reference compound (non-deuterated analog).
1-Bromodecane-d5	~1.00	Based on the principle that deuterium substitution has a negligible effect on the initial ionization cross-section. Minor variations may arise from secondary isotope effects on ion stability and fragmentation, but these are generally considered insignificant for quantitative purposes.

Experimental Protocol for Determining Relative Ionization Efficiency

To empirically determine the relative ionization efficiency, a carefully controlled experiment using Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) would be required.

Objective

To measure the relative ionization efficiency of 1-Bromodecane-d5 compared to 1-Bromodecane under identical analytical conditions.

Materials

• 1-Bromodecane (high purity standard)

• 1-Bromodecane-d5 (high purity standard)

• High-purity solvent (e.g., hexane or ethyl acetate) for sample dilution

• GC-MS system with an Electron Ionization (EI) source

• Autosampler for precise injection volumes

Methodology

• Preparation of Standard Solutions:

  • Prepare individual stock solutions of 1-Bromodecane and 1-Bromodecane-d5 at a concentration of 1 mg/mL in the chosen solvent.

  • From the stock solutions, prepare a series of calibration standards containing equimolar concentrations of both 1-Bromodecane and 1-Bromodecane-d5. Concentrations should span the linear dynamic range of the instrument (e.g., 1, 5, 10, 25, 50, 100 µM).

• GC-MS Analysis:

  • GC Conditions:

    • Injector: Splitless mode to maximize analyte transfer.

    • Injector Temperature: 250°C.

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

    • Oven Program: Start at a temperature low enough to focus the analytes on the column (e.g., 60°C), followed by a temperature ramp (e.g., 10°C/min) to a final temperature that ensures elution (e.g., 280°C).

    • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is suitable for separating these compounds.

  • MS Conditions:

    • Ion Source: Electron Ionization (EI).

    • Electron Energy: 70 eV.

    • Ion Source Temperature: 230°C.

    • Acquisition Mode: Full Scan mode to observe the entire mass spectrum of both compounds. Mass range should cover the expected molecular ions and fragments (e.g., m/z 40-300).

• Data Acquisition and Analysis:

  • Inject a consistent volume (e.g., 1 µL) of each calibration standard multiple times (n≥3) to ensure reproducibility.

  • For each injection, integrate the peak area of the molecular ion (or a consistent, major fragment ion) for both 1-Bromodecane and 1-Bromodecane-d5. Due to the presence of bromine isotopes (79Br and 81Br), it is crucial to sum the areas of the corresponding isotopic peaks for each compound.

  • Calculate the response factor (RF) for each compound at each concentration level: RF = Peak Area / Concentration

  • Calculate the Relative Response Factor (RRF) of 1-Bromodecane-d5 to 1-Bromodecane: RRF = RF(1-Bromodecane-d5) / RF(1-Bromodecane)

  • The average RRF across the concentration range will provide a measure of the relative ionization efficiency. An RRF close to 1.0 would confirm that the ionization efficiencies are similar.

Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for determining the relative ionization efficiency.

Cross-Validation of Analytical Methods for Halogenated Organic Compounds Using 1-Bromodecane-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of two common analytical methodologies, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the quantification of a hypothetical long-chain brominated alkane, 1,10-dibromodecane, in environmental water samples. The cross-validation of these methods is critically assessed through the use of 1-Bromodecane-d5 as an internal standard, highlighting the performance and suitability of each technique for the analysis of persistent and bioaccumulative organic pollutants.

Disclaimer: The following experimental data and protocols are presented for illustrative purposes to demonstrate the principles of method cross-validation using a deuterated internal standard. Due to a lack of publicly available studies specifically utilizing 1-Bromodecane-d5 for cross-validation, this guide is based on a hypothetical scenario.

Comparative Analysis of Quantitative Performance

The performance of the GC-MS and LC-MS/MS methods for the quantification of 1,10-dibromodecane using 1-Bromodecane-d5 as an internal standard was evaluated. Key validation parameters, including linearity, limit of quantification (LOQ), recovery, and precision (expressed as relative standard deviation, RSD), are summarized below.

Parameter	GC-MS	LC-MS/MS	Acceptance Criteria
Linearity (R²)	0.9985	0.9992	> 0.995
Calibration Range	0.5 - 100 µg/L	0.1 - 100 µg/L	-
Limit of Quantification (LOQ)	0.5 µg/L	0.1 µg/L	S/N > 10
Mean Recovery (%)	98.2%	101.5%	80 - 120%
Precision (RSD%)
- Intra-day (n=6)	4.5%	3.2%	< 15%
- Inter-day (n=18)	6.8%	5.1%	< 15%

Experimental Protocols

Detailed methodologies for the sample preparation, instrumental analysis, and data processing for both the GC-MS and LC-MS/MS methods are provided below.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS)

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• To a 100 mL water sample, add 10 µL of 1-Bromodecane-d5 internal standard solution (10 mg/L in methanol).

• Add 5 mL of saturated sodium chloride solution to enhance extraction efficiency.

• Extract the sample twice with 20 mL of hexane by shaking vigorously for 5 minutes.

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC System

• Mass Spectrometer: Agilent 5977A MSD

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm)

• Injection Volume: 1 µL, splitless

• Inlet Temperature: 280°C

• Oven Program: Start at 80°C, hold for 1 min, ramp to 280°C at 15°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 1,10-dibromodecane: m/z 135, 137, 219, 221

  • 1-Bromodecane-d5: m/z 140, 142

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

1. Sample Preparation: Solid-Phase Extraction (SPE)

• To a 100 mL water sample, add 10 µL of 1-Bromodecane-d5 internal standard solution (10 mg/L in methanol).

• Condition a C18 SPE cartridge (500 mg, 6 mL) with 5 mL of methanol followed by 5 mL of deionized water.

• Load the sample onto the SPE cartridge at a flow rate of 5 mL/min.

• Wash the cartridge with 5 mL of 40% methanol in water.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the analytes with 5 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 500 µL of 90% methanol in water.

• Transfer the final extract to an LC vial for analysis.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: Shimadzu Nexera X2 UHPLC

• Mass Spectrometer: SCIEX QTRAP 6500+

• Column: C18 reverse-phase column (100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: Start at 60% B, increase to 95% B over 5 min, hold for 2 min, return to initial conditions and re-equilibrate for 3 min.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), positive

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • 1,10-dibromodecane: Precursor ion > Product ions (specific transitions to be optimized)

  • 1-Bromodecane-d5: Precursor ion > Product ions (specific transitions to be optimized)

Cross-Validation Workflow and Data Comparison

The cross-validation of the two methods is essential to ensure the reliability and comparability of data, particularly when different analytical techniques are employed in long-term monitoring studies or inter-laboratory comparisons.

Figure 1. Workflow for the cross-validation of GC-MS and LC-MS/MS methods.

Logical Framework for Internal Standard Selection

The choice of an appropriate internal standard is paramount for accurate and precise quantification in mass spectrometry-based methods. Isotopically labeled standards are considered the gold standard.

Figure 2. Rationale for selecting an appropriate internal standard.

Conclusion

Based on this illustrative cross-validation, both the GC-MS and LC-MS/MS methods, when using 1-Bromodecane-d5 as an internal standard, are capable of reliably quantifying 1,10-dibromodecane in water samples. The LC-MS/MS method demonstrates a lower limit of quantification and slightly better precision, making it more suitable for trace-level analysis. The GC-MS method, however, remains a robust and widely accessible alternative. The use of a deuterated internal standard like 1-Bromodecane-d5 is crucial for mitigating matrix effects and ensuring data accuracy and comparability between different analytical platforms. This guide underscores the importance of a thorough method validation and cross-validation process in generating high-quality, defensible data for environmental monitoring and research.

Evaluating the Robustness of Analytical Methods Using 1-Bromodecane-d5 as an Internal Standard

For researchers, scientists, and drug development professionals, the integrity and reliability of analytical data are paramount. In quantitative analysis, particularly in chromatographic techniques coupled with mass spectrometry (GC-MS or LC-MS), the use of an internal standard (IS) is crucial for achieving accurate and reproducible results. An ideal internal standard corrects for variations in sample preparation, injection volume, and instrument response. Stable isotope-labeled (SIL) internal standards, such as 1-Bromodecane-d5, are often considered the gold standard due to their physicochemical properties being nearly identical to their non-labeled counterparts.

This guide provides an objective comparison of the performance of a hypothetical analytical method using 1-Bromodecane-d5 as an internal standard against other potential alternatives. The supporting experimental data presented here is illustrative, based on typical performance characteristics of validated methods for the analysis of halogenated hydrocarbons.

The Gold Standard: Stable Isotope-Labeled Internal Standards

Deuterated standards like 1-Bromodecane-d5 are chemically almost identical to the analyte of interest (in this case, 1-bromodecane), ensuring they behave similarly during sample extraction, chromatography, and ionization. The key difference is their mass, which allows for their distinct detection by a mass spectrometer. This near-identical behavior is what makes SIL internal standards so effective at compensating for analytical variability.

Performance Comparison of Internal Standards

The choice of an internal standard significantly impacts the performance of a bioanalytical method. Key performance parameters include accuracy, precision, linearity, and the limit of quantitation (LOQ). The following table summarizes plausible performance data for the quantification of 1-bromodecane using 1-Bromodecane-d5 and compares it with a hypothetical structural analog internal standard (e.g., 1-Chlorodecane).

Table 1: Comparison of Method Performance with Different Internal Standards

Performance Parameter	Method with 1-Bromodecane-d5 (SIL IS)	Method with 1-Chlorodecane (Structural Analog IS)
Linearity (R²)	> 0.999	> 0.995
Range	1 - 1000 ng/mL	10 - 1000 ng/mL
Limit of Quantitation (LOQ)	1 ng/mL	10 ng/mL
Accuracy (% Bias)	Within ± 5%	Within ± 15%
Precision (%RSD)	< 5%	< 15%
Recovery	85 - 95% (Analyte recovery variability is well-corrected)	70 - 100% (Correction for variability is less precise)
Matrix Effect	Minimal (Effectively compensated by the IS)	Moderate (Differences in ionization can lead to bias)

Experimental Protocols

Detailed methodologies are crucial for the replication and comparison of analytical methods. Below is a representative experimental protocol for the quantification of 1-bromodecane in a biological matrix (e.g., plasma) using 1-Bromodecane-d5 as an internal standard.

1. Sample Preparation (Protein Precipitation & Liquid-Liquid Extraction)

• To 100 µL of the plasma sample, add 10 µL of the 1-Bromodecane-d5 internal standard working solution (e.g., 100 ng/mL).

• Add 200 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the supernatant to a clean tube.

• Add 500 µL of methyl tert-butyl ether (MTBE) and 200 µL of water.

• Vortex for 2 minutes for liquid-liquid extraction.

• Centrifuge at 5,000 x g for 5 minutes.

• Transfer the upper organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 50 µL of mobile phase for analysis.

2. GC-MS Conditions

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness.

• Oven Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp 1: 15°C/min to 180°C.

  • Ramp 2: 25°C/min to 300°C, hold for 2 minutes.

• Injector: Splitless mode, 280°C.

• Carrier Gas: Helium, constant flow of 1.2 mL/min.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Detection Mode: Selected Ion Monitoring (SIM).

  • 1-Bromodecane ions: To be selected based on the mass spectrum (e.g., characteristic fragments).

  • 1-Bromodecane-d5 ions: To be selected based on the mass spectrum (mass shifted fragments).

Mandatory Visualizations

Caption: Experimental workflow for the quantification of 1-bromodecane.

Caption: Hierarchy of internal standard selection for robust quantification.

Safety & Regulatory Compliance

Proper Disposal of 1-Bromodecane-d5: A Step-by-Step Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of 1-Bromodecane-d5 is critical for maintaining a secure laboratory environment and adhering to environmental regulations. This guide provides detailed procedures for researchers, scientists, and drug development professionals to manage the disposal of this compound effectively. The following information is based on the safety data sheets for the non-deuterated analogue, 1-Bromodecane, and should be followed in conjunction with all applicable local, state, and federal regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is imperative to handle 1-Bromodecane-d5 with appropriate personal protective equipment (PPE). This compound may cause skin and eye irritation, as well as respiratory tract irritation.[1]

Personal Protective Equipment (PPE) and Handling:

PPE / Handling Procedure	Specification
Gloves	Wear protective gloves. Inspect gloves prior to use.
Eye/Face Protection	Use safety glasses with side-shields or a face shield.
Skin Protection	Wear appropriate protective clothing to prevent skin exposure.
Respiratory Protection	Use only in a well-ventilated area, such as a chemical fume hood.
Handling	Avoid contact with skin, eyes, and clothing.[1] Wash hands thoroughly after handling.

Step-by-Step Disposal Protocol

The primary method for the disposal of 1-Bromodecane-d5 is to treat it as hazardous waste and transfer it to a licensed disposal company.[2] Do not mix it with other waste materials.[2]

Experimental Protocol for Waste Collection:

• Segregation: Keep 1-Bromodecane-d5 waste separate from other chemical waste streams.

• Containerization: Use a designated, properly labeled, and sealed container for the waste. The container should be kept tightly closed in a dry and well-ventilated area.[2]

• Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name: "1-Bromodecane-d5".

• Storage: Store the sealed waste container in a designated hazardous waste accumulation area, away from incompatible materials.

• Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper disposal of 1-Bromodecane-d5.

Disposal workflow for 1-Bromodecane-d5.

Emergency Procedures

In the event of a spill or exposure, follow these immediate first-aid measures.

Exposure Route	First-Aid Procedure
Eyes	Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical aid immediately.[1]
Skin	Get medical aid. Flush skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes.[1]
Ingestion	If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Get medical aid immediately.[1]
Inhalation	Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

Spill Response

In the case of a small spill, soak up the material with an inert absorbent material and dispose of it as hazardous waste.[2] For larger spills, evacuate the area and contact your institution's EHS office. Ensure adequate ventilation.

The logical relationship for spill response is outlined in the diagram below.

Spill response decision pathway.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. chemicalbook.com [chemicalbook.com]

Safeguarding Your Research: A Comprehensive Guide to Handling 1-Bromodecane-d5

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling 1-Bromodecane-d5, including detailed operational and disposal plans. By adhering to these procedures, you can minimize risks and ensure the integrity of your research.

Hazard Identification and Personal Protective Equipment (PPE)

1-Bromodecane-d5 is a deuterated form of 1-Bromodecane. While specific data for the deuterated compound is limited, the safety precautions are based on the known hazards of 1-Bromodecane. It is known to cause skin and eye irritation, may be harmful if inhaled, and is toxic to aquatic life.[1][2][3] Therefore, a stringent PPE protocol is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 1-Bromodecane-d5

PPE Category	Item	Specification
Eye and Face Protection	Safety Goggles	Chemical splash goggles conforming to EN 166 (EU) or NIOSH (US) standards.[4] A face shield may be required for splash hazards.
Hand Protection	Chemical-resistant Gloves	Nitrile or neoprene gloves are suitable for incidental contact. For extended contact, Viton or Norfoil gloves are recommended.[5] Gloves must be inspected before use and disposed of properly after.[6]
Body Protection	Laboratory Coat	A flame-retardant lab coat should be worn at all times. For larger quantities or splash risks, a chemically impervious apron or suit is advised.[7]
Respiratory Protection	Respirator	Use in a well-ventilated area, preferably a chemical fume hood.[8][9] If ventilation is inadequate or for spills, a NIOSH-approved respirator with an organic vapor cartridge is necessary.
Foot Protection	Closed-toe Shoes	Substantial, closed-toe footwear is required.[10] For significant spill risks, chemical-resistant boots are recommended.[11]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 1-Bromodecane-d5 is crucial for safety and experimental success.

1. Preparation:

• Ensure a chemical fume hood is operational and the work area is clean and uncluttered.
• Verify that an eyewash station and safety shower are accessible and operational.[2]
• Assemble all necessary equipment and reagents before handling the compound.
• Don the appropriate PPE as detailed in Table 1.

2. Handling:

• Conduct all manipulations of 1-Bromodecane-d5 within a certified chemical fume hood to avoid inhalation of vapors.[1][8]
• Avoid direct contact with skin and eyes.[8]
• Use compatible materials for handling and storage, such as glass or appropriate plastics.
• Keep the container tightly closed when not in use.[1][8]

3. Storage:

• Store 1-Bromodecane-d5 in a cool, dry, and well-ventilated area away from incompatible substances.[2]
• The storage container must be clearly labeled with the chemical name and associated hazards.
• Store in a tightly closed container.[2]

Disposal Plan

Proper disposal of 1-Bromodecane-d5 and its containers is critical to prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

• Collect all waste containing 1-Bromodecane-d5 in a dedicated, properly labeled, and sealed waste container.
• Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.[8]

2. Container Disposal:

• Empty containers should be handled as hazardous waste unless properly decontaminated.[8]
• Follow institutional guidelines for rinsing and disposing of empty containers.

3. Final Disposal:

• All waste must be disposed of through a licensed hazardous waste disposal company.[6][8]
• Do not pour 1-Bromodecane-d5 down the drain, as it is toxic to aquatic life.[6][8]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is essential.

Table 2: Emergency Response Plan

Incident	Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.[2] Seek medical attention if irritation persists.[2]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.[2]
Inhalation	Move the individual to fresh air immediately.[2] If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[2]
Ingestion	Do not induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk.[2] Seek immediate medical attention.[2]
Small Spill	Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or earth).[8] Place the absorbed material in a sealed container for hazardous waste disposal. Ventilate the area.
Large Spill	Evacuate the area immediately. Notify your institution's EHS office and follow their emergency spill response procedures. Prevent the spill from entering drains.[6][8]

Visual Workflow and Relationship Diagrams

To further clarify the procedural steps and logical relationships, the following diagrams have been created using Graphviz (DOT language).

Caption: Workflow for Handling 1-Bromodecane-d5

Caption: Emergency Response Plan for 1-Bromodecane-d5

References

• 1. fishersci.com [fishersci.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. 1-Bromodecane | C10H21Br | CID 8173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
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